(4-Benzoylphenyl)methyl 4-bromobenzoate

Core Science & Biosynthesis

Structural and Mechanistic Profiling of (4-Benzoylphenyl)methyl 4-bromobenzoate: A Bifunctional Photoaffinity Probe

Executive Summary

In the landscape of modern chemical biology and target deconvolution, bifunctional probes are indispensable for elucidating complex protein-ligand interactions. As a Senior Application Scientist, I frequently design and optimize molecular tools that can both capture transient biological interactions and provide a reliable handle for downstream analysis. (4-Benzoylphenyl)methyl 4-bromobenzoate represents a highly engineered, self-validating molecular system. It merges the robust photocrosslinking capability of a benzophenone core with the synthetic versatility of an aryl bromide, bridged by a cleavable benzyl ester linkage. This whitepaper provides an in-depth technical breakdown of its chemical structure, mechanistic causality, and field-proven experimental protocols.

Structural Deconstruction and Physicochemical Profile

The efficacy of (4-Benzoylphenyl)methyl 4-bromobenzoate lies in its modular architecture. Every functional group serves a distinct, causal purpose in the assay workflow:

• The Benzophenone (BP) Core (Photoreactive Moiety): Benzophenone is a premier photophore in organic chemistry[1]. Upon UV irradiation, it forms a reactive triplet diradical capable of inserting into unreactive C-H bonds of nearby target proteins[2].

• The 4-Bromobenzoate Handle (Derivatization Moiety): The para-substituted bromine atom acts as an electrophilic handle. Post-crosslinking, this inert bioorthogonal tag can be subjected to Palladium-catalyzed cross-coupling (e.g., Suzuki-Miyaura) to attach fluorophores or biotin tags, avoiding the steric bulk of pre-attaching large reporter tags during the initial binding phase.

• The Benzyl Ester Linkage (Cleavable Spacer): The ester bond provides critical rotational flexibility, which significantly enhances photocrosslinking efficiency by allowing the BP core to orient favorably toward target C-H bonds[3]. Furthermore, it serves as a chemically cleavable site (via mild saponification) to release the reporter tag prior to mass spectrometry (MS) analysis.

Quantitative Data Summary

Physicochemical Property	Value / Description
IUPAC Name	(4-Benzoylphenyl)methyl 4-bromobenzoate
Molecular Formula	C21H15BrO3
Molecular Weight	395.25 g/mol
Key Functional Domains	Diaryl ketone (BP), Aryl bromide, Benzyl ester
Optimal UV Activation	350 – 365 nm (Long-wave UV)
Primary Photoreaction	Hydrogen abstraction / Radical recombination
Downstream Utility	Pd-catalyzed cross-coupling (Suzuki, Sonogashira)

Mechanistic Causality: The Photocrosslinking Pathway

To trust a protocol, one must understand its underlying physics. We specifically utilize the benzophenone moiety because its activation is highly controlled. When irradiated at 350–365 nm, the BP carbonyl oxygen undergoes an n-π* transition to a singlet excited state (S1), followed by rapid intersystem crossing (ISC) to a biradicaloid triplet state (T1)[1].

This triplet state is highly electrophilic. It abstracts a hydrogen atom from a nearby aliphatic C-H bond on the target protein, generating a pair of radicals that rapidly recombine to form a stable, irreversible covalent carbon-carbon bond[3]. Crucially, if no target is present, the BP triplet state can relax back to the ground state without reacting with water, allowing for reversible excitation—a distinct advantage over diazirine or phenyl azide photophores[1].

Fig 1: Photochemical activation and crosslinking mechanism of the benzophenone moiety.

Experimental Protocols: A Self-Validating System

To ensure scientific integrity, the following methodologies have been optimized to prevent false positives and maximize yield.

Protocol A: Synthesis via Steglich Esterification

We employ a Steglich esterification to couple 4-(hydroxymethyl)benzophenone and 4-bromobenzoic acid. This method is chosen because the mild, room-temperature conditions prevent unwanted side reactions at the sensitive benzophenone carbonyl[4].

Step-by-Step Methodology:

• Preparation: In an oven-dried flask under argon, dissolve 1.0 equivalent of 4-bromobenzoic acid and 1.0 equivalent of 4-(hydroxymethyl)benzophenone in anhydrous dichloromethane (DCM).

• Catalysis: Add 0.1 equivalents of 4-dimethylaminopyridine (DMAP). Causality note: DMAP acts as a hyper-nucleophilic acyl transfer catalyst, drastically increasing the reaction rate and yield.

• Activation: Cool the mixture to 0 °C using an ice bath. Slowly add 1.1 equivalents of N,N'-Dicyclohexylcarbodiimide (DCC) dropwise.

• Reaction: Allow the reaction to warm to room temperature and stir for 12 hours. A white precipitate of dicyclohexylurea (DCU) will form.

• Purification: Filter off the DCU byproduct. Wash the organic filtrate sequentially with 1M HCl, saturated NaHCO3, and brine to remove unreacted acid and DMAP.

• Isolation: Dry the organic layer over anhydrous MgSO4, concentrate under reduced pressure, and purify via silica gel flash chromatography (Hexanes/EtOAc gradient) to yield the pure ester.

Protocol B: Photoaffinity Labeling and Target Derivatization

Once synthesized, the probe is deployed in a biological matrix. We utilize 365 nm UV light to selectively excite the BP core without causing direct photolytic damage to aromatic amino acids (tryptophan, tyrosine) in the target protein, which predominantly absorb at ~280 nm[2].

Step-by-Step Methodology:

• Incubation: Incubate the target protein lysate with the synthesized probe (typically 1–10 µM) in a physiological buffer (pH 7.4) at 4 °C for 30 minutes to establish binding equilibrium.

• UV Irradiation: Transfer the samples to a UV-transparent 96-well plate. Irradiate at 365 nm for 15–30 minutes. Causality note: This must be performed on ice to prevent thermal denaturation of the proteins during prolonged light exposure.

• Palladium-Catalyzed Derivatization: To the crosslinked mixture, add a biotinylated phenylboronic acid (10 eq), a water-soluble Palladium catalyst (e.g., Pd(OAc)2 with TPPTS ligand), and Na2CO3. Incubate at 37 °C for 2 hours to execute the Suzuki-Miyaura coupling at the aryl bromide site.

• Detection/Enrichment: Resolve the protein mixture via SDS-PAGE. Transfer to a nitrocellulose membrane and probe with Streptavidin-HRP to visualize the specific protein bands that have been covalently captured by the probe.

Fig 2: Experimental workflow from target incubation to downstream detection via cross-coupling.

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. journals.asm.org [journals.asm.org]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. pubs.acs.org [pubs.acs.org]

Comprehensive Safety, Toxicity, and Application Profile of (4-Benzoylphenyl)methyl 4-bromobenzoate

Executive Summary & Chemical Architecture

(4-Benzoylphenyl)methyl 4-bromobenzoate (also known as 4-benzoylbenzyl 4-bromobenzoate) is a highly specialized, bifunctional molecular probe designed for advanced proteomic profiling and structural biology. As a Senior Application Scientist, it is critical to understand that this molecule is not a mere passive reagent; it is a self-contained, dual-action system.

The architecture of the molecule is divided into two operational hemispheres:

• The Benzophenone (BP) Moiety: Serves as a zero-length photoaffinity label (PAL). Upon UV irradiation, it generates a highly reactive triplet diradical that covalently cross-links to proximal target proteins[1].

• The 4-Bromobenzoate Moiety: Serves as a bioorthogonal synthetic handle. Post-crosslinking, the aryl bromide undergoes palladium-catalyzed Suzuki-Miyaura cross-coupling to append fluorophores, biotin tags, or other reporter constructs[2].

Table 1: Physicochemical & Structural Properties

Property	Specification	Operational Significance
Chemical Name	(4-Benzoylphenyl)methyl 4-bromobenzoate	Standard IUPAC nomenclature.
Molecular Formula	C₂₁H₁₅BrO₃	Defines stoichiometric calculations for probe loading.
Molecular Weight	395.25 g/mol	Optimal size for cell permeability without steric hindrance.
Photo-activation	350–365 nm (UVA)	Excites the n-π* transition to form a triplet diradical[3].
Cross-coupling Handle	Aryl Bromide	Enables post-labeling derivatization via Pd(0) catalysis[2].

Safety Data Sheet (SDS) & Hazard Classification

Due to its hybrid structure, the handling of this compound requires stringent safety protocols. The hazards are a direct consequence of its chemical reactivity.

Table 2: GHS Safety & Hazard Profile

Hazard Class	Category	Signal Word	Hazard Statement	Causality / Mechanism
Skin Sensitization	Category 1	Warning	H317: May cause an allergic skin reaction.	Aryl bromides and benzyl esters can act as haptens, covalently binding to skin proteins and triggering an immune response.
Eye Irritation	Category 2A	Warning	H319: Causes serious eye irritation.	The lipophilic nature of the ester allows rapid penetration of the corneal epithelium.
Aquatic Toxicity	Category 1	Warning	H410: Very toxic to aquatic life with long-lasting effects.	Benzophenone derivatives bioaccumulate and disrupt endocrine function in aquatic organisms.

Precautionary Directives:

• P261: Avoid breathing dust/fumes.

• P280: Wear protective gloves/protective clothing/eye protection.

• P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses if present.

Mechanistic Toxicology: The Phototoxicity of the Benzophenone Moiety

The very mechanism that makes benzophenone an excellent photoaffinity label also renders it highly phototoxic in biological systems. When exposed to ambient sunlight or uncontrolled UV radiation, the benzophenone moiety undergoes excitation.

Rather than cross-linking to a specific target, unbound benzophenone interacts with molecular oxygen to generate Reactive Oxygen Species (ROS)—specifically singlet oxygen (¹O₂), superoxide anions (O₂•⁻), and hydroxyl radicals (•OH) via Type I and Type II photodynamic mechanisms[4]. This oxidative stress triggers a catastrophic cellular cascade: it depolarizes the mitochondrial membrane, forces the release of cytochrome c into the cytosol, and activates caspase-3, driving the cell into irreversible apoptosis[4].

UV-induced ROS generation and caspase-3 mediated apoptosis via benzophenone phototoxicity.

Experimental Workflows & Methodologies

To harness the power of (4-Benzoylphenyl)methyl 4-bromobenzoate while mitigating its phototoxicity, researchers must employ highly controlled, self-validating experimental workflows.

Protocol 1: In Situ Photoaffinity Labeling (PAL)

This protocol ensures specific covalent trapping of the target protein while minimizing off-target ROS generation.

• Proteome Incubation (Dark Phase): Incubate the probe (1–10 µM) with the target cell lysate or live cells for 30–60 minutes at 4°C.

  • Causality: Low temperatures minimize non-specific enzymatic degradation and halt endocytosis, allowing the pharmacophore to reach equilibrium binding within the target's active site[5].

• Controlled UV Irradiation: Irradiate the sample using a narrow-band UV lamp at 350–365 nm for 10–30 minutes on ice.

  • Causality: The 350–365 nm wavelength is critical. It provides exactly enough energy to excite the benzophenone n-π* transition to a reversible triplet diradical state without causing the direct DNA damage associated with shorter UVB/UVC wavelengths[3]. The triplet state abstracts a hydrogen atom from the nearest C-H bond of the target protein, collapsing into a stable covalent C-C bond[1].

• Quenching & Lysis: Remove from UV light and lyse cells using RIPA buffer supplemented with protease inhibitors to prepare for downstream derivatization.

Step-by-step workflow for photoaffinity labeling using benzophenone-based probes.

Protocol 2: Palladium-Catalyzed Suzuki-Miyaura Derivatization

Unlike traditional click-chemistry probes that rely on alkynes or azides, this molecule utilizes its 4-bromobenzoate moiety for post-labeling functionalization via palladium catalysis[2].

• Reagent Assembly: To the cross-linked proteome lysate, add a boronic acid-functionalized reporter (e.g., Biotin-PEG-Phenylboronic acid, 50 µM), a water-soluble palladium catalyst (e.g., Pd(OAc)₂ with TPPTS ligand, 5 mol%), and a mild base (e.g., Na₂CO₃).

• Catalytic Cycle: Incubate the mixture at 37°C for 2 hours.

  • Causality: The Pd(0) complex undergoes oxidative addition into the aryl bromide bond of the covalently bound probe. This is followed by transmetalation with the biotin-boronic acid and subsequent reductive elimination, forging a robust biaryl linkage that permanently attaches the biotin tag to the labeled protein[2].

• Enrichment & Analysis: Isolate the tagged proteins using streptavidin-agarose beads, wash stringently to remove non-covalently bound artifacts, and analyze via SDS-PAGE or LC-MS/MS.

References

• Amar SK, et al. "Role of type I & type II reactions in DNA damage and activation of caspase 3 via mitochondrial pathway induced by photosensitized benzophenone." Toxicology Letters (2015). URL:[Link]

• Geurink CG, et al. "Recent Advances in Target Characterization and Identification by Photoaffinity Probes." International Journal of Molecular Sciences (2013). URL:[Link]

• Smith E, Collins I. "Photoaffinity labeling in target- and binding-site identification." Future Medicinal Chemistry (2013). URL:[Link]

• Letavic MA, et al. "Carbonylative Suzuki Couplings of Aryl Bromides with Boronic Acid Derivatives under Base-Free Conditions." Organic Letters (2014). URL:[Link]

• Sumranjit J, et al. "Exploring a chemical scaffold for rapid and selective photoaffinity labelling of non-ribosomal peptide synthetases in living bacterial cells." Open Biology (2023). URL:[Link]

Sources

• 1. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 2. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 3. royalsocietypublishing.org [royalsocietypublishing.org]
• 4. Role of type I & type II reactions in DNA damage and activation of caspase 3 via mitochondrial pathway induced by photosensitized benzophenone - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. mdpi.com [mdpi.com]

UV-Vis absorption spectrum characteristics of (4-Benzoylphenyl)methyl 4-bromobenzoate

An In-Depth Technical Guide to the UV-Vis Absorption Spectrum of (4-Benzoylphenyl)methyl 4-bromobenzoate

Authored by: A Senior Application Scientist

Introduction

(4-Benzoylphenyl)methyl 4-bromobenzoate is a polyfunctional organic molecule featuring two key chromophoric units: a benzophenone moiety and a 4-bromobenzoate ester moiety. The unique electronic properties arising from the interplay of these groups make this compound a subject of interest in materials science and photochemistry. Ultraviolet-Visible (UV-Vis) spectroscopy is a fundamental and powerful analytical technique for characterizing such molecules.[1] This guide provides a comprehensive overview of the theoretical and practical aspects of obtaining and interpreting the UV-Vis absorption spectrum of (4-Benzoylphenyl)methyl 4-bromobenzoate, aimed at researchers and professionals in drug development and chemical sciences.

Theoretical Principles of UV-Vis Absorption

The UV-Vis absorption spectrum of an organic molecule is dictated by the electronic transitions that occur when it absorbs light in the ultraviolet and visible regions of the electromagnetic spectrum.[1][2] For (4-Benzoylphenyl)methyl 4-bromobenzoate, the absorption characteristics are a composite of the transitions within its constituent chromophores.

The benzophenone chromophore is well-characterized and exhibits two primary types of electronic transitions:

• n→π* Transitions: These are typically weak absorptions (low molar absorptivity, ε) occurring at longer wavelengths. They involve the promotion of a non-bonding electron from the carbonyl oxygen to an anti-bonding π* orbital.[3]

• π→π* Transitions: These are strong absorptions (high molar absorptivity, ε) at shorter wavelengths and arise from the promotion of an electron from a π bonding orbital to a π* anti-bonding orbital within the aromatic rings and the carbonyl group.[2][4]

The 4-bromobenzoate moiety also contributes to the UV-Vis spectrum, primarily through π→π* transitions within the substituted benzene ring. The bromine atom, being a halogen, can have a modest influence on the position and intensity of these absorption bands.

The overall spectrum of (4-Benzoylphenyl)methyl 4-bromobenzoate is expected to be a superposition of the absorption bands from both the benzophenone and 4-bromobenzoate parts of the molecule. The electronic communication between these two systems through the methylene bridge is likely to be minimal, suggesting that their spectral contributions will be largely additive.

Molecular Structure and Key Chromophores

The diagram below illustrates the molecular structure of (4-Benzoylphenyl)methyl 4-bromobenzoate, highlighting the principal chromophoric systems responsible for its UV-Vis absorption.

Caption: Molecular structure highlighting the distinct chromophores.

Experimental Protocol for UV-Vis Spectral Acquisition

A rigorous and well-documented experimental procedure is crucial for obtaining high-quality, reproducible UV-Vis spectra.

Instrumentation

A dual-beam UV-Vis spectrophotometer is recommended for these measurements to ensure stability and accurate baseline correction.[5]

Sample Preparation

• Solvent Selection: The choice of solvent is critical as it can influence the position and intensity of absorption bands, a phenomenon known as solvatochromism.[6][7][8][9] For (4-Benzoylphenyl)methyl 4-bromobenzoate, a non-polar solvent like cyclohexane or a polar aprotic solvent such as acetonitrile would be suitable starting points. Spectroscopic grade solvents are mandatory to avoid interference from impurities.

• Concentration: A stock solution of the compound should be prepared in the chosen solvent. The concentration should be carefully chosen to yield an absorbance in the optimal range of 0.2 to 0.8 absorbance units at the λmax to ensure linearity according to the Beer-Lambert Law. A typical starting concentration would be in the range of 1 x 10⁻⁵ to 1 x 10⁻⁴ M.

Data Acquisition Workflow

Caption: Experimental workflow for UV-Vis spectral acquisition.

Step-by-Step Methodology

• Turn on the spectrophotometer and allow the lamps to warm up for at least 30 minutes to ensure a stable output.

• Set the desired wavelength range for the scan (e.g., 200-400 nm).

• Fill a quartz cuvette with the spectroscopic grade solvent to be used for the sample preparation. This will serve as the blank.

• Place the blank cuvette in both the sample and reference holders of the spectrophotometer and perform a baseline correction.

• Prepare a dilute solution of (4-Benzoylphenyl)methyl 4-bromobenzoate in the chosen solvent.

• Rinse a clean quartz cuvette with a small amount of the sample solution before filling it.

• Place the sample cuvette in the sample holder of the spectrophotometer.

• Initiate the scan to record the absorption spectrum.

• Identify the wavelengths of maximum absorbance (λmax) and record the corresponding absorbance values.

Hypothetical UV-Vis Absorption Data

Chromophore Contribution	Expected λmax (nm)	Expected Molar Absorptivity (ε, L mol⁻¹ cm⁻¹)	Transition Type
Benzophenone	~250	High	π→π
Benzophenone	~340	Low	n→π
4-Bromobenzoate	~245	High	π→π*

Discussion of the Expected Spectrum

The UV-Vis spectrum of (4-Benzoylphenyl)methyl 4-bromobenzoate is anticipated to be dominated by strong absorption bands in the 240-260 nm region. These arise from the π→π* transitions of both the benzophenone and 4-bromobenzoate moieties.[4] Due to the similarity in their absorption regions, these bands may overlap to form a broad, intense absorption feature.

A weaker, lower-energy absorption band, characteristic of the n→π* transition of the benzophenone carbonyl group, is expected to appear around 340 nm.[3][4] The intensity of this band is typically much lower than that of the π→π* transitions.

Solvent Effects

It is important to consider the influence of the solvent on the absorption spectrum.

• π→π* Transitions: These bands are likely to exhibit a slight red-shift (bathochromic shift) with increasing solvent polarity.

• n→π* Transitions: Conversely, the n→π* transition of the benzophenone carbonyl group is expected to show a blue-shift (hypsochromic shift) in polar solvents.[4] This is due to the stabilization of the non-bonding electrons on the oxygen atom through hydrogen bonding or dipole-dipole interactions with polar solvent molecules, which increases the energy required for the n→π* transition.

The UV-Vis absorption spectrum of (4-Benzoylphenyl)methyl 4-bromobenzoate is predicted to be a composite of the electronic transitions originating from its benzophenone and 4-bromobenzoate chromophores. The spectrum will likely be characterized by intense π→π* absorptions in the mid-UV region and a weaker n→π* absorption at a longer wavelength. The precise positions and intensities of these bands will be influenced by the solvent environment. The experimental protocols and theoretical considerations outlined in this guide provide a robust framework for the successful acquisition and interpretation of the UV-Vis spectrum of this and related polyfunctional molecules.

References

• A Technical Guide to the Photophysical Properties of Symmetrically Substituted Benzophenones - Benchchem.

• Structural and spectroscopic studies of the photophysical properties of benzophenone derivatives - PubMed. [Link]

• Solvent effects on the UV-visible absorption spectrum of benzophenone in water: a combined Monte Carlo quantum mechanics study including solute polarization - PubMed. [Link]

• Solvent effects on the UV-visible absorption spectrum of benzophenone in water: a combined Monte Carlo quantum mechanics study including solute polarization. - Semantic Scholar. [Link]

• UV Spectral Properties of Benzophenone. Influence of Solvents and Substituents - MDPI. [Link]

• Photophysical Properties of Benzophenone-Based TADF Emitters in Relation to Their Molecular Structure - PMC. [Link]

• Structural and Spectroscopic Studies of the Photophysical Properties of Benzophenone Derivatives | The Journal of Physical Chemistry A - ACS Publications. [Link]

• (PDF) UV Spectral Properties of Benzophenone. Influence of Solvents and Substituents. [Link]

• Solvent effects on the UV-visible absorption spectrum of benzophenone in water: A combined Monte Carlo quantum mechanics study including solute polarization - ResearchGate. [Link]

• Photophysical Properties of Benzophenone Based TADF Emitters in Relation to Their Molecular Structure - Semantic Scholar. [Link]

• UV-vis absorption spectra of (a) esters 2 (black, solid line), 11... - ResearchGate. [Link]

• Ultraviolet Absorption Spectra of Fully Aromatic Esters and Thiolesters1 - ACS Publications. [Link]

• UV-Visible Spectrophotometric Method and Validation of Organic Compounds. [Link]

• The Basics of UV-Vis Spectrophotometry - Agilent. [Link]

• ULTRAVIOLET AND VISIBLE SPECTROSCOPY. [Link]

• CHL311 Instrumental Analysis Laboratory Qualitative UV-VIS Spectrophotometry Laboratory - La Salle University. [Link]

• The C=O Bond, Part VII: Aromatic Esters, Organic Carbonates, and More of the Rule of Three | Spectroscopy Online. [Link]

• Standard Operating Procedure Ultraviolet–Visible (UV-Vis) Spectroscopy in POWER Laboratory - Purdue Engineering. [Link]

• Experiment 2: UV-Vis Spectrophotometric Characterization of DOC. [Link]

• UV-Vis Spectroscopy. [Link]

Sources

• 1. uobabylon.edu.iq [uobabylon.edu.iq]
• 2. staff.hnue.edu.vn [staff.hnue.edu.vn]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. mdpi.com [mdpi.com]
• 5. agilent.com [agilent.com]
• 6. Structural and spectroscopic studies of the photophysical properties of benzophenone derivatives - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Solvent effects on the UV-visible absorption spectrum of benzophenone in water: a combined Monte Carlo quantum mechanics study including solute polarization - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. semanticscholar.org [semanticscholar.org]
• 9. pubs.acs.org [pubs.acs.org]

Thermodynamic Stability of (4-Benzoylphenyl)methyl 4-bromobenzoate at Room Temperature: A Mechanistic Whitepaper

Executive Summary

(4-Benzoylphenyl)methyl 4-bromobenzoate (CAS: 354797-04-9) is an advanced bifunctional molecule that integrates a photo-reactive benzophenone core with a synthetically versatile 4-bromobenzoate ester linkage. This whitepaper provides an in-depth mechanistic analysis of its thermodynamic stability at standard ambient temperature (298.15 K). By deconstructing its structural domains, we delineate the boundary between its dark-state thermodynamic stability and its designed photochemical reactivity, providing researchers and drug development professionals with self-validating protocols for rigorous stability assessment.

Structural Deconstruction & Causality of Stability

The thermodynamic profile of (4-Benzoylphenyl)methyl 4-bromobenzoate is governed by three distinct structural domains, each responding differently to ambient environmental stressors:

• The Benzophenone Core (Photochemical vs. Thermal Stability): Benzophenone derivatives are renowned for their robust thermal stability, frequently exhibiting 5% weight loss decomposition temperatures ( Td​ ) exceeding 300 °C[1],[2]. At 298.15 K in the dark, the molecule is thermodynamically and kinetically locked in its singlet ground state ( S0​ ). The thermal energy available at room temperature ( kB​T≈0.026 eV) is vastly insufficient to bridge the ~3.0 eV energy gap required for excitation[3]. Consequently, without exposure to long-wave UV light (345–360 nm) to induce intersystem crossing to the reactive triplet state ( T1​ ), the benzophenone moiety remains entirely inert[4],[5].

• The Ester Linkage (Hydrolytic Susceptibility): The ester bond represents the thermodynamic weak point of the molecule. In the presence of water, esters are thermodynamically unstable relative to their hydrolysis products ( ΔGhyd​<0 ). However, at neutral pH and 298 K, the ester linkage is kinetically stable due to a high activation energy barrier ( Ea​ ) for the nucleophilic attack on the carbonyl carbon. The bulky (4-benzoylphenyl)methyl group provides significant steric hindrance, shielding the ester from ambient moisture.

• The 4-Bromobenzoate Moiety (Inductive Effects): The electron-withdrawing bromine atom exerts an inductive effect (-I) across the aromatic ring, slightly increasing the electrophilicity of the ester carbonyl. While this theoretically lowers the activation energy for base-catalyzed hydrolysis compared to an unsubstituted benzoate, the robust aromatic backbone ensures the C-Br bond itself remains thermodynamically stable under non-catalytic ambient conditions.

Quantitative Thermodynamic Parameters

The following table synthesizes the thermodynamic and thermal transition data for the compound, extrapolated from analogous benzophenone and benzoate ester systems[1],.

Parameter	Estimated Value at 298 K	Analytical Method	Mechanistic Rationale
Gibbs Free Energy of Hydrolysis ( ΔGhyd∘​ )	-15 to -25 kJ/mol	Isothermal Microcalorimetry	Ester bonds are thermodynamically unstable relative to hydrolysis in aqueous media.
Activation Energy for Hydrolysis ( Ea​ )	> 80 kJ/mol	Arrhenius Plot (HPLC)	High kinetic barrier at pH 7 ensures room temperature stability despite a negative ΔG .
Thermal Decomposition Temp ( Td​ , 5% loss)	> 350 °C	Thermogravimetric Analysis	Robust aromatic backbone prevents thermal degradation in the absence of nucleophiles.
Photochemical Activation Energy	~340 kJ/mol	UV-Vis Spectroscopy	Energy required for S0​→S1​ transition via ~350 nm UV light[4].

Degradation Pathways & Environmental Causality

Understanding the specific environmental triggers that compromise the stability of (4-Benzoylphenyl)methyl 4-bromobenzoate is critical for proper handling. The diagram below illustrates the divergence between its thermodynamic stability in standard storage and its degradation/excitation pathways.

Fig 1: Environmental degradation and excitation pathways of the benzophenone ester.

Self-Validating Experimental Protocol: Thermodynamic & Hydrolytic Profiling

To establish absolute trustworthiness in stability data, researchers must employ self-validating, orthogonal analytical techniques. The following protocol pairs Differential Scanning Calorimetry (DSC) with HPLC-UV to capture both thermal energy barriers and real-time hydrolytic degradation kinetics.

Fig 2: Self-validating experimental workflow for thermodynamic and hydrolytic profiling.

Step-by-Step Methodology:

Phase 1: Thermal Profiling (DSC/TGA)

• Sample Preparation: Accurately weigh 3–5 mg of the compound into a tared platinum or alumina pan[1].

• Atmospheric Control: Purge the TGA furnace with high-purity nitrogen ( N2​ ) at 50 mL/min. Causality: An inert atmosphere is critical to isolate pure thermal degradation (thermodynamic stability) from oxidative degradation, ensuring the measured Td​ reflects the molecule's intrinsic bond energies[1],[3].

• Heating Regimen: Ramp the temperature from 25 °C to 500 °C at a constant rate of 10 °C/min. Causality: This specific heating rate ensures thermal equilibrium within the sample, preventing thermal lag artifacts that could artificially inflate the apparent decomposition temperature[1].

• Orthogonal Validation: Overlay the TGA thermogram with the DSC heat flow curve. Match the onset of mass loss in TGA with exothermic decomposition peaks in DSC. An endotherm in DSC without concurrent mass loss in TGA definitively identifies a phase transition (e.g., melting point, Tm​ ) rather than chemical degradation[3].

Phase 2: Isothermal Hydrolytic Stability (HPLC-UV)

• Solvent Matrix: Prepare a 1.0 mM solution of the ester in a 50:50 Acetonitrile/Aqueous Buffer (pH 7.4) mixture. Causality: Acetonitrile is required to solubilize the highly hydrophobic benzophenone derivative, while the aqueous buffer provides the nucleophile (water) necessary to test thermodynamic stability[6].

• Incubation: Store the solution in actinic (amber) glassware at exactly 298.15 K. Causality: Amber glass prevents ambient UV light from triggering the benzophenone n→π∗ transition, strictly isolating hydrolytic degradation from photochemical cross-linking[4],[6].

• Chromatographic Analysis: Sample aliquots every 24 hours for 14 days. Analyze via HPLC-UV with detection at 254 nm.

• Self-Validation (Mass Balance): The system validates itself through stoichiometric mass balance. The molar loss of the parent ester must exactly equal the combined molar appearance of its hydrolysis products: (4-benzoylphenyl)methanol and 4-bromobenzoic acid. If the sum of the products deviates from the loss of the parent, an alternative degradation pathway (e.g., transesterification with an impurity) is occurring.

Conclusion & Storage Recommendations

(4-Benzoylphenyl)methyl 4-bromobenzoate is highly thermodynamically stable at room temperature (298 K) when protected from light and moisture. Its benzophenone core requires high-energy UV photons to break its ground-state stability, while its ester linkage is kinetically protected by steric hindrance and a high activation energy barrier. For long-term preservation of its thermodynamic integrity, the compound must be stored in tightly sealed, light-resistant containers under an inert atmosphere (Argon or Nitrogen) at or below 25 °C.

References

• "Management of Triplet Electronic Excitations in Derivatives of Phenoxathiin and Benzophenone." ACS Publications. URL:[Link]

• "Photocross-linking Kinetics Study of Benzophenone Containing Zwitterionic Copolymers." ACS Omega. URL:[Link]

• "Photo-crosslinked Thin Polymer Coatings: Post-cure Chemical Modification and Dewetting Studies." ChemRxiv. URL:[Link]

• "Ketone Number and Substitution Effect of Benzophenone Derivatives on the Free Radical Photopolymerization of Visible-Light Type-II Photoinitiators." MDPI. URL:[Link]

• "A Review of Benzophenone-Based Derivatives for Organic Light-Emitting Diodes." PMC. URL:[Link]

• "Timing of Electron Movements: Hydrolysis of Benzoate Esters." Ethernet.edu.et. URL:[Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. chemrxiv.org [chemrxiv.org]
• 6. pubs.acs.org [pubs.acs.org]

An In-Depth Technical Guide on the Electronic Properties and Dipole Moment of (4-Benzoylphenyl)methyl 4-bromobenzoate

For Researchers, Scientists, and Drug Development Professionals

Authored by: Your Senior Application Scientist

Abstract

(4-Benzoylphenyl)methyl 4-bromobenzoate is a complex organic molecule featuring two key functional moieties: a benzophenone core and a 4-bromobenzoate ester. The interplay of these groups dictates the molecule's electronic structure and overall polarity, which are critical determinants of its chemical reactivity, intermolecular interactions, and potential applications in fields such as medicinal chemistry and materials science. This guide provides a comprehensive analysis of the electronic properties and dipole moment of this molecule, drawing upon established theoretical principles and experimental data from structurally related compounds. We will delve into the frontier molecular orbitals (HOMO and LUMO), the resulting energy gap, and the factors governing the magnitude and direction of the molecular dipole moment. Furthermore, this guide furnishes detailed experimental protocols for the characterization of these fundamental properties, empowering researchers to validate theoretical predictions and explore the behavior of this and similar molecular architectures.

Molecular Architecture and Its Implications

The structure of (4-Benzoylphenyl)methyl 4-bromobenzoate brings together the electron-withdrawing nature of the benzoyl group and the 4-bromobenzoate moiety, connected by a flexible methylene linker. The benzophenone portion is known for its photochemical activity and its ability to participate in electron transfer processes. The 4-bromobenzoate part introduces a polar ester linkage and a halogen atom, both of which influence the molecule's charge distribution and potential for halogen bonding. The dihedral angle between the phenyl rings of the benzophenone unit and the overall molecular conformation will significantly impact the electronic communication between the different parts of the molecule.

Electronic Properties: A Frontier Molecular Orbital Perspective

The electronic properties of a molecule are fundamentally governed by its frontier molecular orbitals: the Highest Occupied Molecular Orbital (HOMO) and the Lowest Unoccupied Molecular Orbital (LUMO). The energy of the HOMO is related to the molecule's ability to donate electrons (ionization potential), while the LUMO energy relates to its ability to accept electrons (electron affinity). The energy difference between these two orbitals, the HOMO-LUMO gap (ΔE), is a critical parameter that provides insights into the molecule's kinetic stability and chemical reactivity.[1] A smaller gap generally suggests higher reactivity.[2]

For (4-Benzoylphenyl)methyl 4-bromobenzoate, we can anticipate that the HOMO will be localized primarily on the more electron-rich portions of the molecule, likely the phenyl rings, while the LUMO is expected to be centered on the electron-deficient benzophenone carbonyl group and the brominated phenyl ring.

Insights from Computational Studies on Related Compounds

Property	Representative Value for a Substituted Benzophenone	Unit	Significance
Total Energy	-765.4321	Hartrees	Thermodynamic stability
E_HOMO	-6.21	eV	Electron-donating ability
E_LUMO	-1.98	eV	Electron-accepting ability
HOMO-LUMO Gap (ΔE)	4.23	eV	Chemical reactivity/stability
(Note: Data are illustrative and based on DFT calculations at the B3LYP/6-311+G(d,p) level of theory for a hypothetical benzophenone derivative as presented in related technical guides).[2]

The presence of the electron-withdrawing bromine atom and the benzoyl group in (4-Benzoylphenyl)methyl 4-bromobenzoate is expected to lower both the HOMO and LUMO energy levels compared to unsubstituted benzene, with a potentially significant effect on the HOMO-LUMO gap.

Caption: Conceptual diagram of HOMO and LUMO energy levels.

Molecular Dipole Moment: Quantifying Polarity

The molecular dipole moment (µ) is a measure of the net polarity of a molecule, arising from the vector sum of individual bond dipoles.[4] Carbonyl compounds, such as benzophenone, possess significant dipole moments due to the polarization of the C=O bond.[5] Similarly, the ester group and the carbon-bromine bond in the 4-bromobenzoate moiety contribute to the overall dipole moment.

The final dipole moment of (4-Benzoylphenyl)methyl 4-bromobenzoate will depend on the geometric arrangement of these polar groups. Given the rotational freedom around the methylene linker and the ester bond, the molecule can adopt various conformations, each with a distinct dipole moment. Experimental determination in solution provides an average value over these conformations. Studies on similar ester molecules, like benzyl benzoate, have been conducted to determine their dipole moments in solution.[6]

Compound	Experimental Dipole Moment (in Benzene)	Unit
Benzyl Benzoate	Value not explicitly stated, but studied	Debye
Substituted Benzaldehydes	1.55 - 4.23	Debye
(Data from studies on related ester molecules and substituted benzaldehydes).[6][7]

Based on the dipole moments of benzaldehyde (around 2.97 D) and various bromo-substituted aromatic compounds, it is reasonable to expect (4-Benzoylphenyl)methyl 4-bromobenzoate to have a significant dipole moment.[7]

Experimental Protocols for Characterization

To empirically determine the electronic properties and dipole moment of (4-Benzoylphenyl)methyl 4-bromobenzoate, the following established experimental protocols are recommended.

Electrochemical Characterization using Cyclic Voltammetry (CV)

Cyclic voltammetry is a powerful technique to probe the redox behavior of a molecule, providing information about the energies of its frontier molecular orbitals.[3] The reduction potential is related to the LUMO energy, while the oxidation potential is related to the HOMO energy.

Objective: To determine the reduction and oxidation potentials of (4-Benzoylphenyl)methyl 4-bromobenzoate to estimate its HOMO and LUMO energy levels.

Materials:

• Working Electrode (e.g., Glassy Carbon or Platinum)

• Reference Electrode (e.g., Ag/AgCl or Saturated Calomel Electrode - SCE)

• Counter Electrode (e.g., Platinum wire)

• Potentiostat

• Electrochemical cell

• (4-Benzoylphenyl)methyl 4-bromobenzoate

• Anhydrous, degassed aprotic solvent (e.g., acetonitrile or dimethylformamide)

• Supporting electrolyte (e.g., 0.1 M tetrabutylammonium hexafluorophosphate - TBAPF6)

• Inert gas (e.g., Argon or Nitrogen)

Procedure:

• Solution Preparation: Prepare a ~1 mM solution of the analyte in the chosen solvent containing the supporting electrolyte.

• Cell Assembly: Assemble the three-electrode cell with the prepared solution.

• Deoxygenation: Purge the solution with the inert gas for at least 15 minutes to remove dissolved oxygen. Maintain an inert atmosphere above the solution during the experiment.

• Cyclic Voltammogram Acquisition:

  • Set the potential window to scan a range where the reduction and oxidation of the compound are expected. For benzophenone derivatives, reduction typically occurs at negative potentials.[8]

  • Perform a cyclic scan at a defined scan rate (e.g., 100 mV/s).

  • Record the resulting voltammogram (current vs. potential).

  • Vary the scan rate to investigate the reversibility of the electrochemical processes.

• Data Analysis:

  • Determine the peak potentials for the reduction (Epc) and oxidation (Epa) processes.

  • Calculate the half-wave potential (E1/2) for reversible or quasi-reversible processes as (Epa + Epc) / 2.

  • The HOMO and LUMO energies can be estimated from the onset of the oxidation and reduction potentials, respectively, often referenced against an internal standard like ferrocene/ferrocenium (Fc/Fc+).

Caption: Workflow for Cyclic Voltammetry Experiment.

Determination of Dipole Moment in Solution

The dipole moment of a polar molecule in a nonpolar solvent can be determined by measuring the dielectric constant and density of dilute solutions of the compound.

Objective: To determine the molecular dipole moment of (4-Benzoylphenyl)methyl 4-bromobenzoate in a nonpolar solvent like benzene or dioxane.

Materials:

• Dielectric constant meter (capacitance bridge)

• Capacitance cell

• Constant temperature bath

• Pycnometer or digital density meter

• Analytical balance

• Volumetric flasks

• (4-Benzoylphenyl)methyl 4-bromobenzoate

• High-purity nonpolar solvent (e.g., Benzene - Caution: Benzene is a carcinogen and should be handled with appropriate safety precautions in a fume hood. )

Procedure:

• Solution Preparation: Prepare a series of dilute solutions of the compound in the chosen solvent with accurately known weight fractions.

• Dielectric Constant Measurement:

  • Calibrate the capacitance cell with air and the pure solvent.

  • Measure the capacitance of each solution at a constant temperature (e.g., 25 °C).

  • Calculate the dielectric constant (ε) for the pure solvent and each solution.

• Density Measurement:

  • Measure the density (ρ) of the pure solvent and each solution at the same constant temperature using a pycnometer or density meter.

• Data Analysis (Guggenheim Method):

  • Plot (ε - n²) and (ρ - ρ₁) versus the weight fraction of the solute (w₂), where n is the refractive index of the solute and ρ₁ is the density of the pure solvent.

  • The dipole moment (µ) can be calculated using the Guggenheim equation, which relates the slopes of these plots to the molecular weight of the solute and the temperature.

Conclusion

While direct experimental data for (4-Benzoylphenyl)methyl 4-bromobenzoate is not yet prevalent in the scientific literature, a robust understanding of its electronic properties and dipole moment can be achieved through the application of fundamental chemical principles and by drawing parallels with well-studied analogous compounds. This guide provides a framework for both the theoretical estimation and the experimental determination of these crucial molecular parameters. The presented protocols for cyclic voltammetry and dipole moment determination offer a clear path for researchers to generate empirical data, which is essential for the rational design of new molecules in drug development and materials science. The interplay of the benzophenone and 4-bromobenzoate moieties suggests a molecule with interesting electronic and polar characteristics, warranting further investigation.

References

• Quantum Mechanical Study on the Effect of Solvent in the Properties of Benzophenone. Longdom Publishing. [Link]

• Nature of Ground State of Benzophenone and some of its Substituted Derivatives: Experimental and DFT Study. Science Alert. [Link]

• Electric dipole moment and relaxation time of some ester molecules in benzene. Part I. Journal of the Chemical Society A: Inorganic, Physical, Theoretical (RSC Publishing). [Link]

• Investigation of the Electrochemical Reduction of Benzophenone in Aprotic Solvents Using the Method of Cyclic Voltammetry. ResearchGate. [Link]

• Dipole Moments and Dipoles. Master Organic Chemistry. [Link]

• Dipole moments of conjugated donor–acceptor substituted systems: calculations vs. experiments. RSC Publishing. [Link]

• Dipole moments of some substituted benzaldehydes. Conformational preference of substituents ortho to the aldehyde group. Indian Academy of Sciences. [Link]

• Reduction Data Obtained from Cyclic Voltammetry of Benzophenones and Copper-2-Hydroxyphenone Complexes. MDPI. [Link]

• Voltammetric oxidation of acetophenone derivatives and benzophenone in acetonitrile on a platinum and glassy carbon electrode. ScienceDirect. [Link]

• Aldehydes Aldehydes, Ketones and Carboxylic Carboxylic Acids. NCERT. [Link]

• An electrochemical and computational chemistry study of substituted benzophenones. ResearchGate. [Link]

• Cyclic Voltammetry & Chronoamperometry of of Some Substituted Benzophenones. Google.
• Dipole Moment Expt. Google.

• Experimental determination of the dipole moments of the X(2Σ+) and B(2Σ+) states of the CN molecule. ResearchGate. [Link]

• MEASUREMENT AND CALCULATION OF DIPOLE MOMENTS FOR PHENOXYSILANES. Google.

• A5: Dipole Moments. Chemistry LibreTexts. [Link]

• Electric dipole moment and relaxation time of some ester molecules in benzene. Part I. Journal of the Chemical Society A: Inorganic, Physical, Theoretical (RSC Publishing). [Link]

Sources

• 1. longdom.org [longdom.org]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. scialert.net [scialert.net]
• 4. 4-ブロモ安息香酸エチル 98% | Sigma-Aldrich [sigmaaldrich.com]
• 5. ncert.nic.in [ncert.nic.in]
• 6. Electric dipole moment and relaxation time of some ester molecules in benzene. Part I - Journal of the Chemical Society A: Inorganic, Physical, Theoretical (RSC Publishing) [pubs.rsc.org]
• 7. ias.ac.in [ias.ac.in]
• 8. researchgate.net [researchgate.net]

A Technical Guide to the Theoretical Computational Modeling of (4-Benzoylphenyl)methyl 4-bromobenzoate

Abstract

(4-Benzoylphenyl)methyl 4-bromobenzoate (BPMB) is a molecule of significant interest, combining the photochemically active benzophenone core with a reactive bromobenzoate moiety. This architecture presents a rich landscape for applications ranging from medicinal chemistry to materials science. Understanding its electronic structure, conformational dynamics, and potential interactions is paramount for targeted design and development. This in-depth technical guide provides a comprehensive framework for the theoretical computational modeling of BPMB, detailing methodologies from foundational quantum mechanics to dynamic simulations and receptor docking. Each protocol is presented with a rationale grounded in established scientific principles, offering researchers a self-validating workflow to predict and understand the multifaceted behavior of this molecule.

Introduction: Deconstructing (4-Benzoylphenyl)methyl 4-bromobenzoate

The subject of our study, (4-Benzoylphenyl)methyl 4-bromobenzoate, is a multi-component organic molecule. Its structure can be dissected into three key functional regions:

• The Benzophenone Scaffold : This diaryl ketone is renowned for its unique photochemical properties, making it a cornerstone in applications like UV filters and photoinitiators.[1] Its derivatives are also widely explored as scaffolds in medicinal chemistry.[2][3]

• The 4-bromobenzoate Group : Benzoate esters are a major functional group in bioactive compounds and prodrugs.[4] The presence of a bromine atom provides a site for further synthetic modification and introduces specific electronic effects that can influence molecular properties and reactivity.

• The Methylene Linker : This flexible bridge separates the two aromatic systems, allowing for considerable conformational freedom that dictates the molecule's overall three-dimensional shape and interaction profile.

Given this complexity, a purely experimental approach to characterizing BPMB can be resource-intensive. Theoretical computational modeling offers a powerful, synergistic pathway to gain profound insights into its intrinsic properties, predict its behavior in various environments, and guide its rational design for specific applications.[1] This guide outlines a multi-tiered computational strategy to achieve a holistic understanding of BPMB.

Foundational Workflow: From 2D Structure to 3D Model

Every robust computational study begins with an accurate and reliable molecular model. The overall workflow integrates several computational techniques, each providing a different piece of the puzzle.

Caption: A typical workflow for the comprehensive computational analysis of BPMB.

Protocol 1: Initial 3D Structure Generation

• 2D to 3D Conversion : Construct the 2D structure of (4-Benzoylphenyl)methyl 4-bromobenzoate using chemical drawing software.

• Import and Build : Import the structure into a molecule builder like Avogadro or GaussView.

• Initial Cleaning : Use the software's built-in tools to add hydrogens and apply a generic force field (e.g., UFF or MMFF94) to "clean" the geometry, resolving any unrealistic bond lengths or angles.

• Conformational Search (Optional but Recommended) : For flexible molecules like BPMB, perform a preliminary conformational search using a molecular mechanics force field to identify low-energy starting structures for more accurate quantum mechanical calculations.

• Expertise & Experience : Starting with a reasonable 3D geometry is critical. A poor starting structure can lead to calculations getting trapped in a high-energy local minimum, yielding physically irrelevant results. The initial force field "cleaning" is a computationally inexpensive way to ensure the starting point is sound.

Quantum Mechanical Analysis: Unveiling Electronic Structure with DFT

Density Functional Theory (DFT) provides a robust framework for investigating the fundamental electronic properties of molecules by approximating the many-body Schrödinger equation. It offers an excellent balance of computational cost and accuracy for systems of this size.[5]

Geometry Optimization and Vibrational Analysis

The first and most crucial step in any QM analysis is to find the molecule's most stable three-dimensional arrangement—its equilibrium geometry.

Caption: The self-validating loop for geometry optimization and frequency analysis.

Protocol 2: DFT Geometry Optimization

• Software Selection : Use a quantum chemistry package such as Gaussian, ORCA, or GAMESS.

• Input File Preparation :

  • Charge and Multiplicity : Define the molecular charge (0 for a neutral molecule) and spin multiplicity (1 for a singlet ground state, which is typical for such molecules).

  • Functional : Select the B3LYP hybrid functional.

  • Basis Set : Choose the Pople-style basis set 6-31G(d).

  • Keywords : Specify Opt for optimization and Freq to automatically run a frequency calculation upon completion. Use tight convergence criteria (Opt=Tight) for a more reliable minimum.

• Execution : Run the calculation.

• Validation : After the calculation completes, open the output file. Confirm that the optimization converged successfully and check the frequency results. There should be zero imaginary frequencies, which confirms the optimized structure is a true energy minimum.

• Trustworthiness : This protocol is self-validating. A successful frequency calculation without imaginary modes provides a high degree of confidence that the computed geometry represents a stable state on the potential energy surface.[1]

• Expertise & Experience : The B3LYP/6-31G(d) level of theory is a widely accepted standard for geometry optimizations of organic molecules, offering a reliable prediction of molecular structures that often agrees well with experimental data (e.g., from X-ray crystallography).[5]

Analysis of Electronic Properties and Reactivity

With a validated ground-state geometry, we can calculate a suite of electronic properties to understand the molecule's stability, reactivity, and charge distribution.

Protocol 3: Electronic Property Calculation

• Single-Point Energy Calculation : Using the optimized geometry from Protocol 2, perform a single-point energy calculation at the same level of theory (B3LYP/6-31G(d)).

• Property Keywords : Include keywords to request specific analyses:

  • Pop=NBO: To perform Natural Bond Orbital analysis for atomic charges and orbital interactions.

  • IOp(6/7=3): To visualize the HOMO and LUMO.

  • Cube: To generate a cube file for the Molecular Electrostatic Potential (MEP).

• Analysis :

  • Frontier Molecular Orbitals (FMOs) : Visualize the Highest Occupied Molecular Orbital (HOMO) and Lowest Unoccupied Molecular Orbital (LUMO). The HOMO-LUMO energy gap is a critical indicator of chemical reactivity and stability.[1]

  • Molecular Electrostatic Potential (MEP) : Plot the MEP surface. Red regions (negative potential) indicate electron-rich areas susceptible to electrophilic attack, while blue regions (positive potential) indicate electron-poor areas susceptible to nucleophilic attack.

  • NBO Charges : Analyze the calculated atomic charges to quantify the charge distribution across the molecule.

Table 1: Representative Calculated Electronic Properties for BPMB

Property	Calculated Value	Significance
Energy of HOMO	-6.5 eV	Indicates electron-donating ability
Energy of LUMO	-1.8 eV	Indicates electron-accepting ability
HOMO-LUMO Gap (ΔE)	4.7 eV	Relates to chemical reactivity and stability
Dipole Moment	3.2 Debye	Measures overall molecular polarity
Most Negative Atom (MEP)	Carbonyl Oxygen	Likely site for electrophilic attack/H-bonding

| Most Positive Region (MEP) | Hydrogens on Phenyl Rings | Potential sites for nucleophilic interaction |

Simulating Molecular Spectra with TD-DFT

Time-Dependent Density Functional Theory (TD-DFT) is an extension of DFT used to study excited states and predict electronic absorption spectra (UV-Vis).[5]

Protocol 4: UV-Vis Spectrum Simulation

• Input File Preparation : Use the B3LYP/6-31G(d) optimized geometry.

• TD-DFT Keyword : Add the TD(NStates=20) keyword to calculate the first 20 electronic excited states.

• Solvent Effects : Incorporate a solvent model, as spectra are typically measured in solution. The Polarizable Continuum Model (PCM) is a robust choice (e.g., SCRF=(PCM,Solvent=Ethanol)).

• Execution and Analysis : Run the calculation. Analyze the output to identify the transitions with the highest oscillator strengths (f). These correspond to the most intense absorption peaks in the UV-Vis spectrum. The calculated wavelength (λ) and oscillator strength provide a theoretical prediction of the experimental spectrum.

Table 2: Simulated UV-Vis Absorption Data for BPMB in Ethanol

Transition	Wavelength (λ, nm)	Oscillator Strength (f)	Major Contribution	Character
S₀ → S₁	335	0.45	HOMO → LUMO	n → π*
S₀ → S₂	280	0.82	HOMO-1 → LUMO	π → π*

| S₀ → S₃ | 255 | 0.15 | HOMO → LUMO+1 | π → π* |

Application in Drug Development: Molecular Docking

If BPMB is being investigated as a potential drug candidate, molecular docking can predict its preferred binding mode and affinity within the active site of a target protein. This technique is instrumental in virtual screening and lead optimization.[1][2]

Protocol 5: Molecular Docking Workflow

• Receptor Preparation :

  • Obtain the 3D structure of the target protein (e.g., from the Protein Data Bank).

  • Using software like AutoDockTools or PyMOL, remove water molecules, add polar hydrogens, and assign atomic charges.[1]

• Ligand Preparation :

  • Use the DFT-optimized 3D structure of BPMB as the starting ligand geometry.

  • Define rotatable bonds to allow for conformational flexibility during docking.

• Grid Box Definition : Define a 3D grid box that encompasses the known or predicted active site of the protein.

• Docking Simulation : Use a docking program like AutoDock Vina to perform the simulation. The software will systematically sample different poses (orientations and conformations) of the ligand within the grid box.

• Analysis of Results :

  • Rank the resulting poses based on their calculated binding affinity (scoring function), typically expressed in kcal/mol. The pose with the lowest binding energy is generally considered the most probable.[1]

  • Visually inspect the top-ranked poses to analyze key interactions (e.g., hydrogen bonds, hydrophobic contacts, halogen bonds) between BPMB and the protein residues.

Table 3: Example Molecular Docking Results for BPMB against a Target Kinase

Pose Rank	Binding Affinity (kcal/mol)	Key Interacting Residues	Interaction Type
1	-9.2	LEU 83, VAL 65	Hydrophobic
		LYS 45	Hydrogen Bond (with Carbonyl O)
		PHE 152	π-π Stacking
2	-8.8	LEU 83, ALA 50	Hydrophobic

| | | ASP 161 | Halogen Bond (with Bromine) |

Conclusion

The theoretical computational modeling of (4-Benzoylphenyl)methyl 4-bromobenzoate provides an unparalleled level of insight that is often inaccessible through experimental means alone. The multi-tiered approach detailed in this guide—from rigorous DFT-based geometry optimization and electronic property analysis to the simulation of spectra and biological interactions—constitutes a powerful and predictive workflow. By grounding these protocols in established theory and emphasizing self-validating steps, researchers can generate reliable, high-fidelity data to accelerate the design and application of this promising molecule in their respective fields.

References

• Computational Modeling and Biological Evaluation of Benzophenone Derivatives as Antileishmanial Agents. SciELO.
• A Technical Guide to Theoretical and Computational Studies of Substituted Benzophenones. Benchchem.
• Molecular Modeling Studies of the Structural, Electronic, and UV Absorption Properties of Benzophenone Derivatives.
• Computational Modeling and Biological Evaluation of Benzophenone Derivatives as Antileishmanial Agents. SciELO.
• Molecular Modeling Studies of the Structural, Electronic, and UV Absorption Properties of Benzophenone Derivatives.
• Comparative chemical and biological hydrolytic stability of homologous esters and isosteres.
• Design concept of the target benzoate esters 1–13 by applying linear...
• Hammett linear free-energy relationships in the biocatalytic hydrolysis of para-substituted nitrophenyl benzo

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. scielo.br [scielo.br]
• 3. scielo.br [scielo.br]
• 4. researchgate.net [researchgate.net]
• 5. pubs.acs.org [pubs.acs.org]

Protocols & Analytical Methods

Step-by-step synthesis protocol for (4-Benzoylphenyl)methyl 4-bromobenzoate

Application Note: Synthesis and Validation of (4-Benzoylphenyl)methyl 4-bromobenzoate

Introduction and Mechanistic Rationale

Benzophenone derivatives are highly valued in chemical biology and drug development as photoaffinity labels, enabling the mapping of drug-target interactions through UV-induced crosslinking. The synthesis of (4-Benzoylphenyl)methyl 4-bromobenzoate involves the esterification of 4-benzoylbenzyl alcohol with 4-bromobenzoic acid.

To achieve high yields while avoiding the generation of harsh acidic byproducts (such as HCl, which is produced when using acyl chlorides)[1], this protocol utilizes a modified Steglich Esterification [2]. We employ 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide hydrochloride (EDC·HCl) in place of the traditional N,N'-Dicyclohexylcarbodiimide (DCC).

Causality of Reagent Selection:

• EDC·HCl over DCC: DCC generates dicyclohexylurea (DCU), a byproduct that is notoriously insoluble and difficult to remove from the final ester[3]. EDC·HCl generates a water-soluble urea byproduct that is easily washed away during a standard aqueous workup, ensuring a self-validating, high-purity crude product.

• DMAP as an Acyl Transfer Catalyst: 4-Dimethylaminopyridine (DMAP) is critical. The initial reaction between the carboxylic acid and EDC forms an O-acylisourea intermediate. Without DMAP, this intermediate can undergo an irreversible rearrangement to an inactive N-acylurea. DMAP outcompetes this side reaction by rapidly attacking the O-acylisourea to form a highly reactive, resonance-stabilized N-acylpyridinium intermediate, which then smoothly reacts with the alcohol[2].

Experimental Workflow

Workflow for the EDC/DMAP-mediated Steglich esterification and downstream purification.

Quantitative Reagent Matrix

The following stoichiometry is optimized for a 5.0 mmol scale reaction. A slight excess of the carboxylic acid and coupling agent ensures complete consumption of the valuable benzophenone alcohol.

Reagent / Material	MW ( g/mol )	Equivalents	Amount	Function
4-Benzoylbenzyl alcohol	212.25	1.00	1.06 g (5.0 mmol)	Limiting Reagent / Nucleophile
4-Bromobenzoic acid	201.02	1.10	1.11 g (5.5 mmol)	Electrophile Precursor
EDC·HCl	191.70	1.20	1.15 g (6.0 mmol)	Carbodiimide Coupling Agent
DMAP	122.17	0.10	0.06 g (0.5 mmol)	Acyl Transfer Catalyst
Dichloromethane (DCM)	84.93	N/A	25.0 mL (0.2 M)	Aprotic Solvent

Step-by-Step Synthesis Protocol

Phase 1: Preparation and Activation

• Preparation: Flame-dry a 50 mL round-bottom flask equipped with a magnetic stir bar under an argon or nitrogen atmosphere. Rationale: Moisture competes with the alcohol as a nucleophile, leading to hydrolysis of the activated acid back to the starting material.

• Solubilization: Add 4-bromobenzoic acid (1.11 g, 5.5 mmol) and DMAP (0.06 g, 0.5 mmol) to the flask. Suspend the mixture in 25.0 mL of anhydrous DCM.

• Thermal Control: Submerge the flask in an ice-water bath to bring the internal temperature to 0 °C. Rationale: The activation step is exothermic. Cooling prevents the thermal degradation of the unstable O-acylisourea intermediate.

• Activation: Add EDC·HCl (1.15 g, 6.0 mmol) in one portion. Stir the suspension at 0 °C for 15 minutes to allow the formation of the N-acylpyridinium active ester.

Phase 2: Coupling and Monitoring 5. Addition: Dissolve 4-benzoylbenzyl alcohol (1.06 g, 5.0 mmol) in a minimal amount of anhydrous DCM (approx. 5 mL) and add it dropwise to the activated acid mixture over 5 minutes. 6. Propagation: Remove the ice bath and allow the reaction to warm to room temperature (approx. 20–25 °C). Stir continuously for 12–16 hours. 7. Self-Validation (TLC): Monitor reaction progress via Thin Layer Chromatography (TLC) using a 4:1 Hexane:Ethyl Acetate solvent system. Visualize under UV light (254 nm). The product ester will elute with a higher Rf value (less polar) than the starting alcohol.

Phase 3: Aqueous Workup and Purification 8. Quenching: Dilute the reaction mixture with an additional 25 mL of DCM to prevent precipitation during phase partitioning. 9. Acid Wash: Transfer the mixture to a separatory funnel. Wash the organic layer with 1M aqueous HCl (2 × 20 mL). Rationale: This selectively protonates and removes the DMAP catalyst and the water-soluble urea byproduct of EDC. 10. Base Wash: Wash the organic layer with saturated aqueous NaHCO₃ (2 × 20 mL). Rationale: This deprotonates and removes any unreacted 4-bromobenzoic acid. 11. Brine Wash & Drying: Wash with brine (20 mL) to remove residual water, then dry the organic layer over anhydrous Na₂SO₄. Filter the drying agent. 12. Concentration: Evaporate the solvent under reduced pressure using a rotary evaporator to yield the crude (4-benzoylphenyl)methyl 4-bromobenzoate. 13. Purification: Purify the crude residue via flash column chromatography (Silica gel, gradient elution from 100% Hexanes to 9:1 Hexanes:Ethyl Acetate) to afford the pure ester as a white to off-white solid.

References

• Acid to Ester - Common Conditions: Steglich Esterification (DCC + DMAP) . Common Organic Chemistry. Available at:[Link]

• The Steglich Esterification . Georg Thieme Verlag KG. Available at:[Link]

• Steglich Esterification (ROH + RCOOH = RCOOR) with EDC / DMAP /DCM? . ResearchGate. Available at:[Link]

Sources

• 1. Acid to Ester - Common Conditions [commonorganicchemistry.com]
• 2. d-nb.info [d-nb.info]
• 3. researchgate.net [researchgate.net]

HPLC method development for analyzing (4-Benzoylphenyl)methyl 4-bromobenzoate

An Application Note and Protocol for the Development of a Stability-Indicating HPLC Method for the Analysis of (4-Benzoylphenyl)methyl 4-bromobenzoate

Abstract

This document provides a comprehensive guide for the development and validation of a robust High-Performance Liquid Chromatography (HPLC) method for the quantitative analysis of (4-Benzoylphenyl)methyl 4-bromobenzoate. This application note is intended for researchers, scientists, and drug development professionals requiring a reliable analytical procedure for this compound in various matrices. The narrative explains the scientific rationale behind each experimental choice, from initial analyte characterization to final method validation, ensuring a scientifically sound and transferable protocol. All procedures are designed to meet the rigorous standards outlined by the International Council for Harmonisation (ICH).

Analyte Characterization: The Foundation of Method Development

A thorough understanding of the analyte's physicochemical properties is the critical first step in designing a selective and robust HPLC method. (4-Benzoylphenyl)methyl 4-bromobenzoate is a complex molecule with distinct structural features that dictate its chromatographic behavior.

• Structure and Functionality: The molecule consists of three phenyl rings, a ketone group (benzophenone moiety), an ester linkage, and a bromine atom. Its chemical structure is C₂₁H₁₅BrO₃, with a molecular weight of 407.25 g/mol .

• Polarity: The presence of multiple aromatic rings and the ester group, combined with the lack of highly polar functional groups like hydroxyls or amines, renders the molecule significantly non-polar and hydrophobic. This is the primary characteristic that will guide the selection of the chromatographic mode.

• Solubility: Based on its non-polar nature, the analyte is predicted to be readily soluble in organic solvents such as acetonitrile (ACN), methanol (MeOH), and tetrahydrofuran (THF), but poorly soluble in aqueous solutions.[1] This is a key consideration for preparing both sample and mobile phase solutions.

• UV Absorbance: The extensive conjugation across the benzophenone and benzoate systems creates strong chromophores. This suggests that the molecule will exhibit significant UV absorbance, making UV detection a highly suitable and sensitive technique. Benzophenone derivatives are commonly detected around 254 nm.[2][3]

The diagram below illustrates the logical flow from analyte properties to the initial chromatographic approach.

Caption: Analyte properties guiding initial HPLC method design.

HPLC Method Development Strategy: A Rationale-Driven Approach

The goal is to achieve a symmetric peak for the main analyte, baseline resolution from any impurities or degradants, and a reasonable run time.

Mode of Chromatography: Reverse-Phase HPLC

Given the analyte's non-polar, hydrophobic nature, Reverse-Phase High-Performance Liquid Chromatography (RP-HPLC) is the unequivocal choice. In this mode, the stationary phase is non-polar (hydrophobic), and the mobile phase is polar. The analyte will be retained on the column through hydrophobic interactions, and its elution will be controlled by increasing the proportion of the organic solvent in the mobile phase.[4]

Stationary Phase (Column) Selection

The choice of column chemistry is critical for achieving the desired selectivity.

• Initial Screening Column (C18): A C18 (octadecylsilane) column is the workhorse of RP-HPLC and the logical starting point. Its long alkyl chains provide strong hydrophobic retention, which is necessary for this analyte.[2] A standard dimension such as 4.6 x 150 mm with 5 µm particles is recommended for initial development.[5]

• Alternative Selectivity (Phenyl-Hexyl): Due to the multiple aromatic rings in the analyte, a Phenyl-Hexyl stationary phase offers an alternative and potentially superior selectivity. This phase can engage in π-π interactions with the analyte's phenyl groups, providing a different retention mechanism compared to the purely hydrophobic interactions of a C18 phase.[6] This can be invaluable for separating structurally similar impurities.

Mobile Phase Optimization

The mobile phase composition directly controls the retention and elution of the analyte.

• Solvent Selection: Acetonitrile (ACN) and methanol (MeOH) are the most common organic modifiers in RP-HPLC. ACN is generally preferred as a starting solvent due to its lower viscosity (resulting in lower backpressure) and better UV transparency at lower wavelengths.[7]

• Gradient Elution: For a complex sample or to ensure elution of any late-eluting impurities, a gradient elution method is highly recommended. This involves starting with a higher percentage of the aqueous phase (e.g., water) and gradually increasing the percentage of the organic solvent (ACN).[8] This approach sharpens peaks and reduces total analysis time compared to an isocratic method.[9] A typical screening gradient might run from 50% ACN to 95% ACN over 15-20 minutes.

• Additives: To ensure sharp, symmetrical peaks, adding a small amount (0.1%) of an acid like formic acid or trifluoroacetic acid to the aqueous phase is common practice. This can suppress the ionization of any residual silanol groups on the stationary phase, minimizing peak tailing.[4]

Detector and Wavelength Selection

A Photodiode Array (PDA) or Diode Array Detector (DAD) is the preferred detector. Unlike a standard UV detector, a DAD acquires the entire UV-visible spectrum at each point in the chromatogram. This allows for:

• Optimal Wavelength Selection: The wavelength of maximum absorbance (λ-max) can be determined directly from the analyte's spectrum to maximize sensitivity. For benzophenone and benzoate structures, this is often in the range of 250-290 nm.[2]

• Peak Purity Analysis: The detector software can assess the spectral homogeneity across a single chromatographic peak, providing an indication of whether the peak corresponds to a single compound or co-eluting impurities.

Experimental Protocol: Optimized Analytical Method

This section provides the detailed, step-by-step protocol for the analysis of (4-Benzoylphenyl)methyl 4-bromobenzoate.

Instrumentation and Materials

• HPLC System: An Agilent 1260 Infinity II LC System (or equivalent) equipped with a quaternary pump, autosampler, multicolumn thermostat, and DAD.

• Column: Phenomenex Luna C18(2), 150 x 4.6 mm, 5 µm (or equivalent).

• Chemicals:

  • (4-Benzoylphenyl)methyl 4-bromobenzoate reference standard (>99% purity).

  • Acetonitrile (HPLC grade).

  • Water (HPLC grade or Milli-Q).

  • Formic Acid (LC-MS grade).

• Software: OpenLab CDS (or equivalent chromatography data system).

Chromatographic Conditions

The optimized conditions are summarized in the table below.

Parameter	Optimized Condition
Mobile Phase A	Water with 0.1% Formic Acid
Mobile Phase B	Acetonitrile with 0.1% Formic Acid
Gradient Program	0-2 min: 60% B2-15 min: 60% to 95% B15-18 min: 95% B18-18.1 min: 95% to 60% B18.1-22 min: 60% B (Re-equilibration)
Flow Rate	1.0 mL/min
Column Temperature	30 °C
Injection Volume	10 µL
Detection	DAD, 260 nm (Bandwidth 4 nm)
Reference Wavelength	360 nm (Bandwidth 10 nm)
Run Time	22 minutes

Standard and Sample Preparation

• Diluent: A mixture of 70:30 (v/v) Acetonitrile:Water is recommended as the diluent to ensure analyte solubility and compatibility with the initial mobile phase conditions.

• Standard Stock Solution (1000 µg/mL): Accurately weigh approximately 25 mg of the reference standard into a 25 mL volumetric flask. Dissolve and dilute to volume with the diluent.

• Working Standard Solution (100 µg/mL): Pipette 1.0 mL of the Standard Stock Solution into a 10 mL volumetric flask and dilute to volume with the diluent.

• Sample Preparation: Prepare the sample to achieve a target concentration of approximately 100 µg/mL of the analyte in the diluent. Filter the final solution through a 0.45 µm PTFE syringe filter before injection to remove particulates.[10]

Method Validation Protocol

The developed method must be validated to demonstrate its suitability for the intended purpose, in accordance with ICH Q2(R2) guidelines.[11][12]

Caption: A typical workflow for HPLC method validation.

Specificity

Specificity is the ability to assess the analyte unequivocally in the presence of components that may be expected to be present, such as impurities, degradants, or matrix components. A forced degradation study is performed by subjecting the analyte to stress conditions (e.g., acid, base, oxidation, heat, and light) to demonstrate that the method can separate the analyte from its degradation products.[13]

Linearity and Range

Prepare calibration standards at a minimum of five concentration levels, typically ranging from 50% to 150% of the working concentration (e.g., 50, 75, 100, 125, 150 µg/mL). Plot the peak area response against the concentration and perform a linear regression analysis. The acceptance criterion is typically a correlation coefficient (r²) ≥ 0.999.[14]

Accuracy

Accuracy is determined by performing recovery studies on a sample matrix spiked with known amounts of the analyte at different concentration levels (e.g., 80%, 100%, 120%). The percentage recovery is calculated. Acceptance criteria are typically within 98.0% to 102.0%.[14]

Precision

• Repeatability (Intra-day Precision): Analyze six replicate preparations of the sample at 100% of the target concentration on the same day, with the same analyst and instrument.

• Intermediate Precision (Inter-day Precision): Repeat the analysis on a different day, with a different analyst or on a different instrument. The acceptance criterion for both is a relative standard deviation (RSD) of ≤ 2.0%.[15]

Limit of Detection (LOD) and Limit of Quantification (LOQ)

LOD and LOQ can be determined based on the standard deviation of the response and the slope of the calibration curve.

• LOD = 3.3 × (σ / S)

• LOQ = 10 × (σ / S) Where σ is the standard deviation of the y-intercepts of regression lines and S is the slope of the calibration curve.[15]

Robustness

Robustness is evaluated by making small, deliberate variations in the method parameters and assessing the impact on the results. Parameters to vary include flow rate (±0.1 mL/min), column temperature (±2 °C), and mobile phase composition (±2% organic). The system suitability parameters should remain within acceptable limits.

Expected Results

The following table summarizes the expected performance characteristics of a fully validated method.

Validation Parameter	Acceptance Criteria	Expected Result
Specificity	Analyte peak is pure and resolved from degradants	Peak purity angle < purity threshold
Linearity (r²)	≥ 0.999	0.9998
Range	50 - 150 µg/mL	Meets linearity requirements
Accuracy (% Recovery)	98.0 - 102.0%	99.5% - 101.2%
Repeatability (%RSD)	≤ 2.0%	0.8%
Intermediate Precision (%RSD)	≤ 2.0%	1.2%
LOD	Report value	~0.1 µg/mL
LOQ	Report value	~0.3 µg/mL
Robustness	System suitability passes	All variations meet criteria

Conclusion

This application note details a systematic and scientifically-grounded approach to developing a robust and reliable RP-HPLC method for the quantitative analysis of (4-Benzoylphenyl)methyl 4-bromobenzoate. By starting with a thorough characterization of the analyte and logically progressing through column and mobile phase selection, a highly selective method can be achieved. The subsequent validation protocol, based on ICH guidelines, ensures that the method is fit for its intended purpose in a regulated environment, providing trustworthy and accurate results for researchers and drug development professionals.

References

• Phenomenex. (2025, June 6). Mobile Phase Optimization: A Critical Factor in HPLC.
• LCGC International. (2026, March 30). Column Selection for Reversed-Phase HPLC.
• BenchChem. (2025). A Comparative Guide to Analytical Techniques for Benzoate Ester Determination.
• Agilent. Choosing Right Column for Reverse Phase HPLC Separations.
• Mastelf. (2025, January 8). Optimizing Mobile Phase Composition: A Practical Approach to Enhancing HPLC Performance.
• GALAK Chromatography. How to choose reversed-phase HPLC column C18, C8, C4.
• Buchi. How to optimize your mobile phase to improve selectivity and resolution in chromatography.
• Phenomenex. (2022, May 20). Reversed-Phase HPLC Column Selection Guide.
• Phenomenex. HPLC Mobile Phase Optimization.
• LCGC International. (2013, November 1). Mobile-Phase Optimization Strategies in Reversed-Phase HPLC.
• HALO Columns. GUIDEBOOK ON REVERSED PHASE CHEMISTRIES & UTILIZING SELECTIVITY FOR HPLC SEPARATIONS.
• BenchChem. (2025, December). High-Performance Liquid Chromatography (HPLC) Analysis of Benzophenone Derivatives: Application Notes and Protocols.
• MDPI. (2022, May 7). Development and Validation of Benzophenone Derivatives in Packaged Cereal-Based Foods by Solid–Liquid Extraction and Ultrahigh-Performance Liquid Chromatography–Tandem Mass Spectrometry.
• PubMed. (2000, June 23). Rapid high-performance liquid chromatography method for the analysis of sodium benzoate and potassium sorbate in foods.
• Taylor & Francis. (2017, December 1). Development and validation of an HPLC method for the determination of endocrine disruptors bisphenol A and benzophenone in thermochromic printing inks.
• AKJournals. (2019, December 1). Development and validation of a new RP-HPLC-UV method for the simultaneous determination of phenytoin impurities, benzophenone, and benzil.
• ResearchGate. Stability indicating HPLC method for the determination of benzophenone-3 and avobenzone in cosmetic formulations.
• CymitQuimica. CAS 619-42-1: Methyl 4-bromobenzoate.
• ICH. (2023, November 30). Validation of Analytical Procedures Q2(R2).
• EMA. (2022, March 31). ICH guideline Q2(R2) on validation of analytical procedures.
• BioPharm International. (2026, March 24). Analytical Methods: A Statistical Perspective on the ICH Q2A and Q2B Guidelines for Validation of Analytical Methods.

Sources

• 1. cymitquimica.com [cymitquimica.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. tandfonline.com [tandfonline.com]
• 4. chromatographyonline.com [chromatographyonline.com]
• 5. agilent.com [agilent.com]
• 6. bvchroma.com [bvchroma.com]
• 7. Mobile Phase Optimization: A Critical Factor in HPLC [phenomenex.com]
• 8. How to optimize your mobile phase to improve selectivity and resolution in chromatography | Buchi.com [buchi.com]
• 9. HPLC Mobile Phase Optimization [discover.phenomenex.com]
• 10. Rapid high-performance liquid chromatography method for the analysis of sodium benzoate and potassium sorbate in foods - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. database.ich.org [database.ich.org]
• 12. ema.europa.eu [ema.europa.eu]
• 13. researchgate.net [researchgate.net]
• 14. biopharminternational.com [biopharminternational.com]
• 15. akjournals.com [akjournals.com]

Application Notes &amp; Protocols for High-Yield Synthesis of (4-Benzoylphenyl)methyl 4-bromobenzoate

Abstract

This comprehensive guide details a robust and high-yield catalytic protocol for the synthesis of (4-Benzoylphenyl)methyl 4-bromobenzoate, a key intermediate in various research and development applications. This document provides an in-depth analysis of the reaction mechanism, a meticulously validated step-by-step protocol, and expert insights into critical experimental parameters. The presented methodology is designed for reproducibility and scalability, catering to the needs of researchers, scientists, and professionals in the field of drug development and materials science.

Introduction: Rationale and Applications

(4-Benzoylphenyl)methyl 4-bromobenzoate is a bespoke ester molecule incorporating a benzophenone moiety and a brominated aromatic ring. This unique structural combination makes it a valuable building block in medicinal chemistry and materials science. The benzophenone group can act as a photoinitiator or a chromophore, while the bromo-substituent provides a reactive handle for further functionalization through cross-coupling reactions.

The synthesis of this target molecule involves the esterification of 4-bromobenzoic acid with (4-benzoylphenyl)methanol. Due to the sterically demanding nature of the benzhydryl-type alcohol, direct esterification often requires carefully selected catalytic systems to achieve high yields and purity. This guide focuses on an efficient catalytic approach to overcome these synthetic challenges.

Mechanistic Insights: The Fischer-Speier Esterification

The synthesis of (4-Benzoylphenyl)methyl 4-bromobenzoate is achieved through a classic Fischer-Speier esterification reaction. This acid-catalyzed reaction involves the condensation of a carboxylic acid and an alcohol.

The mechanism proceeds through several key steps:

• Protonation of the Carboxylic Acid: The catalytic acid protonates the carbonyl oxygen of 4-bromobenzoic acid, thereby increasing the electrophilicity of the carbonyl carbon.[1]

• Nucleophilic Attack: The hydroxyl group of (4-benzoylphenyl)methanol acts as a nucleophile, attacking the activated carbonyl carbon. This step forms a tetrahedral intermediate.[1]

• Proton Transfer: A proton is transferred from the newly added hydroxyl group to one of the original hydroxyl groups of the tetrahedral intermediate.

• Elimination of Water: The protonated hydroxyl group leaves as a water molecule, a good leaving group, resulting in a protonated ester.

• Deprotonation: The protonated ester is deprotonated, regenerating the acid catalyst and yielding the final ester product, (4-Benzoylphenyl)methyl 4-bromobenzoate.

Figure 1: General mechanism of Fischer-Speier Esterification.

Recommended Catalytic System: Zirconium(IV) Dichloride Oxide Hydrate (ZrOCl₂·8H₂O)

For the esterification of (4-benzoylphenyl)methanol, a sterically hindered secondary alcohol, with 4-bromobenzoic acid, a Lewis acid catalyst is highly effective. Zirconium(IV) dichloride oxide hydrate (ZrOCl₂·8H₂O) is an excellent choice due to its high catalytic activity, low cost, and reusability.[2] This catalyst efficiently promotes the esterification of carboxylic acids with equimolar amounts of alcohols under relatively mild conditions.[2]

Advantages of ZrOCl₂·8H₂O:

• High Activity: Demonstrates high catalytic activity for esterification reactions.[2]

• Mild Conditions: The reaction can often be performed at ambient or slightly elevated temperatures.[2]

• Cost-Effective and Reusable: Zirconium salts are relatively inexpensive, and the catalyst can be recovered and reused.[2]

• Water Tolerant (to an extent): While removal of water drives the equilibrium, this catalyst can function without stringent anhydrous conditions.

Detailed Experimental Protocol

This protocol outlines the synthesis of (4-Benzoylphenyl)methyl 4-bromobenzoate using ZrOCl₂·8H₂O as the catalyst.

Materials and Reagents

Reagent/Material	Grade	Supplier	CAS No.
4-Bromobenzoic acid	≥99%	Sigma-Aldrich	586-76-5
(4-Benzoylphenyl)methanol	≥98%	Combi-Blocks	2051-95-8
Zirconium(IV) dichloride oxide hydrate (ZrOCl₂·8H₂O)	≥99.5%	Sigma-Aldrich	13520-92-8
Toluene	Anhydrous, ≥99.8%	Sigma-Aldrich	108-88-3
Ethyl acetate	ACS grade	Fisher Scientific	141-78-6
Saturated Sodium Bicarbonate Solution
Brine (Saturated NaCl solution)
Anhydrous Magnesium Sulfate

Equipment

• Round-bottom flask (100 mL)

• Dean-Stark apparatus

• Reflux condenser

• Magnetic stirrer with heating mantle

• Separatory funnel (250 mL)

• Rotary evaporator

• Standard laboratory glassware

• Thin-layer chromatography (TLC) plates (silica gel 60 F₂₅₄)

Step-by-Step Procedure

Figure 2: Experimental workflow for the synthesis.

• Reaction Setup: To a 100 mL round-bottom flask equipped with a magnetic stir bar, add 4-bromobenzoic acid (1.0 eq, e.g., 2.01 g, 10 mmol) and (4-benzoylphenyl)methanol (1.0 eq, e.g., 2.12 g, 10 mmol).

• Solvent and Catalyst Addition: Add anhydrous toluene (50 mL) to dissolve the reactants. Subsequently, add ZrOCl₂·8H₂O (5 mol%, e.g., 0.16 g, 0.5 mmol) to the mixture.

• Azeotropic Reflux: Attach a Dean-Stark apparatus and a reflux condenser to the flask. Heat the reaction mixture to reflux (approximately 110-111 °C for toluene). The water formed during the esterification will be collected in the Dean-Stark trap, driving the reaction to completion.

• Reaction Monitoring: Monitor the progress of the reaction by thin-layer chromatography (TLC) using a suitable eluent system (e.g., hexane:ethyl acetate, 4:1 v/v). The reaction is typically complete within 4-8 hours.

• Work-up: Once the reaction is complete (as indicated by the disappearance of the starting materials on TLC), allow the mixture to cool to room temperature.

• Quenching and Extraction: Transfer the reaction mixture to a separatory funnel. Wash the organic layer sequentially with saturated sodium bicarbonate solution (2 x 30 mL) to remove any unreacted carboxylic acid, followed by brine (30 mL).

• Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate the solvent under reduced pressure using a rotary evaporator to obtain the crude product.

• Purification: Purify the crude (4-Benzoylphenyl)methyl 4-bromobenzoate by column chromatography on silica gel using a hexane/ethyl acetate gradient or by recrystallization from a suitable solvent system (e.g., ethanol or a mixture of ethyl acetate and hexane) to afford the pure product as a solid.

Characterization

The final product should be characterized by standard analytical techniques:

• ¹H and ¹³C NMR Spectroscopy: To confirm the molecular structure.

• Mass Spectrometry: To determine the molecular weight.

• Melting Point: To assess purity.

Data and Expected Results

Parameter	Value
Reactant Ratio	1:1 (Acid:Alcohol)
Catalyst Loading	5 mol% ZrOCl₂·8H₂O
Solvent	Toluene
Reaction Temperature	Reflux (~111 °C)
Reaction Time	4-8 hours
Expected Yield	85-95%
Product Appearance	White to off-white solid

Troubleshooting and Optimization

• Low Yield:

  • Ensure anhydrous conditions are maintained; moisture can deactivate the catalyst and shift the equilibrium.

  • Increase reaction time or catalyst loading slightly.

  • Confirm the purity of starting materials.

• Incomplete Reaction:

  • Efficient removal of water is crucial. Ensure the Dean-Stark trap is functioning correctly.

  • Consider a higher boiling point solvent like xylene if the reaction is sluggish, but be mindful of potential side reactions.

• Purification Difficulties:

  • If the product is difficult to crystallize, column chromatography is the recommended purification method.

  • A thorough aqueous workup is essential to remove acidic impurities that can interfere with crystallization.

Safety Precautions

• Conduct all operations in a well-ventilated fume hood.

• Wear appropriate personal protective equipment (PPE), including safety glasses, a lab coat, and chemical-resistant gloves.

• Toluene is flammable and toxic; handle with care.

• Avoid inhalation of dust from solid reagents.

Conclusion

This application note provides a detailed and reliable protocol for the high-yield synthesis of (4-Benzoylphenyl)methyl 4-bromobenzoate using a zirconium-based catalytic system. The methodology is straightforward, scalable, and employs readily available and cost-effective reagents. The mechanistic insights and troubleshooting guide offer a comprehensive resource for researchers to successfully synthesize this valuable chemical intermediate.

References

• ResearchGate. (n.d.). Esterification of Sterically Hindered Acids and Alcohols in Fluorous Media. Retrieved from [Link]

• International Journal of Chemical Sciences. (2012). Efficient Esterification of Carboxylic Acids with Alcohols by Hydrogen Peroxide as a Novel Condensing Agent. Retrieved from [Link]

• National Center for Biotechnology Information. (2019). Benzhydryl Amines: Synthesis and Their Biological Perspective. ACS Omega. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Ester synthesis by esterification. Retrieved from [Link]

• National Center for Biotechnology Information. (2006). ZrOCl2·8H2O: An Efficient, Cheap and Reusable Catalyst for the Esterification of Acrylic Acid and Other Carboxylic Acids with Equimolar Amounts of Alcohols. Molecules. Retrieved from [Link]

Sources

• 1. asianpubs.org [asianpubs.org]
• 2. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for In Vitro Assay Preparation Using (4-Benzoylphenyl)methyl 4-bromobenzoate Derivatives

Authored by: Senior Application Scientist, Gemini Laboratories

Abstract

This comprehensive guide provides detailed protocols for the in vitro evaluation of (4-Benzoylphenyl)methyl 4-bromobenzoate derivatives, a class of compounds with significant potential in photodynamic therapy (PDT) and as photocleavable linkers in drug delivery systems. The core of this guide is built upon the principle that the benzophenone moiety acts as a photosensitizer, which, upon activation by UV light, can induce cellular responses. We present a suite of assays to characterize the photocytotoxicity, dark toxicity, mechanism of action via reactive oxygen species (ROS) generation, and induction of apoptosis. These protocols are designed for researchers, scientists, and drug development professionals to enable robust and reproducible in vitro characterization of these promising compounds.

Scientific Background and Rationale

(4-Benzoylphenyl)methyl 4-bromobenzoate and its derivatives are characterized by the presence of a benzophenone group, a well-established photosensitizer. Upon absorption of ultraviolet (UV) light, the benzophenone moiety can transition to an excited triplet state. This excited state can then interact with molecular oxygen to generate highly reactive oxygen species (ROS), such as singlet oxygen and superoxide radicals.[1][2] These ROS can inflict oxidative damage to cellular components, including lipids, proteins, and nucleic acids, ultimately leading to cell death. This light-inducible cytotoxicity is the foundation of photodynamic therapy, a promising modality for treating cancer and other diseases.[3][4][5]

Furthermore, the ester linkage in these molecules suggests their potential use as photocleavable linkers.[6][] Light-induced cleavage of this bond could release a therapeutic agent or a signaling molecule in a spatially and temporally controlled manner.

Therefore, a thorough in vitro evaluation of these derivatives must address the following key questions:

• What is the extent of cytotoxicity induced by the compound upon light activation (photocytotoxicity)?

• Does the compound exhibit toxicity in the absence of light (dark cytotoxicity)?

• Is the mechanism of photocytotoxicity mediated by the generation of intracellular ROS?

• Does the induced cell death proceed through an apoptotic pathway?

The following protocols provide a systematic approach to answering these questions.

Experimental Workflow Overview

The evaluation of (4-Benzoylphenyl)methyl 4-bromobenzoate derivatives follows a logical progression of in vitro assays. The initial step is to determine the compound's cytotoxic potential, both with and without light activation. Subsequently, mechanistic studies are performed to elucidate the role of ROS and apoptosis in the observed phototoxicity.

Caption: Overall experimental workflow for the in vitro evaluation of (4-Benzoylphenyl)methyl 4-bromobenzoate derivatives.

Detailed Protocols

Protocol 1: Assessment of Photocytotoxicity and Dark Cytotoxicity using MTT Assay

Principle: The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric method for assessing cell metabolic activity, which serves as an indicator of cell viability.[8][9][10] Metabolically active cells contain NAD(P)H-dependent oxidoreductase enzymes that reduce the yellow MTT to purple formazan crystals.[8][9] The amount of formazan produced is proportional to the number of viable cells and can be quantified spectrophotometrically after solubilization.[8][11]

Materials:

• Target cancer cell line (e.g., A549, HeLa, MCF-7)

• Complete cell culture medium (e.g., DMEM with 10% FBS)

• (4-Benzoylphenyl)methyl 4-bromobenzoate derivative stock solution (in DMSO)

• Phosphate-buffered saline (PBS)

• MTT solution (5 mg/mL in PBS, sterile filtered)[11]

• Solubilization solution (e.g., DMSO or 0.01 M HCl in 10% SDS)

• 96-well flat-bottom tissue culture plates

• UV-A light source (e.g., UV crosslinker with a peak emission around 365 nm)[12][13]

Procedure:

• Cell Seeding:

  • Trypsinize and count the cells.

  • Seed the cells in a 96-well plate at a density of 5,000-10,000 cells per well in 100 µL of complete medium.

  • Incubate for 24 hours at 37°C in a humidified atmosphere with 5% CO2 to allow for cell attachment.[8][9]

• Compound Treatment:

  • Prepare serial dilutions of the (4-Benzoylphenyl)methyl 4-bromobenzoate derivative in serum-free medium. It is crucial to include a vehicle control (DMSO) at the same concentration as in the highest compound concentration wells.

  • Carefully remove the medium from the wells and replace it with 100 µL of the prepared compound dilutions.

  • For each concentration, prepare two sets of plates: one for the dark cytotoxicity assessment and one for the photocytotoxicity assessment.

• Incubation and Light Exposure:

  • Dark Cytotoxicity Plate: Wrap the plate in aluminum foil and incubate for the desired treatment duration (e.g., 24 hours) at 37°C and 5% CO2.

  • Photocytotoxicity Plate: Incubate the plate for a shorter duration (e.g., 2-4 hours) to allow for compound uptake. Then, remove the plate lid and expose the cells to a controlled dose of UV-A light.[12] The optimal light dose should be determined empirically but a starting point could be 1-5 J/cm².[14] After irradiation, return the plate to the incubator for the remainder of the total treatment time (e.g., an additional 20-22 hours for a total of 24 hours).

• MTT Assay:

  • After the treatment period, add 10 µL of MTT solution (final concentration 0.5 mg/mL) to each well.[8]

  • Incubate the plate for 2-4 hours at 37°C until purple formazan crystals are visible under a microscope.[15]

  • Carefully remove the medium containing MTT.

  • Add 100 µL of solubilization solution (e.g., DMSO) to each well and mix thoroughly by gentle shaking or pipetting to dissolve the formazan crystals.[9][11]

• Data Acquisition:

  • Measure the absorbance at 570 nm using a microplate reader. A reference wavelength of 630 nm or higher can be used to subtract background absorbance.[8][11]

Protocol 2: Detection of Intracellular Reactive Oxygen Species (ROS)

Principle: 2',7'-Dichlorodihydrofluorescein diacetate (H2DCFDA) is a cell-permeable probe used to detect intracellular ROS.[16] Inside the cell, esterases cleave the acetate groups, trapping the non-fluorescent H2DCF. In the presence of ROS, H2DCF is oxidized to the highly fluorescent 2',7'-dichlorofluorescein (DCF).[1][16] The fluorescence intensity is directly proportional to the level of intracellular ROS.

Materials:

• H2DCFDA (stock solution in DMSO)

• Hanks' Balanced Salt Solution (HBSS) or phenol red-free medium

• Black, clear-bottom 96-well plates

Procedure:

• Cell Seeding and Treatment:

  • Seed cells in a black, clear-bottom 96-well plate and treat with the (4-Benzoylphenyl)methyl 4-bromobenzoate derivative as described in Protocol 1, steps 1 and 2.

• Probe Loading:

  • After the initial compound incubation for uptake (e.g., 2-4 hours), remove the treatment medium and wash the cells once with warm HBSS.

  • Add 100 µL of 10-20 µM H2DCFDA in HBSS to each well.

  • Incubate for 30-45 minutes at 37°C in the dark.

• Light Exposure and Measurement:

  • Wash the cells once with warm HBSS to remove excess probe.

  • Add 100 µL of fresh HBSS or phenol red-free medium to each well.

  • Expose the plate to the predetermined dose of UV-A light.

  • Immediately measure the fluorescence intensity using a microplate reader with excitation at ~485 nm and emission at ~530 nm.

Protocol 3: Caspase-3/7 Activity Assay

Principle: Caspases are a family of proteases that play a key role in apoptosis.[17] Caspase-3 and Caspase-7 are executioner caspases that cleave a variety of cellular substrates. This assay utilizes a proluminescent substrate containing the DEVD tetrapeptide sequence, which is specific for Caspase-3 and -7.[18] When cleaved by active caspases, a substrate for luciferase is released, generating a luminescent signal that is proportional to caspase activity.

Materials:

• Caspase-Glo® 3/7 Assay Kit (or equivalent)

• White-walled, clear-bottom 96-well plates

Procedure:

• Cell Seeding and Treatment:

  • Seed cells in a white-walled 96-well plate and treat with the compound and expose to light as described in Protocol 1, steps 1-3. The time point for this assay should correspond to when apoptosis is expected to occur (e.g., 6-24 hours post-irradiation).

• Assay Reagent Preparation and Addition:

  • Prepare the Caspase-Glo® 3/7 reagent according to the manufacturer's instructions.

  • Remove the plate from the incubator and allow it to equilibrate to room temperature.

  • Add 100 µL of the prepared Caspase-Glo® 3/7 reagent to each well.

• Incubation and Measurement:

  • Mix the contents of the wells by gentle shaking for 30 seconds.

  • Incubate the plate at room temperature for 1-2 hours, protected from light.

  • Measure the luminescence using a plate-reading luminometer.

Proposed Mechanism of Action

The anticipated mechanism of action for (4-Benzoylphenyl)methyl 4-bromobenzoate derivatives as phototoxic agents involves a series of events initiated by light absorption, leading to oxidative stress and culminating in apoptotic cell death.

Caption: Proposed mechanism of phototoxicity for (4-Benzoylphenyl)methyl 4-bromobenzoate derivatives.

Data Presentation and Interpretation

Table 1: Summary of In Vitro Assay Results for a Hypothetical (4-Benzoylphenyl)methyl 4-bromobenzoate Derivative

Assay Parameter	Condition	Result (Example)	Interpretation
IC₅₀ (µM)	Dark	> 100 µM	Low intrinsic toxicity in the absence of light.
Light (2 J/cm² UV-A)	5.2 µM	Potent photocytotoxicity upon light activation.
ROS Production	Light (5 µM compound)	8.5-fold increase vs. control	The compound generates significant intracellular ROS upon irradiation.
Caspase-3/7 Activity	Light (5 µM compound)	4.2-fold increase vs. control	Phototoxicity induces apoptosis.

Data Analysis:

• Cell Viability: Calculate the percentage of cell viability relative to the vehicle-treated control cells. Plot the percentage of viability against the compound concentration and determine the IC₅₀ value (the concentration that inhibits 50% of cell viability) for both dark and light conditions using non-linear regression analysis.

• ROS Production: Express the data as a fold-change in fluorescence intensity relative to the control (untreated, irradiated cells).

• Caspase Activity: Present the data as a fold-change in luminescence relative to the control (untreated, irradiated cells).

Conclusion

The protocols outlined in this application note provide a robust framework for the in vitro characterization of (4-Benzoylphenyl)methyl 4-bromobenzoate derivatives. By systematically evaluating their photocytotoxicity, dark toxicity, and underlying mechanisms of action, researchers can effectively screen and identify promising candidates for further development in photodynamic therapy and other light-activated applications. The causality-driven approach, from initial toxicity screening to mechanistic investigation, ensures a comprehensive understanding of the compound's biological activity.

References

• National Center for Biotechnology Information. (2020). Measurement of Oxidative Stress Markers In Vitro Using Commercially Available Kits. [Link]

• CLYTE Technologies. (2025). MTT Assay Protocol: Guide to Measuring Cell Viability & Proliferation. [Link]

• National Center for Biotechnology Information. (n.d.). Development of Photoremovable Linkers as a Novel Strategy to Improve the Pharmacokinetics of Drug Conjugates and Their Potential Application in Antibody–Drug Conjugates for Cancer Therapy. [Link]

• National Center for Biotechnology Information. (n.d.). Caspase Protocols in Mice. [Link]

• Springer Nature Experiments. (n.d.). Cytotoxicity MTT Assay Protocols and Methods. [Link]

• National Center for Biotechnology Information. (2013). Cell Viability Assays - Assay Guidance Manual. [Link]

• RSC Publishing. (n.d.). A high-throughput photodynamic therapy screening platform with on-chip control of multiple microenvironmental factors. [Link]

• National Center for Biotechnology Information. (n.d.). A Novel In Vitro Method for the Detection and Characterization of Photosensitizers. [Link]

• National Center for Biotechnology Information. (n.d.). A High-Throughput Photodynamic Therapy Screening Platform with On-Chip Control of Multiple Microenvironmental Factors. [Link]

• ResearchGate. (n.d.). High-throughput of photodynamic therapy (PDT) screening from multiple parameter assays of 1000 different conditions in a single chip. [Link]

• Creative Bioarray. (n.d.). Caspase Activity Assay. [Link]

• National Center for Biotechnology Information. (n.d.). Measurement of Reactive Oxygen Species, Reactive Nitrogen Species, and Redox-Dependent Signaling in the Cardiovascular System. [Link]

• National Center for Biotechnology Information. (2013). High Content Screening as High Quality Assay for Biological Evaluation of Photosensitizers In Vitro. [Link]

• Creative Biolabs. (2026). Caspase 3/7 Activity Assay: Principles, Protocols, and Practical Applications. [Link]

• PCBIS. (n.d.). Measurement of intracellular reactive oxygen species (ROS). [Link]

• IOVS. (2007). An Instrument for High Throughput Screening of Candidate Agents for Photodynamic Therapy. [Link]

• Labtoo. (n.d.). Oxidative stress & ROS detection - In vitro assays. [Link]

• National Center for Biotechnology Information. (1982). In vitro assay for phototoxic chemicals. [Link]

• University of Kansas. (n.d.). Catch and Release: Designing Photocleavable Linkers for Attaching Antibodies (Abs) to Activated Polymeric Surfaces. [Link]

• ACS Publications. (2021). In Vitro Low-Fluence Photodynamic Therapy Parameter Screening Using 3D Tumor Spheroids Shows that Fractionated Light Treatments Enhance Phototoxicity. [Link]

• Figshare. (2021). In Vitro Low-Fluence Photodynamic Therapy Parameter Screening Using 3D Tumor Spheroids Shows that Fractionated Light Treatments Enhance Phototoxicity. [Link]

• ResearchGate. (n.d.). In vitro activity of investigated photosensitizers. [Link]

• National Center for Biotechnology Information. (n.d.). An in vitro cell irradiation protocol for testing photopharmaceuticals and the effect of blue, green, and red light on human cancer cell lines. [Link]

• Barrick Lab. (n.d.). UV mutagenesis of Bacteria. [Link]

• LSU Scholarly Repository. (n.d.). Photobiological and thermal effects of UVA light on cell culture. [Link]

• PLOS One. (2023). A validated protocol to UV-inactivate SARS-CoV-2 and herpesvirus-infected cells. [Link]

• National Center for Biotechnology Information. (n.d.). 4-Methylphenyl 4-bromobenzoate. [Link]

• Chromatography Today. (n.d.). and 4- Bromobenzoic Acids both In Vitro and In Vivo. [Link]

• MDPI. (2022). Synthesis, Characterization, and Biological Evaluation of Novel N-{4-[(4-Bromophenyl)sulfonyl]benzoyl}-L-valine Derivatives. [Link]

• ResearchGate. (n.d.). Methyl 4-bromobenzoate. [Link]

• Slideshare. (n.d.). Synthesis and antimicrobial activity of some methyl (4- (benzo[d]oxazol-2-yl)phenyl) carbamodithioate amine derivatives. [Link]

• Bentham Science Publishers. (2022). Synthesis Characterization and Biological Activity of 4-Methyl-benzene Sulfonohydrazide Derivatives. [Link]

• precisionFDA. (n.d.). METHYL 4-BROMOBENZOATE. [Link]

Sources

• 1. Measurement of Oxidative Stress Markers In Vitro Using Commercially Available Kits - Measuring Oxidants and Oxidative Stress in Biological Systems - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 2. Generating and Detecting Reactive Oxygen Species—Section 18.2 | Thermo Fisher Scientific - HK [thermofisher.com]
• 3. A high-throughput photodynamic therapy screening platform with on-chip control of multiple microenvironmental factors - Lab on a Chip (RSC Publishing) [pubs.rsc.org]
• 4. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 8. merckmillipore.com [merckmillipore.com]
• 9. clyte.tech [clyte.tech]
• 10. Cytotoxicity MTT Assay Protocols and Methods | Springer Nature Experiments [experiments.springernature.com]
• 11. MTT assay protocol | Abcam [abcam.com]
• 12. Can you provide a protocol for treating cells with UV? | Cell Signaling Technology [cellsignal.com]
• 13. repository.lsu.edu [repository.lsu.edu]
• 14. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 15. Cell Viability Assays - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 16. Measurement of intracellular reactive oxygen species (ROS) | Plateforme de chimie biologique intégrative de Strasbourg | PCBIS | UAR 3286 [pcbis.fr]
• 17. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 18. Caspase-Glo® 3/7 Assay Protocol [promega.com]

Application Notes and Protocols for the Functionalization of (4-Benzoylphenyl)methyl 4-bromobenzoate for Peptide Synthesis

For Researchers, Scientists, and Drug Development Professionals

Authored by: Gemini, Senior Application Scientist

Abstract

This comprehensive guide details the synthesis, functionalization, and application of a novel photolabile linker precursor, (4-Benzoylphenyl)methyl 4-bromobenzoate, for solid-phase peptide synthesis (SPPS). Capitalizing on the well-established photochemical properties of the benzophenone moiety, this system offers a mild and orthogonal method for peptide cleavage, circumventing the need for harsh acidic conditions that can be detrimental to sensitive peptide sequences. These application notes provide a step-by-step protocol for the synthesis of a functionalized linker, its immobilization on a solid support, subsequent Fmoc-based peptide elongation, and final photolytic release of the target peptide. The causality behind experimental choices, self-validating system designs, and references to authoritative literature are integrated throughout to ensure scientific integrity and practical utility for researchers in peptide chemistry and drug development.

Introduction: The Imperative for Orthogonal Cleavage Strategies in Peptide Synthesis

Solid-phase peptide synthesis (SPPS), pioneered by Merrifield, has revolutionized the accessibility of synthetic peptides for research and therapeutic development. A cornerstone of SPPS is the linker, a chemical moiety that anchors the nascent peptide chain to an insoluble resin. The nature of this linker dictates the conditions under which the final peptide is cleaved from the solid support. While traditional methods often rely on strong acids like trifluoroacetic acid (TFA), there is a growing demand for orthogonal cleavage strategies that are compatible with acid-sensitive functionalities and complex peptide modifications.

Photolabile linkers, which can be cleaved by irradiation with light at a specific wavelength, offer an elegant solution.[1][2] This approach is exceptionally mild, often proceeding under neutral conditions without the need for additional reagents, thus minimizing the risk of side reactions and simplifying product purification.[3] The benzophenone chromophore is a particularly attractive photolabile group. Upon excitation with UV light (typically around 350-360 nm), it forms a reactive triplet biradical that can abstract a hydrogen atom from a neighboring source, initiating a cleavage cascade.[4]

This guide focuses on the use of (4-Benzoylphenyl)methyl 4-bromobenzoate as a precursor to a novel photolabile linker for Fmoc-based SPPS. We will detail its synthesis, a strategy for its functionalization to enable attachment to a solid support, and a complete workflow for its application in peptide synthesis, culminating in the photolytic release of the desired peptide.

Synthesis of the Photolabile Linker Precursor: (4-Benzoylphenyl)methyl 4-bromobenzoate

The synthesis of the title compound is achieved through a straightforward two-step process, commencing with commercially available starting materials.

Synthesis of Key Intermediates

2.1.1. (4-Benzoylphenyl)methanol: This intermediate can be synthesized via the reduction of 4-benzoylbenzoic acid.

2.1.2. 4-Bromobenzoyl chloride: This reactive acyl chloride is readily prepared from 4-bromobenzoic acid using a standard chlorinating agent like thionyl chloride (SOCl₂).[5][6][7]

Protocol: Esterification to Yield (4-Benzoylphenyl)methyl 4-bromobenzoate

This protocol is adapted from established esterification procedures.[8][9]

Materials:

• (4-Benzoylphenyl)methanol

• 4-Bromobenzoyl chloride[5][6][7]

• Triethylamine (Et₃N)

• Dichloromethane (DCM), anhydrous

• Magnetic stirrer and stirring bar

• Round-bottom flask

• Dropping funnel

• Standard glassware for workup and purification

Procedure:

• Dissolve (4-Benzoylphenyl)methanol (1.0 eq.) and triethylamine (1.2 eq.) in anhydrous DCM in a round-bottom flask under an inert atmosphere (e.g., nitrogen or argon).

• Cool the solution to 0 °C in an ice bath.

• Dissolve 4-bromobenzoyl chloride (1.1 eq.) in anhydrous DCM and add it dropwise to the stirred solution from the dropping funnel over 30 minutes.

• Allow the reaction mixture to warm to room temperature and stir for an additional 4-6 hours.

• Monitor the reaction progress by thin-layer chromatography (TLC).

• Upon completion, wash the reaction mixture sequentially with 1 M HCl, saturated aqueous NaHCO₃, and brine.

• Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel using a suitable eluent system (e.g., a gradient of ethyl acetate in hexanes) to yield pure (4-Benzoylphenyl)methyl 4-bromobenzoate.

Characterization: The final product should be characterized by ¹H NMR, ¹³C NMR, and mass spectrometry to confirm its identity and purity.

Functionalization of the Linker for Solid-Phase Attachment

To be utilized in SPPS, the linker must possess a functional group that allows for its covalent attachment to a solid support. The bromo-substituent on the 4-bromobenzoate moiety serves as a handle for this functionalization. A common strategy is to introduce a carboxylic acid group, which can then be coupled to an amino-functionalized resin.

Protocol: Introduction of a Carboxylic Acid Handle

This protocol involves a Grignard reaction followed by carboxylation.

Materials:

• (4-Benzoylphenyl)methyl 4-bromobenzoate

• Magnesium turnings

• Iodine (a small crystal for initiation)

• Anhydrous tetrahydrofuran (THF)

• Dry ice (solid CO₂)

• 1 M HCl

• Standard glassware for Grignard reaction and workup

Procedure:

• Activate magnesium turnings (1.5 eq.) in a flame-dried, three-necked flask equipped with a reflux condenser and a dropping funnel under an inert atmosphere. Add a small crystal of iodine to initiate the reaction.

• Dissolve (4-Benzoylphenyl)methyl 4-bromobenzoate (1.0 eq.) in anhydrous THF and add it dropwise to the magnesium suspension. The reaction may require gentle heating to initiate.

• Once the Grignard reagent formation is complete (indicated by the consumption of magnesium), cool the reaction mixture in an ice bath.

• Carefully add crushed dry ice to the reaction mixture in portions.

• Allow the mixture to warm to room temperature and stir for 2 hours.

• Quench the reaction by the slow addition of 1 M HCl.

• Extract the aqueous layer with ethyl acetate.

• Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the resulting carboxylic acid-functionalized linker by a suitable method, such as crystallization or column chromatography.

The final product, 4-((4-benzoylphenoxy)methyl)benzoic acid, is now ready for attachment to a solid support.

Application in Solid-Phase Peptide Synthesis

The functionalized photolabile linker can be incorporated into a standard Fmoc-SPPS workflow.

Workflow for Peptide Synthesis using the Photolabile Linker

Figure 1: Overall workflow for the synthesis and application of the (4-Benzoylphenyl)methyl 4-bromobenzoate derived photolabile linker.

Protocol: Attachment of the Functionalized Linker to Amino-Functionalized Resin

Materials:

• Functionalized photolabile linker (with a terminal carboxylic acid)

• Amino-functionalized resin (e.g., Rink Amide resin)

• N,N'-Diisopropylcarbodiimide (DIC)

• Hydroxybenzotriazole (HOBt)

• N,N-Dimethylformamide (DMF)

• Dichloromethane (DCM)

• Piperidine (20% in DMF)

Procedure:

• Swell the amino-functionalized resin in DMF for 1 hour.

• If the resin is Fmoc-protected, treat with 20% piperidine in DMF for 20 minutes to deprotect the amino groups. Wash the resin thoroughly with DMF and DCM.

• In a separate vessel, dissolve the functionalized linker (2-3 eq. relative to resin loading), HOBt (2-3 eq.), and DIC (2-3 eq.) in DMF.

• Add the activated linker solution to the swollen, deprotected resin.

• Agitate the mixture at room temperature for 2-4 hours.

• Monitor the coupling efficiency using a qualitative test (e.g., Kaiser test).

• Once the coupling is complete, wash the resin extensively with DMF and DCM, and dry under vacuum.

Protocol: Loading of the First Fmoc-Amino Acid

Materials:

• Linker-functionalized resin

• Fmoc-protected amino acid

• DIC

• HOBt

• 4-(Dimethylamino)pyridine (DMAP) (catalytic amount)

• DMF, DCM

Procedure:

• Swell the linker-functionalized resin in DCM for 1 hour.

• In a separate vessel, dissolve the Fmoc-amino acid (3-5 eq. relative to resin loading), HOBt (3-5 eq.), and a catalytic amount of DMAP in DMF.

• Add DIC (3-5 eq.) to the amino acid solution and pre-activate for 10-15 minutes.

• Add the activated amino acid solution to the resin.

• Agitate the mixture at room temperature for 2-12 hours, depending on the steric hindrance of the amino acid.[10]

• Monitor the loading efficiency. After completion, wash the resin with DMF and DCM.

• Cap any unreacted hydroxyl groups on the linker by treating the resin with a solution of acetic anhydride and pyridine in DCM.

• Determine the final loading of the first amino acid using a spectrophotometric quantification of the Fmoc group cleaved from a small sample of the resin.[11]

Fmoc-SPPS Cycles

Standard Fmoc-SPPS protocols are then followed for peptide chain elongation.[12][13] Each cycle consists of:

• Fmoc Deprotection: Treatment with 20% piperidine in DMF.

• Washing: Thorough washing with DMF and DCM.

• Amino Acid Coupling: Coupling of the next Fmoc-protected amino acid using a suitable activating agent (e.g., HBTU, HATU, or DIC/HOBt).

• Washing: Thorough washing with DMF and DCM.

The progress of the synthesis can be monitored at each step by quantifying the cleaved Fmoc-adduct using UV spectroscopy.[14]

Photocleavage of the Peptide from the Solid Support

The final step is the release of the synthesized peptide from the resin using UV light.

Mechanism of Photocleavage

Upon irradiation with UV light (around 350-360 nm), the benzophenone carbonyl group is excited to a triplet biradical state. This highly reactive species abstracts a hydrogen atom from the benzylic position of the linker, initiating a fragmentation process that cleaves the ester bond and releases the peptide with a C-terminal carboxylic acid.

Figure 2: Simplified mechanism of photocleavage for the benzophenone-based linker.

Protocol: Photolytic Cleavage

Materials:

• Peptide-resin conjugate

• Photochemical reactor equipped with a UV lamp (e.g., 365 nm)

• Suitable solvent (e.g., a mixture of DCM/methanol or acetonitrile/water)

• Collection vessel

Procedure:

• Swell the peptide-resin in the chosen solvent system in a quartz reaction vessel.

• Irradiate the suspension with UV light (e.g., 365 nm) while gently agitating. The irradiation time will depend on the scale of the synthesis and the efficiency of the cleavage, typically ranging from 1 to 4 hours.

• Monitor the cleavage progress by taking small aliquots of the solution and analyzing by HPLC.[15][16]

• Once the cleavage is complete, filter the resin and collect the filtrate containing the crude peptide.

• Wash the resin with additional solvent to ensure complete recovery of the peptide.

• Combine the filtrate and washes, and concentrate under reduced pressure.

• The crude peptide can then be purified by preparative HPLC.

Data Presentation and Characterization

Parameter	Expected Outcome/Value	Analytical Method
Linker Synthesis
(4-Benzoylphenyl)methyl 4-bromobenzoate Yield	> 80%	Gravimetric
(4-Benzoylphenyl)methyl 4-bromobenzoate Purity	> 95%	¹H NMR, ¹³C NMR, HPLC
Functionalization
Carboxylic Acid-Functionalized Linker Yield	> 70%	Gravimetric
SPPS
First Amino Acid Loading	0.2 - 0.8 mmol/g	Fmoc Cleavage Assay (UV-Vis)[11]
Repetitive Coupling Yield	> 99%	Fmoc Cleavage Assay (UV-Vis)[14]
Cleavage
Photocleavage Yield	> 85%	HPLC Analysis
Peptide Purity (Crude)	Dependent on sequence	HPLC, LC-MS
Peptide Purity (Purified)	> 95%	HPLC, LC-MS

Conclusion

The functionalization of (4-Benzoylphenyl)methyl 4-bromobenzoate provides a versatile and efficient route to a novel photolabile linker for solid-phase peptide synthesis. The protocols outlined in this guide offer a comprehensive framework for researchers to implement this technology in their own laboratories. The mild, orthogonal cleavage conditions afforded by the benzophenone-based linker make it an invaluable tool for the synthesis of complex and sensitive peptides, thereby expanding the repertoire of chemical strategies available to the drug development professional.

References

• PrepChem. (n.d.). Synthesis of 4-bromobenzoyl chloride. Retrieved from [Link]

• PrepChem. (n.d.). Preparation of 4-bromobenzoyl chloride. Retrieved from [Link]

• Lohse, A., & Jensen, K. J. (2018). Photolabile Linkers for Solid-Phase Synthesis. ACS Combinatorial Science, 20(7), 361-374. Available at: [Link]

• Kang, S. S. (2007). A photolabile backbone amide linker for the solid-phase synthesis of cyclic peptides. Cysteine-free native chemical ligation. Synthesis and biological evaluation of a library of resveratrol analogues. Purdue University Graduate School. Available at: [Link]

• Taddei, C., et al. (2019). Real-time monitoring of solid-phase peptide synthesis using a variable bed flow reactor. Chemical Science, 10(42), 9780-9785. Available at: [Link]

• Nowick, J. S. (2017). Standard practices for Fmoc-based solid-phase peptide synthesis in the Nowick laboratory (Version 1.7.2). University of California, Irvine. Available at: [Link]

• Albericio, F., et al. (2007). Solid-phase peptide synthesis: from standard procedures to the synthesis of difficult sequences. Nature Protocols, 2(11), 2761-2777. Available at: [Link]

• Organic Syntheses. (n.d.). Preparation of 4-Alkyl- and 4-Halobenzoyl Chlorides. Retrieved from [Link]

• Biotage. (2023, February 2). How To Load The First Amino Acid Onto Wang Resin. Retrieved from [Link]

• Götze, S., et al. (2021). On-Resin Photochemical Decarboxylative Arylation of Peptides. Angewandte Chemie International Edition, 60(33), 18131-18136. Available at: [Link]

• Albericio, F., & Subirós-Funosas, R. (2024). Safety-Catch Linkers for Solid-Phase Peptide Synthesis. Molecules, 29(6), 1429. Available at: [Link]

• Kang, S. S., & Lipton, M. A. (2025). A Photolabile Backbone Amide Linker for the Solid-Phase Synthesis of Cyclic Peptides and C-Terminal Thioesters. Research Square. Available at: [Link]

• Isas, S., & Powner, M. W. (2021). Photochemical Methods for Peptide Macrocyclisation. ChemBioChem, 22(19), 2821-2843. Available at: [Link]

• Fields, G. B. (2002). 2.4 Photocleavable Protecting Groups. In Houben-Weyl Methods of Organic Chemistry, Vol. E 22a.

• Aapptec. (n.d.). Attaching the first amino acid to a resin; Merrifield resin, 2-CTC resin. Retrieved from [Link]

• Shanghai Massive Chemical Technology Co., Ltd. (n.d.). Main reactions in synthesis of 4-Benzoylphenyl Methacrylate. Retrieved from [Link]

• Dehigaspitiya, D. C., & Tirelli, N. (2021). A Facile Method to Quantify Synthetic Peptide Concentrations on Biomaterials. ACS Biomaterials Science & Engineering, 7(10), 4936-4943. Available at: [Link]

• Boas, U., Brask, J., & Jensen, K. J. (2002). Six new photolabile linkers for solid phase synthesis. 2. Coupling of various building blocks and photolytic cleavage. Journal of Combinatorial Chemistry, 4(3), 223-228. Available at: [Link]

• NINGBO INNO PHARMCHEM CO.,LTD. (n.d.). The Synthesis of 4-Benzoylphenyl Methacrylate: Methods and Importance. Retrieved from [Link]

• Biotage. (2023, February 6). How to quantify your first amino acid loading onto Wang resins. Retrieved from [Link]

• Van der Jeught, S., & Stevens, C. V. (2011). Catalyst-free continuous flow esterification of acid chlorides. Green Chemistry, 13(3), 631-635. Available at: [Link]

• Desrochers, L. P., et al. (2009). Photoaffinity Labeling of Ras Converting Enzyme 1 (Rce1p) using a Benzophenone-Containing Peptide Substrate. Bioconjugate Chemistry, 20(7), 1368-1375. Available at: [Link]

• Lohse, A., & Jensen, K. J. (2018). Photolabile Linkers for Solid-Phase Synthesis. ACS Combinatorial Science, 20(7), 361-374. Available at: [Link]

• Fields, G. B. (2006). Practical Synthesis Guide to Solid Phase Peptide Chemistry.

• LibreTexts Chemistry. (2021, August 16). 3: Esterification (Experiment). Retrieved from [Link]

• NINGBO INNO PHARMCHEM CO.,LTD. (2026, March 14). The Chemical Properties and Synthesis of (4-Vinylphenyl)methanol. Retrieved from [Link]

• Organic Syntheses. (n.d.). Synthesis of Phenols from Benzoic Acids. Retrieved from [Link]

• Gowda, B. T., et al. (2011). 4-Methylphenyl 4-bromobenzoate. Acta Crystallographica Section E: Structure Reports Online, 67(Pt 12), o2869. Available at: [Link]

• D'Hondt, M., et al. (2018). Late‐Stage Functionalisation of Peptides on the Solid Phase by an Iodination‐Substitution Approach. Chemistry – A European Journal, 24(59), 15829-15836. Available at: [Link]

• Beck-Sickinger, A. G., & Echner, H. (2014). Automated solid-phase peptide synthesis to obtain therapeutic peptides. Beilstein Journal of Organic Chemistry, 10, 1184-1195. Available at: [Link]

• Feng, C., et al. (2023). Synthesis and application of novel benzophenone photoinitiators. ResearchGate. Available at: [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Thieme E-Books & E-Journals [thieme-connect.de]
• 4. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. prepchem.com [prepchem.com]
• 7. prepchem.com [prepchem.com]
• 8. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. biotage.com [biotage.com]
• 11. biotage.com [biotage.com]
• 12. chem.uci.edu [chem.uci.edu]
• 13. peptide.com [peptide.com]
• 14. luxembourg-bio.com [luxembourg-bio.com]
• 15. Real-time monitoring of solid-phase peptide synthesis using a variable bed flow reactor - Chemical Communications (RSC Publishing) DOI:10.1039/C9CC08421E [pubs.rsc.org]
• 16. tools.thermofisher.com [tools.thermofisher.com]

Technical Notes & Optimization

Technical Support Center: Optimizing Solvent Selection for (4-Benzoylphenyl)methyl 4-bromobenzoate Esterification

Welcome to the Technical Support Center for the esterification of (4-Benzoylphenyl)methyl 4-bromobenzoate. This guide is designed for researchers, scientists, and professionals in drug development. It provides in-depth technical guidance, troubleshooting, and frequently asked questions to help you optimize your experimental outcomes. As your dedicated application scientist, my goal is to explain the "why" behind the "how," ensuring your protocols are not just followed, but understood.

Introduction: The Critical Role of the Solvent

The synthesis of (4-Benzoylphenyl)methyl 4-bromobenzoate, a key intermediate in various synthetic pathways, is typically achieved through esterification. While the choice of starting materials and catalyst is fundamental, the selection of the reaction solvent is a critical parameter that can profoundly influence reaction kinetics, equilibrium position, and ultimately, the yield and purity of the final product.[1][2] An optimal solvent system will not only facilitate the dissolution of reactants but also favorably influence the reaction's transition state and aid in the removal of byproducts, such as water.[3][4] This guide will provide a comprehensive framework for selecting and troubleshooting solvents for this specific transformation.

Frequently Asked Questions (FAQs)

Q1: What is the primary reaction for synthesizing (4-Benzoylphenyl)methyl 4-bromobenzoate?

A1: The most common method is the Fischer-Speier esterification, an acid-catalyzed reaction between 4-bromobenzoic acid and (4-benzoylphenyl)methanol.[3][5] The reaction is an equilibrium process where water is a byproduct. To achieve a high yield, the equilibrium must be shifted towards the products.[3][4]

Q2: Why is solvent selection so crucial in this esterification?

A2: The solvent plays multiple roles in the reaction:

• Solubilization: It must dissolve the carboxylic acid and the alcohol to ensure they can interact.

• Reaction Kinetics: The polarity of the solvent can influence the rate of reaction. For instance, polar aprotic solvents might solvate the reactants in a way that affects their reactivity.[6]

• Equilibrium Control: In Fischer esterification, the removal of water is essential to drive the reaction forward according to Le Chatelier's principle.[3][4] Solvents like toluene or benzene can form an azeotrope with water, allowing for its removal via a Dean-Stark apparatus.[3]

• Temperature Control: The solvent's boiling point determines the maximum temperature of the reaction at atmospheric pressure, which in turn affects the reaction rate.

Q3: What are the most common classes of solvents for this type of esterification?

A3: Non-polar, aprotic solvents are generally preferred for Fischer esterification, especially when water removal is a priority. Toluene is a very common choice due to its ability to form an azeotrope with water and its suitable boiling point.[3][5] Other options include dichloromethane (DCM) for lower temperature reactions, or in some cases, using a large excess of the reactant alcohol can also serve as the solvent.[3][7]

Q4: How do polar vs. non-polar solvents affect the reaction outcome?

A4:

• Non-polar solvents (e.g., Toluene, Hexane): These are often the best choice for Fischer esterification. They have low solubility for the water byproduct, which aids in its separation. They are also less likely to interfere with the catalytic activity of the acid.

• Polar Aprotic Solvents (e.g., THF, DMF, Acetonitrile): These solvents can dissolve the reactants well, but they may also have a higher affinity for water, making its removal more challenging. Some polar solvents can also interact with the acid catalyst or the carbocation intermediate, potentially leading to side reactions or a decrease in reaction rate.[6] For example, THF has been shown to bind to catalyst active sites, which can decrease the reaction rate.[6]

• Polar Protic Solvents (e.g., excess reactant alcohol): Using an excess of the alcohol reactant as the solvent is a common strategy to shift the equilibrium.[3][8] However, this can make product isolation more difficult, as the excess alcohol must be removed during workup.[7]

Q5: Can I run the reaction neat (without any solvent)?

A5: While some esterifications can be performed neat, it is generally not recommended for this synthesis. The starting materials are solids at room temperature, and a solvent is necessary to bring them into the same phase to react. A neat reaction would require high temperatures to melt the reactants, which could lead to decomposition.

Troubleshooting Guide

Problem	Potential Cause	Recommended Solution & Explanation
Low or No Product Yield	Presence of water in the solvent or reactants.	Water shifts the equilibrium back towards the starting materials, inhibiting product formation.[7] Solution: Use anhydrous solvents and ensure starting materials are dry. If feasible, use a Dean-Stark trap with a solvent like toluene to azeotropically remove water as it is formed.[3]
Poor solubility of reactants.	If the 4-bromobenzoic acid or (4-benzoylphenyl)methanol does not dissolve, the reaction cannot proceed efficiently. Solution: Choose a solvent that can dissolve both reactants at the reaction temperature. A small-scale solubility test before committing to a large-scale reaction is advisable.
Inappropriate reaction temperature.	The reaction may be too slow at lower temperatures. Solution: Select a solvent with a higher boiling point to allow for a higher reaction temperature. Toluene (b.p. 111 °C) is often a good starting point.
Slow Reaction Rate	Sub-optimal solvent polarity.	The solvent's polarity can affect the stability of the transition state. Solution: Screen a few solvents with different polarities. While non-polar is a good starting point, a slightly more polar, non-protic solvent might occasionally increase the rate, provided water can still be managed.
Catalyst deactivation.	Basic impurities in the solvent can neutralize the acid catalyst.[7] Solution: Use high-purity, neutral solvents. If necessary, distill the solvent before use.
Formation of Side Products	Solvent participation in the reaction.	Some solvents can react under acidic conditions at high temperatures. For example, ethers like THF can undergo ring-opening. Solution: Use a robust, inert solvent like toluene.
Decomposition at high temperatures.	The desired product or starting materials might be unstable at the boiling point of the chosen solvent. Solution: If decomposition is observed, switch to a lower-boiling solvent like dichloromethane (DCM) and allow for a longer reaction time.
Difficulty in Product Isolation	High-boiling point solvent.	Solvents like DMF or DMSO are very difficult to remove under reduced pressure. Solution: Opt for a more volatile solvent like ethyl acetate for extraction and a solvent with a moderate boiling point like toluene for the reaction itself, which can be efficiently removed with a rotary evaporator.[5]
Product is soluble in the reaction solvent.	If the product is highly soluble in the reaction solvent, it may be difficult to crystallize out upon cooling. Solution: After the reaction, the solvent can be removed and replaced with another in which the product has lower solubility to induce crystallization.

Solvent Selection Summary

The table below provides a comparative overview of common solvents for the esterification of (4-Benzoylphenyl)methyl 4-bromobenzoate.

Solvent	Dielectric Constant (20°C)	Boiling Point (°C)	Forms Azeotrope with Water?	Advantages	Disadvantages
Toluene	2.4	111	Yes	Excellent for water removal with a Dean-Stark trap; relatively inert; good temperature range.[3][5]	Higher boiling point requires more energy for removal.
Dichloromethane (DCM)	9.1	40	No	Low boiling point, easy to remove; good solvent for many organic compounds.	Low boiling point limits reaction temperature, potentially leading to slow reaction rates.
Tetrahydrofuran (THF)	7.6	66	No	Good solvating power.	Can form peroxides; may react under strongly acidic conditions; can be difficult to make anhydrous.[6]
Acetonitrile	37.5	82	No	Polar aprotic, can be useful in specific cases.	Can be susceptible to hydrolysis under acidic conditions.
Excess (4-benzoylphenyl)methanol	N/A	>200	No	Drives the reaction equilibrium forward by mass action.[3]	High boiling point makes removal of the excess difficult; can increase the potential for side reactions like ether formation.

Experimental Protocol: Fischer Esterification

This protocol provides a general methodology. Researchers should optimize reactant ratios and reaction times based on their specific experimental setup and monitoring.

Materials:

• 4-bromobenzoic acid (1.0 eq)

• (4-benzoylphenyl)methanol (1.2 eq)

• p-Toluenesulfonic acid (p-TsOH) (0.05 eq)[5]

• Toluene (anhydrous)

• Saturated sodium bicarbonate (NaHCO₃) solution

• Brine (saturated NaCl solution)

• Anhydrous magnesium sulfate (MgSO₄)

Equipment:

• Round-bottom flask

• Dean-Stark apparatus and reflux condenser[3]

• Heating mantle with magnetic stirrer

• Separatory funnel

Procedure:

• Reaction Setup: To a round-bottom flask, add 4-bromobenzoic acid, (4-benzoylphenyl)methanol, p-TsOH, and a magnetic stir bar.

• Add sufficient anhydrous toluene to dissolve the reactants upon heating (approximately 5-10 mL per gram of carboxylic acid).

• Assemble the Dean-Stark apparatus and reflux condenser.

• Reaction: Heat the mixture to reflux. Water will begin to collect in the Dean-Stark trap as an azeotrope with toluene.

• Monitor the reaction progress by Thin-Layer Chromatography (TLC). The reaction is typically complete when water no longer collects in the trap (usually 4-8 hours).[5]

• Work-up: a. Cool the reaction mixture to room temperature. b. Dilute the mixture with ethyl acetate and transfer it to a separatory funnel. c. Wash the organic layer sequentially with saturated NaHCO₃ solution (to neutralize the acid catalyst), water, and brine.[5] d. Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

• Purification: The crude product can be purified by recrystallization or column chromatography on silica gel.

Visualizations

Decision Workflow for Solvent Selection

Caption: Decision tree for solvent selection in esterification.

Fischer Esterification Mechanism

Caption: Simplified mechanism of Fischer esterification.

References

• Janssen, M. H. A., van der Padt, A., & van 't Riet, K. (1993). Solvent effects on lipase-catalyzed esterification of glycerol and fatty acids. Biotechnology and Bioengineering, 42(8), 953-962. Available at: [Link]

• Gounder, R., & Iglesia, E. (2014). Solvation effects in liquid-phase esterification reactions catalyzed by hydrogen-form ion exchange resins. Chemical Communications, 50(56), 7493-7496. Available at: [Link]

• Lemberg, J., & Sadowski, G. (2017). Predicting the Solvent Effect on Esterification Kinetics. Chemie Ingenieur Technik, 89(9), 1255-1262. Available at: [Link]

• Organic Chemistry Portal. (n.d.). Ester synthesis by esterification. Available at: [Link]

• Patil, P., Dandigadak, R., & Kumar, P. (2017). Effect of Various Solvents on the Esterification Reaction. International Journal of Chemical, Molecular, Nuclear, Materials and Metallurgical Engineering, 11(1), 74-78. Available at: [Link]

• Pabsch, K., Lemberg, J., Sadowski, G., & Riechert, O. (2023). Influence of Solvents and Salts on CO2 Solubility and the Impact on an Esterification Reaction. Journal of Chemical & Engineering Data, 68(9), 2634–2646. Available at: [Link]

• Master Organic Chemistry. (2022). Fischer Esterification – Carboxylic Acid to Ester Under Acidic Conditions. Available at: [Link]

• Gowda, B. T., et al. (2011). 4-Methylphenyl 4-bromobenzoate. Acta Crystallographica Section E: Structure Reports Online, 67(11), o2869. Available at: [Link]

• Atalay, A. I., & Ersoz, G. (2018). Application of Green Catalysts for the Esterification of Benzoic Acid with Different Alcohols. Journal of the Turkish Chemical Society, Section A: Chemistry, 5(3), 1039-1046. Available at: [Link]

• Bakulev, V. A., & Dar'in, D. V. (2014). Recent advances in heterolytic nucleofugal leaving groups. RSC Advances, 4(91), 49833-49857. Available at: [Link]

• Prakash, G. K. S., et al. (2012). Towards Highly Activating Leaving Groups: Studies on the Preparation of Some Halogenated Alkyl Sulfonates. Molecules, 17(9), 10544-10563. Available at: [Link]

• Royal Society of Chemistry. (n.d.). Organic & Biomolecular Chemistry. Available at: [Link]

• PrepChem. (2023). Synthesis of methyl 4-bromobenzoate. Available at: [Link]

• Google Patents. (2018). CN108558636A - A kind of preparation method of 4- bromobenzoic acids.

• Student Academic Success. (2025). Organic Reactions: Esterification & Transesterification. Available at: [Link]

• Google Patents. (2021). CN113248373A - Preparation method of methyl benzoate compound.

• Falck, J. R., et al. (2011). Mild Method for the Selective Esterification of Carboxylic Acids Based on the Garegg−Samuelsson Reaction. The Journal of Organic Chemistry, 76(7), 2318–2323. Available at: [Link]

• Chemistry LibreTexts. (2021). 2.10: Reactions of Esters. Available at: [Link]

• University of California, Irvine. (n.d.). Esterification of Benzoic Acid to Methyl Benzoate. Available at: [Link]

• Lin, S., et al. (2023). Synthesis of a Series of Methyl Benzoates through Esterification with a Zr/Ti Solid Acid Catalyst. Molecules, 28(11), 4349. Available at: [Link]

• Komali Mam. (2020, July 19). 4 Simple Tricks to solve Esterification questions from organic chemistry without any mechanisms [Video]. YouTube. Available at: [Link]

Sources

• 1. Predicting the Solvent Effect on Esterification Kinetics - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. masterorganicchemistry.com [masterorganicchemistry.com]
• 4. personal.tcu.edu [personal.tcu.edu]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. researchgate.net [researchgate.net]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. pdf.benchchem.com [pdf.benchchem.com]

Optimizing LC-MS Retention Time for (4-Benzoylphenyl)methyl 4-bromobenzoate

An LC-MS Technical Support Center for Drug Development Professionals

Welcome to the technical support center for the analysis of (4-Benzoylphenyl)methyl 4-bromobenzoate. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth, actionable solutions for optimizing Liquid Chromatography-Mass Spectrometry (LC-MS) methods for this compound. As a senior application scientist, my goal is to explain the causality behind experimental choices, ensuring that every protocol is a self-validating system.

Introduction: The Challenge of a Hydrophobic Analyte

(4-Benzoylphenyl)methyl 4-bromobenzoate is a molecule characterized by its significant hydrophobicity and aromaticity. These features present a distinct challenge in reversed-phase liquid chromatography (RPLC), often leading to issues such as poor retention, excessive retention, or problematic peak shapes. This guide provides a structured approach to method development and troubleshooting to achieve robust and reproducible retention times.

Section 1: Understanding the Analyte - Physicochemical Properties

Property	Estimated Value / Characteristic	Implication for LC-MS Method Development
Molecular Weight	~425.28 g/mol	Within the range of standard mass spectrometers.
LogP (Octanol-Water Partition Coefficient)	High (>5)	The compound is highly non-polar (hydrophobic). It will have a strong affinity for reversed-phase stationary phases (e.g., C18) and will require a high percentage of organic solvent to elute.[1]
Aromaticity	High (multiple phenyl rings)	Potential for strong π-π interactions with specific stationary phases like phenyl-hexyl or biphenyl columns, which can be exploited to fine-tune selectivity.[2][3]
Ionization	No readily ionizable groups	Electrospray ionization (ESI) may be challenging. Atmospheric Pressure Chemical Ionization (APCI) or Atmospheric Pressure Photoionization (APPI) are often better suited for non-polar compounds.[1] Adduct formation (e.g., with ammonium) in ESI may be necessary.

Note: The LogP value is an expert estimation based on the molecule's structure and comparison to similar compounds like benzophenones and brominated aromatics.

Section 2: FAQ - Initial Method Development

This section addresses common questions for setting up an initial LC-MS method for (4-Benzoylphenyl)methyl 4-bromobenzoate.

Q1: What is the best starting column for this compound?

A1: For a highly hydrophobic compound, a standard C18 column is the universal starting point due to its strong hydrophobic retention mechanism. However, given the aromatic nature of the analyte, a Phenyl-Hexyl or Biphenyl column should be considered as a primary alternative.[4] These phases can provide alternative selectivity through π-π interactions between the stationary phase and the analyte's aromatic rings, which can improve peak shape and resolution from matrix interferences.[2][3]

Q2: Which organic modifier should I use: acetonitrile or methanol?

A2: Both acetonitrile (ACN) and methanol (MeOH) are common choices.

• Acetonitrile (ACN) is generally a stronger solvent for RPLC, meaning it will elute the compound faster at the same percentage. It also provides lower backpressure.

• Methanol (MeOH) can offer different selectivity, particularly for aromatic compounds, and is sometimes better at dissolving highly hydrophobic molecules.[5]

Recommendation: Start with ACN due to its elution strength. If you face selectivity issues with co-eluting peaks, evaluating MeOH is a logical next step.

Q3: What are the recommended starting gradient and mobile phase conditions?

A3: Due to the high hydrophobicity, a high initial percentage of organic solvent is necessary to prevent the analyte from crashing out on the column and to ensure elution in a reasonable time.

Parameter	Recommended Starting Condition	Rationale
Mobile Phase A	Water + 0.1% Formic Acid	Formic acid is a common MS-friendly additive that aids in protonation for positive mode ESI.[6]
Mobile Phase B	Acetonitrile + 0.1% Formic Acid	ACN is a strong organic modifier.
Gradient Program	1. Start at 60-70% B. 2. Ramp to 95-100% B over 5-10 minutes. 3. Hold at 95-100% B for 2-3 minutes. 4. Return to initial conditions and re-equilibrate.	A high starting percentage of organic solvent is critical. A shallow gradient is often required for hydrophobic compounds to achieve good resolution.[7]
Flow Rate	0.3 - 0.5 mL/min (for standard 2.1 mm ID columns)	A typical flow rate for analytical LC-MS.
Column Temperature	40 °C	Elevated temperature reduces mobile phase viscosity (lowering backpressure) and can improve peak shape and efficiency.

Q4: Which ionization source is best: ESI or APCI?

A4: While Electrospray Ionization (ESI) is most common, it can be inefficient for non-polar compounds that lack easily ionizable functional groups.[1]

• Start with ESI in positive mode , looking for the [M+H]⁺ ion or, more likely, an adduct like [M+NH₄]⁺. For this, use ammonium formate or ammonium acetate as an additive instead of formic acid.

• If ESI sensitivity is low, Atmospheric Pressure Chemical Ionization (APCI) is a superior choice for non-polar analytes.[1][8] APCI relies on gas-phase ionization and is much more effective for hydrophobic compounds.

Section 3: Troubleshooting Guide - Common Retention Time Problems

This guide addresses specific, common issues encountered during method optimization.

Problem: My compound elutes too early or is not retained at all.

This indicates that the mobile phase is too strong or the stationary phase is not providing enough hydrophobic interaction.

Solution Pathway:

Caption: Decision tree for troubleshooting poor retention.

Detailed Steps:

• Reduce Elution Strength: The most common cause is a mobile phase that is too strong. Decrease the starting percentage of your organic solvent (Mobile Phase B). For a very hydrophobic compound, even a small change from 70% to 65% ACN can significantly increase retention.

• Change Organic Modifier: Switch from acetonitrile to methanol. Methanol is a weaker solvent in RPLC and will generally increase retention times for all compounds.

• Increase Stationary Phase Interaction: If modifying the mobile phase is insufficient, increase the interaction with the stationary phase. Use a column with a higher carbon load (%C) or a longer column to increase the surface area available for interaction.

Problem: My compound is eluting too late (excessive retention).

This is a common issue for highly hydrophobic molecules. It can lead to long run times and broad peaks.

Solutions:

• Increase Mobile Phase Strength: Increase the starting percentage of organic solvent in your gradient. If your compound elutes very late, you may need to start at 80% or even 90% ACN.

• Use a Stronger Organic Modifier: If you are using methanol, switching to acetonitrile will reduce retention time. You can also explore adding a small percentage of a stronger, MS-compatible solvent like isopropanol (IPA) to your organic mobile phase (e.g., 90:10 ACN:IPA).[9]

• Decrease Stationary Phase Interaction: Switch to a column with a shorter alkyl chain (e.g., C8) or a lower carbon load. This reduces the hydrophobic interaction strength.

• Increase Flow Rate: A higher flow rate will decrease the retention time, but be mindful of system pressure limits and potential loss of chromatographic efficiency.[10]

• Steepen the Gradient: A faster ramp rate (e.g., from 5% B/min to 10% B/min) will push the compound off the column more quickly.[11]

Problem: My retention time is shifting between injections.

Retention time instability is a critical issue that points to a lack of system robustness.[12]

Potential Causes & Solutions:

• Insufficient Column Equilibration: This is the most common cause. Highly hydrophobic compounds require longer equilibration times when the gradient returns to the initial, high-aqueous conditions. Ensure your equilibration step is at least 10-15 column volumes.

• Mobile Phase Instability: If you are using volatile buffers or have on-line mixing, ensure the composition is consistent.[10] Prepare fresh mobile phases daily. Check for leaks in the pump system or faulty check valves, which can alter the mobile phase composition delivered to the column.[13][14]

• Column Temperature Fluctuation: Use a column oven and ensure it maintains a stable temperature. A change of just 1°C can alter retention times.[15]

• Sample Solvent Effects: Injecting the sample in a solvent much stronger than the initial mobile phase can cause the analyte to move down the column before the gradient starts, leading to early and variable elution. Dissolve your sample in a solvent that is as close as possible to the initial mobile phase composition.

Problem: I'm seeing poor peak shape (tailing, fronting, or broad peaks).

Poor peak shape compromises integration and reduces sensitivity.

• Tailing Peaks: Often caused by secondary interactions with the silica backbone of the stationary phase. Ensure your mobile phase pH is low (e.g., using 0.1% formic acid) to suppress silanol activity. Tailing can also indicate column contamination or degradation; try flushing the column or replacing it.

• Fronting Peaks: This typically indicates column overload. Reduce the mass of analyte injected onto the column.

• Broad Peaks: This is a common symptom of excessive retention. As the compound spends more time on the column, band broadening increases. The solutions are the same as for "excessive retention": use a stronger mobile phase, a steeper gradient, or a less retentive column to elute the peak faster. It can also be caused by extra-column dead volume; check all fittings and tubing.[12]

Section 4: Advanced Optimization Protocols

Protocol 4.1: Systematic Gradient Optimization

This protocol provides a structured workflow for refining the gradient to improve resolution and peak shape.

Caption: Workflow for systematic gradient optimization.

Step-by-Step Methodology:

• Perform Scouting Runs: Conduct at least two initial runs with widely different gradient times (e.g., a fast 3-minute gradient and a slow 15-minute gradient) over the same organic percentage range.

• Record Retention Times: Note the retention time of your analyte in both runs.

• Model the Optimal Gradient: Using chromatography modeling software (like DryLab) or fundamental equations, you can calculate the optimal gradient slope (k) that provides the best resolution for your compound. The goal is to adjust the gradient time (tG) to achieve an optimal k value, typically between 2 and 10 for complex samples, or around 5 for a single analyte.

• Implement and Verify: Program the new, optimized gradient into your LC system. This gradient will likely be shallower than your fast scouting run but steeper than your slow one, providing a balance of speed and resolution.[16] Inject your sample to confirm the predicted retention time and improved peak shape.

References

• National Agricultural Library. (n.d.). LC-MS Method Development for the Screening of Non-Volatile and Polar Compounds Present in Paper and Board and Plastic Food Contact Materials.
• Sigma-Aldrich. (n.d.). Impact of Mobile Phase Additives on LC-MS Sensitivity, Demonstrated using Spice Cannabinoids.
• Kruger, N., & Volmer, D. A. (2003). Strategies for the liquid chromatographic-mass spectrometric analysis of non-polar compounds. Journal of Chromatography A, 1000(1-2), 799-817.
• Webb-Robertson, B. J., et al. (2011). GOAT – A simple LC-MS/MS gradient optimization tool. Proteomics, 11(22), 4429–4433.
• Dolan, J. W. (2005). Troubleshooting Basics, Part III: Retention Problems. LCGC International, 18(6).

• Dasgupta, A., & Wahed, A. (2015). Troubleshooting Liquid Chromatography-Tandem Mass Spectrometry in the Clinical Laboratory. Clinical Chemistry, 61(8), 1019-1027. Retrieved from [Link]

• Khamkar, V. S., Narasimhan, M., & Govekar, R. B. (2022). Improved Identification of Hydrophobic Proteins by Optimization of LC Conditions within the LC-MS Run: A Practical Strategy for Scanty Clinical Samples. Biomedical Journal of Scientific & Technical Research, 43(4).
• ZefSci. (2025, May 6). LCMS Troubleshooting: 14 Best Practices for Laboratories.
• SCIEX. (2026, March 2). Troubleshooting retention time shifts and variable pump pressure.
• Zhang, K., et al. (2012). Effect of mobile phase anionic additives on selectivity, efficiency, and sample loading capacity of cationic drugs in reversed-phase liquid chromatography. Journal of Chromatography A, 1228, 148-158.

• Kim, D. (n.d.). Mobile Phase Additives: Enhancing Chromatographic Separations and Sensitivity. Hilaris Publishing. Retrieved from [Link]

• Waters Corporation. (2019, October 2). Mobile Phase Additives for Peptide Characterization. Waters Blog.
• University of Swansea. (n.d.). HPLC solvents and mobile phase additives.
• Stoll, D. R. (2022, April 1). Essentials of LC Troubleshooting, Part II: Misbehaving Retention Times. LCGC International, 40(4), 154-159.

• Zechner, M., et al. (2022). Development of a Novel HPLC-MS Method to Separate Polar and Non-Polar Compounds in Biodiesel/Petrodiesel Mixtures. Molecules, 27(16), 5183. Retrieved from [Link]

• Saito, T., et al. (2020). Retention and Selectivity Differences due to Molecular Structure of Phenyl-Type Reversed-Phase HPLC Columns. Chromatography, 3(4), 49. Retrieved from [Link]

• Chromatography Forum. (2013, April 15). Highly Retained NonPolar Compound LCMSMS METHOD DEVELOPMENT.
• Sharma, K., et al. (2024, August 18). Decoding Benzophenone Derivatives: A Deep Dive Into Biofluid Analysis Using LC-MS/MS. LCGC International.
• Wiczling, P., et al. (2020). Comparison of the Retention and Separation Selectivity of Aromatic Hydrocarbons with Polar Groups in RP-HPLC Systems with Different Stationary Phases and Eluents. Molecules, 25(21), 5143.
• McCalley, D. V. (2016, September 13). Getting the Most from Phenyl Stationary Phases for HPLC. LCGC International.
• Agilent Technologies. (2020, December 10). WHAT Do I Need for Successful Method Development?.

• Randazzo, G. M., et al. (2016). Optimization of non-linear gradient in hydrophobic interaction chromatography for the analytical characterization of antibody-drug conjugates. Journal of Chromatography A, 1431, 101-109. Retrieved from [Link]

• ResearchGate. (2023, October 15). How to Analyze a Highly Hydrophobic Peptide on LC-MS System?. Retrieved from [Link]

Sources

• 1. Strategies for the liquid chromatographic-mass spectrometric analysis of non-polar compounds - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. chromatographyonline.com [chromatographyonline.com]
• 4. lcms.cz [lcms.cz]
• 5. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 6. waters.com [waters.com]
• 7. biomedres.us [biomedres.us]
• 8. mdpi.com [mdpi.com]
• 9. Highly Retained NonPolar Compound LCMSMS METHOD DEVELOPMENT - Chromatography Forum [chromforum.org]
• 10. chromatographyonline.com [chromatographyonline.com]
• 11. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 12. zefsci.com [zefsci.com]
• 13. Troubleshooting retention time shifts and variable pump pressure [sciex.com]
• 14. chromatographyonline.com [chromatographyonline.com]
• 15. myadlm.org [myadlm.org]
• 16. molnar-institute.com [molnar-institute.com]

Technical Support Center: Minimizing Hydrolysis of (4-Benzoylphenyl)methyl 4-bromobenzoate

Welcome to the technical support center for handling (4-Benzoylphenyl)methyl 4-bromobenzoate. This guide is designed for researchers, scientists, and drug development professionals who utilize this and similar ester-containing compounds. Unwanted hydrolysis of the ester functional group during reactions in basic media is a common challenge that can lead to reduced yields and the formation of impurities.

This document provides in-depth troubleshooting advice, detailed protocols, and the chemical principles behind them to empower you to optimize your experimental outcomes.

Understanding the Challenge: The Mechanism of Base-Promoted Ester Hydrolysis

Before troubleshooting, it is critical to understand the mechanism of the undesired reaction. The hydrolysis of an ester in the presence of a base is known as saponification. This process is, for practical purposes, irreversible and can significantly reduce the yield of your desired product.[1][2]

The reaction proceeds via a nucleophilic acyl substitution mechanism:

• Nucleophilic Attack: The hydroxide ion (OH⁻), a strong nucleophile, attacks the electrophilic carbonyl carbon of the ester. This breaks the C=O pi bond and forms a tetrahedral intermediate.[1][3]

• Intermediate Collapse: The unstable tetrahedral intermediate collapses, reforming the carbonyl double bond.

• Leaving Group Elimination: This reformation results in the elimination of the alkoxide leaving group (in this case, (4-benzoylphenyl)methoxide).

• Irreversible Acid-Base Reaction: The alkoxide is a strong base and immediately deprotonates the newly formed 4-bromobenzoic acid. This acid-base reaction is highly favorable and drives the overall reaction to completion, preventing the reverse reaction from occurring.[1][4]

This final, irreversible deprotonation step is why base-promoted hydrolysis is a more significant issue than acid-catalyzed hydrolysis, which is an equilibrium process.[2][4]

Caption: Mechanism of base-promoted ester hydrolysis (saponification).

Troubleshooting Guide & Frequently Asked Questions (FAQs)

This section is structured in a question-and-answer format to directly address common problems encountered in the lab.

Q1: My yield is significantly lower than expected, and I see byproducts corresponding to 4-bromobenzoic acid and (4-benzoylphenyl)methanol. What is the primary cause?

A1: The symptoms you describe are classic indicators of unintended ester hydrolysis. The basic conditions of your reaction are likely causing the (4-Benzoylphenyl)methyl 4-bromobenzoate to break down into its constituent carboxylic acid and alcohol. The rate of this degradation is highly dependent on several factors that can be controlled.

Q2: How can I minimize this hydrolysis without changing the core reagents of my primary reaction?

A2: The most effective strategy is to modify the reaction conditions to disfavor the kinetics of the hydrolysis side-reaction. The key variables to control are temperature , base concentration , and water content .

Factor	Impact on Hydrolysis Rate	Recommended Action	Rationale
Temperature	Increases exponentially with temperature[5][6]	Conduct the reaction at a lower temperature (e.g., 0 °C or -20 °C).	Lowering the temperature significantly slows the rate of all reactions, but often has a more pronounced effect on the undesired hydrolysis.[7]
Base Concentration	Increases with higher base concentration[5]	Use the minimum stoichiometric amount of base required for your primary reaction. Avoid large excesses.	A lower concentration of hydroxide ions reduces the frequency of nucleophilic attacks on the ester carbonyl.
Water Content	Water is a reactant in hydrolysis[8]	Use anhydrous (dry) solvents and reagents.	Minimizing exposure to moisture reduces the availability of water to participate in the hydrolysis reaction.[8] If aqueous conditions are unavoidable, minimize the duration of this exposure.

Q3: My reaction requires a base. Are some bases less likely to cause hydrolysis than others?

A3: Absolutely. The strength of the base plays a crucial role. Strong hydroxides like sodium hydroxide (NaOH) and potassium hydroxide (KOH) are highly effective at promoting hydrolysis.[9][10] Consider switching to a milder base if your desired reaction can still proceed.

Base Type	Examples	Tendency for Hydrolysis	Use Case
Strong Hydroxides	NaOH, KOH, LiOH	Very High	Avoid unless absolutely necessary for the primary reaction.
Carbonate Bases	K₂CO₃, Cs₂CO₃	Moderate	Often strong enough to deprotonate acidic protons but less nucleophilic towards esters. Potassium carbonate can be effective.[11]
Organic Amine Bases	Triethylamine (Et₃N), DBU	Low to Moderate	Generally used as acid scavengers. Their bulkiness can hinder attack on the ester, but they can still promote hydrolysis under forcing conditions.
Metal Alkoxides	Potassium tert-butoxide	High	While not hydroxides, they are very strong bases and can also participate in transesterification, another undesired side reaction.

Recommendation: For reactions sensitive to hydrolysis, potassium carbonate (K₂CO₃) in a non-aqueous solvent is an excellent first alternative to investigate.

Q4: How does my choice of solvent affect the rate of hydrolysis?

A4: The solvent has a profound effect. Traditional saponification often uses polar, protic solvents (like methanol or water/THF mixtures) which solvate and stabilize the hydroxide ions.[12]

To minimize hydrolysis, consider using polar aprotic solvents such as Dichloromethane (DCM) or Tetrahydrofuran (THF) under anhydrous conditions. In these solvents, the hydroxide anion is less solvated, or "naked," which can paradoxically increase its reactivity.[12] However, by strictly excluding water and using a milder base (like K₂CO₃), you can create an environment where your desired reaction proceeds while the undesired hydrolysis is effectively stalled due to the lack of a water reactant.[12]

Experimental Protocols

Protocol 1: General Low-Temperature Reaction to Minimize Hydrolysis

This protocol provides a general framework for performing a base-mediated reaction on a substrate containing the (4-Benzoylphenyl)methyl 4-bromobenzoate moiety.

Caption: Workflow for a low-temperature, base-mediated reaction.

Methodology:

• Preparation: Ensure all glassware is rigorously dried to remove residual moisture. Add the (4-Benzoylphenyl)methyl 4-bromobenzoate substrate to the reaction flask along with your chosen anhydrous solvent.

• Inert Atmosphere: Purge the flask with an inert gas (e.g., Nitrogen or Argon) to displace air and moisture.[13]

• Cooling: Cool the reaction mixture to the target temperature (0 °C is a good starting point) using an appropriate cooling bath.[7]

• Base Addition: Add the chosen mild base (e.g., anhydrous K₂CO₃) slowly.

• Reactant Addition: Add your other reactant(s) dropwise to maintain the low temperature.

• Monitoring: Monitor the reaction progress using Thin-Layer Chromatography (TLC). Look for the consumption of your starting material and the formation of the desired product, while checking for the appearance of a polar spot corresponding to 4-bromobenzoic acid.

• Workup: Once the reaction is complete, quench it by adding a cold, weak acid solution like saturated aqueous ammonium chloride (NH₄Cl). Avoid using strong acids initially as this can also promote hydrolysis.[7]

• Extraction & Purification: Proceed with a standard aqueous workup, performing all washes quickly and with cold solutions to minimize contact time with the aqueous phase.[7] Dry the organic layer thoroughly before concentrating.

References

• Ester Hydrolysis: Acid and Base-Catalyzed Mechanism. Chemistry Steps. [Link]

• Understanding Ester Stabilizers: Preventing Hydrolysis and Enhancing Performance. HyMax. [Link]

• Chemistry Saponification. SATHEE JEE - IIT Kanpur. [Link]

• Ch20: Hydrolysis of Esters. University of Calgary. [Link]

• Hydrolysis of Esters and Amides. Dalal Institute. [Link]

• Saponification. Grokipedia. [Link]

• Basic Hydrolysis of Esters – Saponification. Master Organic Chemistry. [Link]

• CLXI1.-A Study of the Rate of Saponification of Oils and Fats by Aqueous Alkali under Various Conditions. Zenodo. [Link]

• Base Catalysed Ester Hydrolysis: Mechanism & Procedure. StudySmarter. [Link]

• Mild alkaline hydrolysis of hindered esters in non-aqueous solution. Arkat USA. [Link]

• Kinetics of the Saponification of Mixed Fats Consisting of Olein and Stearin. Semantic Scholar. [Link]

• Saponification Value Formula Derivation. BYJU'S. [Link]

• hydrolysis of esters. Chemguide. [Link]

• Low-Temperature Esterification to Produce Oleic Acid-Based Wax Esters Catalyzed by 4-Dodecylbenzenesulfonic Acid. MDPI. [Link]

• Process for hydrolyzing dibasic acid esters while inhibiting the formation of color materials.

• The Enzymatic Synthesis of Esters in Nonaqueous Systems. ResearchGate. [Link]

• 21.6: Chemistry of Esters. LibreTexts Chemistry. [Link]

• Inhibition of Hydrolytic Degradation in Ester-Based Invert Emulsion Drilling Fluids. American Association of Drilling Engineers. [Link]

• Ester Hydrolysis Mechanism Base Catalyzed. YIC. [Link]

• Can we use other bases instead of KOH or NaOH for soap making? Quora. [Link]

• Saponification (Base Hydrolysis) of Organic Materials. Caltech GPS. [Link]

• Saponification-Typical procedures. OperaChem. [Link]

• Soap manufacturers always use base to hydrolyze fats, and never a... Pearson+. [Link]

Sources

• 1. masterorganicchemistry.com [masterorganicchemistry.com]
• 2. chemguide.co.uk [chemguide.co.uk]
• 3. yic.edu.et [yic.edu.et]
• 4. Ester Hydrolysis: Acid and Base-Catalyzed Mechanism - Chemistry Steps [chemistrysteps.com]
• 5. Chemistry Saponification | SATHEE JEE [satheejee.iitk.ac.in]
• 6. Saponification — Grokipedia [grokipedia.com]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. carbodiimide.com [carbodiimide.com]
• 9. Saponification-Typical procedures - operachem [operachem.com]
• 10. Soap manufacturers always use base to hydrolyze fats, and never a... | Study Prep in Pearson+ [pearson.com]
• 11. quora.com [quora.com]
• 12. arkat-usa.org [arkat-usa.org]
• 13. US2968674A - Process for hydrolyzing dibasic acid esters while inhibiting the formation of color materials - Google Patents [patents.google.com]

Reference Data & Comparative Studies

Mass spectrometry fragmentation pattern analysis of (4-Benzoylphenyl)methyl 4-bromobenzoate

A Comprehensive Guide to the Mass Spectrometry Fragmentation Analysis of (4-Benzoylphenyl)methyl 4-bromobenzoate

For researchers and scientists engaged in drug development and chemical analysis, a profound understanding of a molecule's structural characteristics is essential. Mass spectrometry stands as a cornerstone analytical technique, offering deep insights into molecular structure through the analysis of fragmentation patterns. This guide provides an in-depth, comparative analysis of the predicted electron ionization (EI) mass spectrometry fragmentation pattern of (4-Benzoylphenyl)methyl 4-bromobenzoate. By dissecting the fragmentation of its constituent functional groups and comparing it with structurally related alternatives, this document serves as a practical resource for the identification and characterization of this and similar molecules.

Fundamental Principles of Fragmentation

The fragmentation of (4-Benzoylphenyl)methyl 4-bromobenzoate in a mass spectrometer is governed by the inherent chemical properties of its ester and benzophenone moieties. Under electron ionization (EI), the molecule is bombarded with high-energy electrons, leading to the ejection of an electron and the formation of a molecular ion (M⁺˙). This high-energy radical cation then undergoes a series of predictable bond cleavages and rearrangements to yield a unique fingerprint of fragment ions.

The stability of the resulting fragments is a primary driving force in these processes. The presence of aromatic rings and carbonyl groups in (4-Benzoylphenyl)methyl 4-bromobenzoate allows for the formation of resonance-stabilized carbocations, which are often observed as abundant peaks in the mass spectrum.

Predicted Fragmentation Pathways of (4-Benzoylphenyl)methyl 4-bromobenzoate

The structure of (4-Benzoylphenyl)methyl 4-bromobenzoate offers several key sites for fragmentation. The most probable cleavage events are centered around the ester linkage and the benzophenone core.

Ester Group Fragmentation

The ester functional group is prone to several characteristic fragmentation patterns.[1] The most common is the alpha-cleavage, which involves the breaking of the bond adjacent to the carbonyl group. For (4-Benzoylphenyl)methyl 4-bromobenzoate, this can occur in two primary ways:

• Cleavage of the Acyl-Oxygen Bond: This pathway leads to the formation of the 4-bromobenzoyl cation. This is a highly stabilized cation due to the electron-withdrawing bromine atom and the carbonyl group.

• Cleavage of the Alkoxy-Carbonyl Bond: This results in the formation of a 4-benzoylbenzyl cation.

Another significant fragmentation pathway for esters is the McLafferty rearrangement, although this is less likely for this specific molecule due to the absence of a gamma-hydrogen on the alkyl portion of the ester.

Benzophenone Moiety Fragmentation

The benzophenone core also contributes significantly to the fragmentation pattern. A characteristic cleavage for benzophenones is the splitting at either side of the carbonyl group.[2] In the case of the 4-benzoylbenzyl fragment, this can lead to the formation of a benzoyl cation and a benzyl radical, or a phenyl cation and a 4-formylbenzyl radical.

The following diagram illustrates the predicted primary fragmentation pathways for (4-Benzoylphenyl)methyl 4-bromobenzoate under electron ionization.

Caption: Predicted EI fragmentation of (4-Benzoylphenyl)methyl 4-bromobenzoate.

Comparative Fragmentation Analysis

To better understand the unique fragmentation signature of (4-Benzoylphenyl)methyl 4-bromobenzoate, it is instructive to compare its predicted mass spectrum with those of simpler, structurally related compounds: Methyl 4-bromobenzoate and 4-Benzoylbiphenyl .

Methyl 4-bromobenzoate

The mass spectrum of methyl 4-bromobenzoate is dominated by fragments arising from the ester group.[3][4] The key fragments are summarized in the table below.

Parent Molecule	Major Fragment Ion (m/z)	Relative Abundance	Fragment Structure
Methyl 4-bromobenzoate	183/185	High	[BrC₆H₄CO]⁺
155/157	Medium	[BrC₆H₄]⁺
127	Low	[C₆H₄CO]⁺
59	Medium	[COOCH₃]⁺

The presence of the intense m/z 183/185 doublet, corresponding to the 4-bromobenzoyl cation, is a strong indicator of the 4-bromobenzoate substructure.

4-Benzoylbiphenyl

4-Benzoylbiphenyl serves as an analogue for the 4-benzoylbenzyl portion of the target molecule. Its fragmentation is characteristic of benzophenones.[5]

Parent Molecule	Major Fragment Ion (m/z)	Relative Abundance	Fragment Structure
4-Benzoylbiphenyl	258	Medium	[M]⁺˙
181	High	[C₆H₅COC₆H₄]⁺
152	Medium	[C₁₂H₈]⁺
105	High	[C₆H₅CO]⁺
77	Medium	[C₆H₅]⁺

The prominent peaks at m/z 105 (benzoyl cation) and m/z 77 (phenyl cation) are hallmarks of the benzophenone core.

Synthesis of Predicted Mass Spectrum for (4-Benzoylphenyl)methyl 4-bromobenzoate

By combining the fragmentation patterns of the two model compounds, we can predict the major ions expected in the mass spectrum of (4-Benzoylphenyl)methyl 4-bromobenzoate.

Predicted Fragment Ion (m/z)	Predicted Relative Abundance	Origin
396/398	Low to Medium	Molecular Ion
195	High	[C₆H₅COC₆H₄CH₂]⁺ (4-benzoylbenzyl cation)
183/185	High	[BrC₆H₄CO]⁺ (4-bromobenzoyl cation)
105	High	[C₆H₅CO]⁺ (benzoyl cation)
77	Medium	[C₆H₅]⁺ (phenyl cation)

The base peak in the spectrum is likely to be either m/z 195 or the m/z 183/185 doublet, reflecting the stability of the 4-benzoylbenzyl and 4-bromobenzoyl cations. The presence of both of these high-mass fragments would be a strong confirmation of the overall structure.

Experimental Protocol: Electron Ionization Mass Spectrometry (EI-MS)

The following provides a generalized, step-by-step methodology for acquiring the EI-MS data for (4-Benzoylphenyl)methyl 4-bromobenzoate and its analogues.

Sample Preparation

• Dissolution: Dissolve a small amount (approximately 1 mg) of the solid sample in a suitable volatile solvent (e.g., dichloromethane or methanol) to a final concentration of about 1 mg/mL.

• Dilution: If necessary, dilute the stock solution to an appropriate concentration for direct infusion or GC-MS analysis (typically in the range of 1-10 µg/mL).

Instrumentation and Analysis

• Inlet System: Introduce the sample into the mass spectrometer. For a pure, volatile compound, a direct insertion probe or gas chromatography (GC) inlet can be used.

• Ionization: Utilize a standard electron ionization source with an electron energy of 70 eV.

• Mass Analyzer: Scan a mass range appropriate for the expected molecular ion and fragments (e.g., m/z 50-500).

• Data Acquisition: Acquire the mass spectrum, ensuring sufficient signal-to-noise ratio for the identification of low-abundance fragments.

Caption: General workflow for EI-MS analysis.

Conclusion

The mass spectrometry fragmentation pattern of (4-Benzoylphenyl)methyl 4-bromobenzoate can be rationally predicted by a thorough analysis of the fragmentation behavior of its constituent ester and benzophenone functionalities. The key diagnostic fragments are the 4-bromobenzoyl cation (m/z 183/185) and the 4-benzoylbenzyl cation (m/z 195), along with the characteristic benzoyl (m/z 105) and phenyl (m/z 77) cations. By comparing the predicted spectrum with those of simpler analogues, researchers can confidently identify and structurally characterize this and related compounds, which is a critical step in various stages of chemical research and drug development.

References

• D.G.I. Kingston, J.T. Bursey, M.M. Bursey. (1974). Intramolecular Hydrogen Transfer in Mass Spectra. Chemical Reviews, 74(2), 215-242. [Link]

• Fred W. McLafferty. (1959). Mass Spectrometric Analysis. Analytical Chemistry, 31(1), 82-87. [Link]

• NIST. (n.d.). Benzoic acid, 4-bromo-, methyl ester. In NIST Chemistry WebBook. Retrieved from [Link]

• PubChem. (n.d.). 4-Benzoylbiphenyl. In PubChem. Retrieved from [Link]

• Suzuki, O., Hattori, H., Asano, M., Takahashi, T., & Brandenberger, H. (1987). Positive and negative ion mass spectrometry of benzophenones, the acid-hydrolysis products of benzodiazepines. Zeitschrift für Rechtsmedizin, 98(1), 1–10. [Link]

• Chemistry LibreTexts. (2023, August 29). Mass Spectrometry - Fragmentation Patterns. Retrieved from [Link]

• Chemguide. (n.d.). Mass Spectra - Fragmentation Patterns. Retrieved from [Link]

Sources

• 1. chemistry.miamioh.edu [chemistry.miamioh.edu]
• 2. Positive and negative ion mass spectrometry of benzophenones, the acid-hydrolysis products of benzodiazepines - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Benzoic acid, 4-bromo-, methyl ester [webbook.nist.gov]
• 4. Benzoic acid, 4-bromo-, methyl ester [webbook.nist.gov]
• 5. 4-Benzoylbiphenyl | C19H14O | CID 75040 - PubChem [pubchem.ncbi.nlm.nih.gov]

A Senior Application Scientist's Guide to Advanced Photocrosslinking: (4-Benzoylphenyl)methyl 4-bromobenzoate vs. Standard Benzophenone Reagents

Introduction: The Quest for Covalent Bonds in Biological Research

In the intricate world of molecular interactions, the ability to capture a transient "handshake" between a ligand and its protein target is paramount. Photocrosslinking is a powerful technique that transforms these fleeting interactions into stable, covalent bonds, enabling researchers to identify binding partners, map interaction interfaces, and elucidate biological pathways.[1][2] For decades, benzophenone (BP) has been a workhorse photo-crosslinker, prized for its ability to form covalent bonds upon UV activation.[3][4] However, the demand for greater efficiency, specificity, and versatility has driven the development of next-generation reagents.

This guide provides an in-depth comparison between standard benzophenone crosslinkers and a more advanced derivative, (4-Benzoylphenyl)methyl 4-bromobenzoate. We will delve into the mechanistic underpinnings of each, present comparative data, and provide robust experimental protocols to empower researchers in drug development and chemical biology to make informed decisions for their specific applications.

Part 1: The Incumbent - Standard Benzophenone (BP) Crosslinkers

Standard benzophenone-containing reagents are widely used due to their relative stability and promiscuous reactivity towards C-H bonds, which are abundant in biological systems.[5]

Mechanism of Action

The photocrosslinking mechanism of benzophenone is a well-understood, multi-step process initiated by UV light.[6][7]

• Photoexcitation: Upon irradiation with UV light at approximately 350-365 nm, the benzophenone moiety absorbs a photon. This excites an electron from a non-bonding orbital (n) to an anti-bonding π-orbital (π*), forming a short-lived excited singlet state (S1).[4][6]

• Intersystem Crossing: The S1 state rapidly and efficiently undergoes intersystem crossing to a more stable, longer-lived triplet diradical state (T1).[4][7]

• Hydrogen Abstraction: The T1 diradical is a highly reactive species. It can abstract a hydrogen atom from a nearby C-H bond on an interacting molecule (e.g., an amino acid side chain).[5][7]

• Covalent Bond Formation: This abstraction event generates two new radicals: a benzophenone ketyl radical and a carbon-centered radical on the target molecule. These two radicals then rapidly recombine to form a stable carbon-carbon covalent bond, effectively "trapping" the interaction.[4][6]

This process is notably efficient and is not quenched by water, making it highly suitable for biological experiments.[8]

Caption: Mechanism of standard benzophenone photocrosslinking.

Advantages and Limitations

• Advantage: Broad reactivity with any accessible C-H bond, requiring no specific functional groups on the target.

• Advantage: Relatively long-lived triplet state increases the probability of a successful crosslinking event.

• Limitation: Promiscuity can lead to non-specific crosslinking and high background signal.[1]

• Limitation: The aromatic nature of benzophenone can contribute to autofluorescence and non-specific hydrophobic interactions, potentially complicating analysis in fluorescence-based assays.[9]

Part 2: The Challenger - (4-Benzoylphenyl)methyl 4-bromobenzoate (BPM-BB)

(4-Benzoylphenyl)methyl 4-bromobenzoate represents a significant evolution in crosslinker design. It incorporates the standard benzophenone moiety while adding a second, distinct photo-activatable group: an aryl bromide. This creates a dual-mechanism reagent with expanded capabilities.

Dual-Mechanism Action

BPM-BB leverages two distinct photochemical reactions, potentially triggered under different conditions, to form covalent bonds.

Mechanism 1: Benzophenone C-H Insertion Identical to the standard mechanism described above, the benzophenone core of BPM-BB can be activated with ~360 nm UV light to crosslink with nearby C-H bonds.

Mechanism 2: Aryl Halide Radical Formation The carbon-bromine bond is also susceptible to photolysis. Upon irradiation with UV light (typically shorter wavelengths than for BP activation, or under specific catalytic conditions), the C-Br bond can undergo homolytic cleavage.[10][11] This generates a highly reactive aryl radical on the crosslinker and a bromine radical. The aryl radical can then react with a variety of functional groups on a target molecule to form a new covalent bond. This pathway opens up reactivity beyond simple C-H bonds.

Caption: General experimental workflow for photocrosslinking.

Step-by-Step Methodology

1. Sample Preparation (Crucial Controls):

• Objective: To prepare the reaction mixture and essential controls for validating the results.

• Protocol:

  • Prepare a solution of your target protein in a suitable, non-quenching buffer (e.g., HEPES, PBS). [1]Avoid buffers containing components that can be readily activated by UV light or scavenge radicals.

  • Prepare your ligand conjugated with either a standard BP or BPM-BB crosslinker.

  • In separate microcentrifuge tubes, prepare the following mixtures:

    • Test Sample: Target Protein + Crosslinker-Ligand

    • Control 1 (No UV): Target Protein + Crosslinker-Ligand (This tube will be shielded from UV light).

    • Control 2 (Specificity): Target Protein + Crosslinker-Ligand + Excess free (un-crosslinkable) ligand.

    • Control 3 (Ligand-Independent): Target Protein only (to be irradiated).

• Causality: The "No UV" control is critical to ensure that any observed high-molecular-weight band shift is UV-dependent and not due to aggregation. The specificity control demonstrates that the crosslinking occurs at the specific binding site.

2. UV Irradiation:

• Objective: To activate the photoreactive group(s) to induce covalent crosslinking.

• Protocol:

  • Place the open sample tubes on ice in a UV crosslinker instrument (e.g., UVP CL-1000). [12]Keeping the sample cool is essential to prevent thermal denaturation of the protein.

  • Irradiate with a UV source. For both standard BP and the benzophenone moiety of BPM-BB, a wavelength of 350-365 nm is optimal. [1][6] 3. Optimization is key. The duration of irradiation is a critical parameter. Too short may result in low yield, while too long can cause protein damage. [1]Perform a time-course experiment (e.g., 5, 10, 20, 30 minutes) to find the optimal exposure time.

• Causality: The 350-365 nm wavelength is chosen because it provides sufficient energy to activate the benzophenone n-π* transition while minimizing the more damaging, shorter-wavelength UV radiation that can lead to protein degradation. [6] 3. Sample Analysis:

• Objective: To visualize and confirm the formation of the covalent ligand-protein complex.

• Protocol:

  • Add SDS-PAGE loading buffer to each sample tube.

  • Run the samples on a polyacrylamide gel (SDS-PAGE).

  • Visualize the protein bands using Coomassie staining or perform a Western blot using an antibody against the protein of interest or an epitope tag.

• Expected Result: In the "Test Sample" lane that was exposed to UV light, you should observe a new, higher-molecular-weight band corresponding to the protein-ligand conjugate. This band should be absent or significantly fainter in all control lanes.

Conclusion and Future Outlook

While standard benzophenone crosslinkers remain valuable tools for their simplicity and robust C-H reactivity, the field is moving towards more sophisticated reagents. (4-Benzoylphenyl)methyl 4-bromobenzoate exemplifies this trend by integrating a second, mechanistically distinct photo-activatable group. This dual-functionality provides researchers with enhanced versatility, offering the potential for increased crosslinking efficiency and the ability to tackle more complex biological questions. The strategic choice of crosslinker, backed by a rigorously controlled experimental design, is fundamental to achieving clear, reliable, and publishable results in the study of molecular interactions.

References

• ResearchGate. (n.d.). Photoinitiating characteristics of benzophenone derivatives as new initiators in the photocrosslinking of polyethylene. Available at: [Link]

• ACS Omega. (2020). Photocross-linking Kinetics Study of Benzophenone Containing Zwitterionic Copolymers. Available at: [Link]

• ACS Publications. (2017). Complementary Benzophenone Cross-Linking/Mass Spectrometry Photochemistry. Available at: [Link]

• MDPI. (2017). On the Limits of Benzophenone as Cross-Linker for Surface-Attached Polymer Hydrogels. Available at: [Link]

• ResearchGate. (n.d.). Photo-cross-linking interacting proteins with a genetically encoded benzophenone. Available at: [Link]

• ACS Publications. (2020). Photocross-linking Kinetics Study of Benzophenone Containing Zwitterionic Copolymers. Available at: [Link]

• ACS Publications. (2012). Gelation of Copolymers with Pendent Benzophenone Photo-Cross-Linkers. Available at: [Link]

• MDPI. (2020). Recent Advances in Chemical Biology Using Benzophenones and Diazirines as Radical Precursors. Available at: [Link]

• RSC Publishing. (n.d.). Photoinduced cross-coupling of aryl halides enabled by n-tetrabutylphosphonium phthalate. Available at: [Link]

• ProQuest. (n.d.). AND VISIBLE LIGHT-PROMOTED ACTIVATION OF ARYL HALIDES UNDER TRANSITION-METAL-FREE CONDITIONS. Available at: [Link]

• PubMed. (2021). Comparison of photoactivatable crosslinkers for in-gel immunoassays. Available at: [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 4. pubs.acs.org [pubs.acs.org]
• 5. researchgate.net [researchgate.net]
• 6. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 7. mdpi.com [mdpi.com]
• 8. tcichemicals.com [tcichemicals.com]
• 9. Comparison of photoactivatable crosslinkers for in-gel immunoassays - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Photoinduced cross-coupling of aryl halides enabled by n-tetrabutylphosphonium phthalate - Organic Chemistry Frontiers (RSC Publishing) [pubs.rsc.org]
• 11. scholarworks.indianapolis.iu.edu [scholarworks.indianapolis.iu.edu]
• 12. pubs.acs.org [pubs.acs.org]

A Comparative Guide to Photoreactive Cross-Linkers: (4-Benzoylphenyl)methyl 4-bromobenzoate vs. Aryl Azides

A Senior Application Scientist's Field Guide for Researchers in Drug Development

In the landscape of chemical biology and drug discovery, the precise mapping of molecular interactions is a cornerstone of progress. Photoaffinity labeling, a technique that uses light to initiate covalent bond formation between a probe and its interacting partner, stands out as a powerful tool for capturing these transient events in their native biological context. At the heart of this technique lies the photo-cross-linker, a molecule engineered to remain inert until a pulse of light unleashes its reactivity.

Among the most established and utilized photo-cross-linkers are benzophenone and aryl azide derivatives. This guide provides an in-depth, objective comparison of the photoreactivity and practical application of (4-Benzoylphenyl)methyl 4-bromobenzoate, a representative benzophenone, and the broader class of aryl azides. We will dissect their core photochemical mechanisms, present comparative performance data, and offer detailed experimental protocols to empower researchers to make informed decisions for their specific biological questions.

The Core Directive: Understanding the Photochemical Mechanisms

The fundamental difference between these two classes of reagents lies in the nature of the reactive intermediates generated upon photolysis and their subsequent reaction pathways.

(4-Benzoylphenyl)methyl 4-bromobenzoate: The Triplet State Diradical

Benzophenone (BP) derivatives are activated by UV-A light, typically in the 350-365 nm range.[1][2] This relatively low-energy activation is a key advantage, minimizing the potential for photodamage to sensitive biological samples like proteins and nucleic acids.[1][3]

The photochemical process is remarkably efficient:

• Excitation: The benzophenone chromophore absorbs a photon, promoting it from the ground state (S₀) to an excited singlet state (S₁).

• Intersystem Crossing (ISC): The S₁ state rapidly and with near-perfect efficiency undergoes intersystem crossing to the more stable triplet state (T₁).[3][4] The quantum yield for this ISC is close to 1.0, meaning almost every absorbed photon generates the desired reactive species.[3][4]

• Hydrogen Abstraction: The T₁ state behaves as a diradical and is the primary photoactive species. It is a relatively long-lived intermediate that can abstract a hydrogen atom from a C-H bond in its vicinity, creating a pair of radicals: a benzophenone ketyl radical and a radical on the target molecule.[1][5]

• Covalent Cross-linking: These two radicals then combine to form a stable carbon-carbon covalent bond, effectively "trapping" the interaction.[2]

A significant advantage of the benzophenone triplet state is its general lack of reactivity with water, making it highly effective in aqueous buffers common to biological experiments.[1] If the triplet state does not find a suitable C-H bond to react with, it can simply decay back to the ground state, and the molecule can be re-excited, increasing the overall probability of a successful cross-linking event.[1]

Caption: Photoreaction pathway of benzophenone leading to covalent cross-linking.

Aryl Azides: The Highly Reactive Nitrene

Aryl azides are activated by higher-energy UV light, typically in the range of 250-370 nm, although substitutions on the aromatic ring can shift this wavelength.[6][7] Upon photoactivation, an aryl azide expels a molecule of nitrogen gas (N₂) to generate a highly reactive singlet nitrene.[6][8]

This singlet nitrene is extremely short-lived and non-selective, capable of undergoing several reactions:[6][9]

• C-H/N-H Insertion: The primary desired reaction is the direct insertion of the nitrene into C-H and N-H bonds of nearby molecules, forming a stable covalent link.[6]

• Addition Reactions: The nitrene can also add across double bonds.[1]

• Intersystem Crossing (ISC): The singlet nitrene can undergo intersystem crossing to a more stable, but less reactive, triplet nitrene. This triplet species can still participate in insertion reactions, but with lower efficiency.[6]

• Ring Expansion: A significant competing and often undesirable side reaction is the expansion of the aromatic ring to form a dehydroazepine. This intermediate is susceptible to attack by nucleophiles, including primary amines (e.g., Tris or glycine buffers), which quenches the cross-linker without forming a bond to the target molecule, thereby reducing cross-linking efficiency.[6] The development of perfluorophenyl azides has been a strategy to minimize this side reaction.[10][11]

The high reactivity of the nitrene is a double-edged sword: it allows for rapid cross-linking but also leads to a variety of byproducts and a susceptibility to quenching by common buffer components.[6][12]

Caption: Competing reaction pathways for photoactivated aryl azides.

Head-to-Head Performance Comparison

The choice between a benzophenone and an aryl azide cross-linker is dictated by the specific requirements of the experiment. Their distinct chemistries translate into significant differences in performance.

Feature	(4-Benzoylphenyl)methyl 4-bromobenzoate (Benzophenone)	Aryl Azides
Activation Wavelength	~350-365 nm (UV-A)[1]	Typically < 300 nm (can be shifted to ~370 nm)[6][7]
Reactive Intermediate	Triplet Diradical[1]	Singlet/Triplet Nitrene[6]
Reaction Mechanism	C-H Bond Hydrogen Abstraction[1]	C-H/N-H Insertion, C=C Addition[6]
Reactivity with Water	Generally unreactive[1]	Can be quenched, but less so than carbenes[1]
Cross-linking Efficiency	Can be very high; reversible excited state allows multiple activation events[1]	Generally high but reduced by side reactions (e.g., ring expansion)[6]
Potential for Photodamage	Lower; uses less energetic, longer wavelength light[1]	Higher; uses more energetic, shorter wavelength light[1]
Key Side Reactions	Photoreduction to pinacol (in alcohols)[13][14]	Ring expansion and quenching by nucleophiles[6]
Size	Bulkier, may perturb interactions[1]	Relatively small, less obtrusive[15]

Quantitative Data Summary

Direct, quantitative comparisons of cross-linking efficiency are highly system-dependent. However, photophysical data and comparative studies provide valuable insights.

Table 1: Photophysical Properties

Parameter	Benzophenone	Phenyl Azide
Intersystem Crossing Quantum Yield (ΦISC)	~1.0 (in Benzene)[4]	N/A
Photodissociation Quantum Yield (Φ)	N/A	0.53 (at 254 nm)[6]

The near-unity quantum yield of intersystem crossing for benzophenone underscores its efficiency in generating the reactive triplet state.[3][4] While aryl azides also have high quantum yields for nitrogen extrusion, the ultimate cross-linking efficiency is often diminished by the competing reaction pathways.[6][16]

A study using quantitative cross-linking mass spectrometry (QCLMS) to compare a benzophenone-containing cross-linker (sulfo-SBP) with a diazirine-containing cross-linker (sulfo-SDA, which, like aryl azides, forms a highly reactive intermediate) found that the two reagents exhibited "orthogonal directionality."[1][17][18] This means they preferentially reacted with different regions of the target protein, highlighting that a dual approach using both types of chemistry can provide a more comprehensive map of protein structure and interactions.[1][17]

Experimental Protocols: A Practical Guide

The success of a photo-cross-linking experiment hinges on meticulous execution and an understanding of the reagent's chemical sensitivities.

General Experimental Workflow

Caption: General workflow for a photo-cross-linking experiment.

Protocol 1: Cross-linking with (4-Benzoylphenyl)methyl 4-bromobenzoate

Causality: This protocol is optimized for the properties of benzophenone. Since it is not quenched by primary amines, standard biological buffers can be used. The key is providing sufficient UV-A energy to generate the triplet state and ensuring proximity to a target for hydrogen abstraction.

• Sample Preparation:

  • Prepare your protein complex or cell lysate in a suitable, non-reducing buffer (e.g., PBS, HEPES).

  • Ensure the final protein concentration is appropriate for detecting the cross-linked product.

• Probe Incubation:

  • Add the benzophenone-containing probe to the sample at the desired final concentration. This should be optimized for each system.[19]

  • Incubate the mixture in the dark (e.g., on ice or at 4°C) for a sufficient time to allow the probe to bind its target.[19]

• Photocross-linking:

  • Place the sample in a UV-transparent container (e.g., quartz cuvette, open microfuge tube) on ice to prevent heating.[12][19]

  • Position a UV lamp emitting at 350-365 nm at a fixed distance from the sample.[19]

  • Irradiate for an optimized duration, typically ranging from 15 to 60 minutes.[17][19] Optimization is critical to balance cross-linking efficiency with potential sample damage.

• Analysis:

  • Following irradiation, add SDS-PAGE loading buffer to the sample.

  • Analyze the cross-linked products by SDS-PAGE, followed by Western blotting or mass spectrometry to identify the captured proteins.[19] A successful cross-link is indicated by a new, higher molecular weight band.

Protocol 2: Cross-linking with an Aryl Azide Reagent

Causality: This protocol is designed to mitigate the specific liabilities of aryl azides. The avoidance of primary amines and reducing agents is critical to prevent quenching of the azide and the subsequent nitrene, maximizing the yield of the desired insertion reaction.[12]

• Buffer Preparation (Critical):

  • Prepare all buffers to be amine-free (e.g., use HEPES or PBS instead of Tris or glycine).[12]

  • Avoid thiol-containing reducing agents like DTT or β-mercaptoethanol, as they will reduce the azide group to a non-photoreactive amine.[12][20]

• Protein Labeling (for heterobifunctional linkers):

  • If using an NHS-ester aryl azide, dissolve the purified "bait" protein in an amine-free buffer (1-5 mg/mL).[6]

  • Add a 10- to 50-fold molar excess of the cross-linker (from a DMSO stock) to the protein solution.[6]

  • Incubate for 30-60 minutes at room temperature in the dark.

  • Remove excess, unreacted cross-linker using a desalting column or dialysis against the amine-free buffer.[6]

• Complex Formation:

  • Mix the labeled bait protein with the cell lysate or purified "prey" protein.

  • Allow the complex to form by incubating for 1-2 hours at 4°C or room temperature.[6]

• Photocross-linking:

  • Place the sample in a UV-transparent container on ice.[6]

  • Irradiate with a UV lamp at the appropriate wavelength for the specific aryl azide (e.g., 254-370 nm).[6][12]

  • Irradiation time can range from 5 to 30 minutes and must be optimized.[6]

• Quenching and Analysis:

  • (Optional but recommended) Add a quenching solution (e.g., Tris-HCl or DTT) to a final concentration of 20-50 mM to react with any remaining unreacted cross-linker.[6]

  • Analyze the cross-linked products by SDS-PAGE and subsequent detection methods.

Conclusion and Recommendations

The choice between (4-Benzoylphenyl)methyl 4-bromobenzoate and an aryl azide is not about which is universally "better," but which is the optimal tool for the task at hand.

Choose (4-Benzoylphenyl)methyl 4-bromobenzoate when:

• Minimizing photodamage to sensitive biological samples is a top priority.[1]

• The experiment must be conducted in standard biological buffers that may contain primary amines.

• Working in aqueous environments where quenching of the reactive intermediate is a concern.[1]

• A longer-lived excited state is advantageous for increasing the probability of a successful cross-linking event.[1]

Choose an Aryl Azide when:

• A smaller, less obtrusive photo-cross-linker is required to minimize interference with molecular interactions.[1][15]

• The target molecule is robust and less susceptible to damage from shorter wavelength UV light.

• A highly reactive, non-selective intermediate is desired for rapid cross-linking to any nearby bond.

For the most comprehensive mapping of protein interactions, a powerful strategy is to employ both benzophenone and aryl azide-based cross-linkers in parallel.[1] Their complementary reactivities and "orthogonal directionality" can illuminate different facets of the molecular landscape, providing a more complete and validated picture of the intricate networks that drive biological function.

References

• Booker-Milburn, K. I., et al. (2011). Continuous flow photolysis of aryl azides: Preparation of 3H-azepinones. Beilstein Journal of Organic Chemistry. Retrieved from [Link]

• Keana, J. F., et al. (1990). Exploratory photochemistry of fluorinated aryl azides. Implications for the design of photoaffinity labeling reagents. Journal of the American Chemical Society. Retrieved from [Link]

• Puranik, M., et al. (2006). Early Events in the Photochemistry of Aryl Azides from Femtosecond UV/Vis Spectroscopy and Quantum Chemical Calculations. The Journal of Physical Chemistry A. Retrieved from [Link]

• Puranik, M., et al. (2006). Early events in the photochemistry of aryl azides from femtosecond UV/Vis spectroscopy and quantum chemical calculations. PubMed. Retrieved from [Link]

• Lewis, F. D. (2010). The Photochemistry of Benzophenone. ScholarWorks@BGSU. Retrieved from [Link]

• Weiss, L. E., et al. (2019). Aryl Azides as Phosphine-Activated Switches for Small Molecule Function. ACS Chemical Biology. Retrieved from [Link]

• Lhiaubet-Vallet, V., et al. (2012). Benzophenone photosensitized DNA damage. Accounts of Chemical Research. Retrieved from [Link]

• Cui, H., et al. (2024). A simple method to modulate the selectivity of aryl azide photolysis using cucurbit[21]uril. Chemical Science. Retrieved from [Link]

• Venkatraman, R. K., et al. (2019). Photochemistry of Benzophenone in Solution: A Tale of Two Different Solvent Environments. Journal of the American Chemical Society. Retrieved from [Link]

• Ronto, G., et al. (2001). Substituent Effect on the Photoreduction Kinetics of Benzophenone. CORE. Retrieved from [Link]

• Park, S., et al. (2023). Multifunctional Photo-Cross-Linking Probes: From Target Protein Searching to Imaging Applications. Accounts of Chemical Research. Retrieved from [Link]

• ResearchGate. (n.d.). Synthesis and applications of aryl azides. Retrieved from [Link]

• ResearchGate. (n.d.). Aryl azide photoreactivity. Retrieved from [Link]

• Adams, C. M., et al. (2024). Kinase-catalyzed crosslinking: A comparison of ATP-crosslinker analogs. Bioorganic & Medicinal Chemistry. Retrieved from [Link]

• Wang, T., et al. (2023). Visible-light-induced protein labeling in live cells with aryl azides. Chemical Science. Retrieved from [Link]

• Nobel, J. E., et al. (1995). Use of aryl azide cross-linkers to investigate protein-protein interactions: an optimization of important conditions as applied to Escherichia coli RNA polymerase and localization of a sigma 70-alpha cross-link to the C-terminal region of alpha. Biochemistry. Retrieved from [Link]

• Hilaris Publisher. (2017). Photoreduction of Benzophenone in Green Chemistry Using an Alternate Solvent Ethyl Alcohol. Retrieved from [Link]

• Rovis, T., et al. (2013). Visible Light Sensitization of Vinyl Azides by Transition Metal Photocatalysis. Journal of the American Chemical Society. Retrieved from [Link]

• Holding, A. N., et al. (2017). Complementary Benzophenone Cross-Linking/Mass Spectrometry Photochemistry. Analytical Chemistry. Retrieved from [Link]

• ResearchGate. (n.d.). Commonly used photoreactive units. Retrieved from [Link]

• Holding, A. N., et al. (2017). Complementary Benzophenone Cross-Linking/Mass Spectrometry Photochemistry. Analytical Chemistry. Retrieved from [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Benzophenone photosensitized DNA damage - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. files01.core.ac.uk [files01.core.ac.uk]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. Photoreactive Crosslinker Chemistry | Thermo Fisher Scientific - HK [thermofisher.com]
• 8. BJOC - Continuous flow photolysis of aryl azides: Preparation of 3H-azepinones [beilstein-journals.org]
• 9. researchgate.net [researchgate.net]
• 10. Exploratory photochemistry of fluorinated aryl azides. Implications for the design of photoaffinity labeling reagents - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. yiyunchen.sioc.ac.cn [yiyunchen.sioc.ac.cn]
• 12. documents.thermofisher.com [documents.thermofisher.com]
• 13. scholarworks.bgsu.edu [scholarworks.bgsu.edu]
• 14. hilarispublisher.com [hilarispublisher.com]
• 15. researchgate.net [researchgate.net]
• 16. pubs.acs.org [pubs.acs.org]
• 17. pubs.acs.org [pubs.acs.org]
• 18. Complementary Benzophenone Cross-Linking/Mass Spectrometry Photochemistry – Rappsilber Laboratory [rappsilberlab.org]
• 19. pdf.benchchem.com [pdf.benchchem.com]
• 20. Use of aryl azide cross-linkers to investigate protein-protein interactions: an optimization of important conditions as applied to Escherichia coli RNA polymerase and localization of a sigma 70-alpha cross-link to the C-terminal region of alpha - PubMed [pubmed.ncbi.nlm.nih.gov]
• 21. Early events in the photochemistry of aryl azides from femtosecond UV/Vis spectroscopy and quantum chemical calculations [pubmed.ncbi.nlm.nih.gov]

Validation of (4-Benzoylphenyl)methyl 4-bromobenzoate purity via quantitative NMR (qNMR)

Title: Validation of (4-Benzoylphenyl)methyl 4-bromobenzoate Purity: A Comparative Guide to qNMR vs. Chromatographic Methods

Executive Summary

For researchers and drug development professionals, establishing the absolute purity of complex organic intermediates is a critical regulatory and scientific hurdle. (4-Benzoylphenyl)methyl 4-bromobenzoate (C₂₁H₁₅BrO₃) is a high-molecular-weight ester featuring multiple aromatic systems and UV-active chromophores. While High-Performance Liquid Chromatography with UV detection (HPLC-UV) is the traditional workhorse for purity analysis, it suffers from inherent biases due to variable chromophore response factors.

This guide provides an objective, data-driven comparison between HPLC-UV, GC-MS, and quantitative Nuclear Magnetic Resonance (qNMR) . By leveraging the direct proportionality of NMR signals to atomic nuclei, qNMR serves as a self-validating, primary orthogonal method that delivers absolute mass fraction purity without the need for an identical reference standard [1].

The Analytical Challenge: (4-Benzoylphenyl)methyl 4-bromobenzoate

To understand why traditional chromatography struggles with this specific molecule, we must analyze its structural causality. (4-Benzoylphenyl)methyl 4-bromobenzoate contains two highly UV-active moieties: a benzoylphenyl group and a bromobenzoate group.

If this compound degrades or contains unreacted starting materials (e.g., 4-benzoylbenzyl alcohol or 4-bromobenzoic acid), these impurities will exhibit drastically different molar absorptivities (extinction coefficients) under UV detection.

• The HPLC Flaw: In HPLC-UV, a simple "area percent" calculation assumes all molecules absorb UV light equally. Without determining specific Relative Response Factors (RRFs) using highly pure, identical reference standards for both the analyte and every impurity, HPLC-UV will systematically over-report or under-report purity [2].

• The qNMR Advantage: qNMR bypasses this chromophore dependency entirely. The fundamental physics of NMR dictate that the area under a resonance peak is strictly proportional to the number of nuclei (spins) generating that signal. Therefore, a universal, chemically unrelated Internal Standard Reference Material (ISRM) can be used to achieve absolute quantification [3].

Caption: Logical comparison of causality and dependencies between qNMR and HPLC-UV methods.

Experimental Protocol: A Self-Validating ¹H-qNMR Workflow

To ensure scientific integrity, a qNMR protocol must be self-validating. This means the system mathematically proves its own accuracy through rigorous gravimetric preparation and relaxation time mapping [4].

Step 3.1: Selection of the Internal Standard (ISRM)

For (4-Benzoylphenyl)methyl 4-bromobenzoate, the ideal "reporter" peak is the isolated benzyl methylene group (-CH₂-), which appears as a sharp singlet at approximately 5.4 ppm (integrating for 2 protons). We select Dimethyl sulfone (DMSO₂) as the ISRM. DMSO₂ is a certified reference material traceable to the BIPM (Bureau International des Poids et Mesures) [3]. It yields a sharp singlet at 3.1 ppm (integrating for 6 protons), ensuring zero spectral overlap with the analyte's reporter peak or its complex aromatic region (7.0–8.5 ppm).

Step 3.2: Gravimetric Preparation

• Using a microbalance (readability of 0.01 mg), accurately weigh ~20.00 mg of the (4-Benzoylphenyl)methyl 4-bromobenzoate analyte ( mx​ ).

• Accurately weigh ~5.00 mg of the DMSO₂ ISRM ( mstd​ ) into the same vial.

• Dissolve the mixture completely in 0.6 mL of high-purity Deuterated Chloroform (CDCl₃) and transfer to a 5 mm precision NMR tube.

Step 3.3: T₁ Relaxation Measurement (The Causality of Precision)

Before quantitative acquisition, you must perform an Inversion Recovery experiment to determine the longitudinal relaxation time ( T1​ ) of both the analyte reporter peak and the ISRM peak.

• Causality: If the radiofrequency pulse is applied too rapidly, nuclei will not fully return to their thermal equilibrium state, leading to signal saturation and artificially low integrals.

• Rule: The relaxation delay ( D1​ ) must be set to at least 5 to 7 times the longest T1​ in the system to guarantee >99.3% signal recovery [5].

Step 3.4: Acquisition and Purity Calculation

Acquire the ¹H-NMR spectrum using a 90° excitation pulse, a D1​ delay of 30–60 seconds (based on T1​ results), and at least 32–64 scans for a high Signal-to-Noise Ratio (SNR > 250:1). Apply rigorous manual phase and baseline corrections.

Calculate the absolute mass fraction ( Px​ ) using the fundamental qNMR equation:

Px​=Istd​Ix​​×Nx​Nstd​​×Mstd​Mx​​×mx​mstd​​×Pstd​

(Where I = Integral, N = Number of protons, M = Molar Mass, m = Weighed mass, and Pstd​ = Purity of the DMSO₂ standard).

Caption: Step-by-step self-validating qNMR workflow for absolute purity determination.

Comparative Performance Data

To objectively evaluate the analytical strategies for (4-Benzoylphenyl)methyl 4-bromobenzoate, the following table synthesizes the performance metrics of qNMR against traditional chromatographic methods.

Analytical Parameter	¹H-qNMR (Primary Method)	HPLC-UV (Secondary Method)	GC-MS (Secondary Method)
Primary Output Data	Absolute Mass Fraction (%)	Relative Area Percent (%)	Relative Area Percent (%)
Reference Standard Required	Universal ISRM (e.g., DMSO₂)	Identical Analyte Standard	Identical Analyte Standard
Detector Response Causality	Direct (Signal ∝ Number of Nuclei)	Variable (Chromophore dependent)	Variable (Ionization dependent)
Sample Preparation Time	< 15 minutes	1 - 3 hours (Method Dev)	1 - 2 hours
Accuracy (Bias)	< 1.0% deviation	2.0% - 5.0% (without RRFs)	2.0% - 5.0%
Sample Destruction	Non-destructive (Recoverable)	Destructive	Destructive
Detection of "Invisible" Impurities	Yes (Detects residual solvents/salts)	No (Misses non-UV active species)	No (Misses non-volatile species)

Conclusion

For complex, high-value intermediates like (4-Benzoylphenyl)methyl 4-bromobenzoate, relying solely on HPLC-UV or GC-MS introduces unacceptable risks of purity overestimation due to variable detector responses and the lack of identical reference standards.

By implementing ¹H-qNMR with a traceable internal standard like Dimethyl sulfone, laboratories establish a self-validating system. The qNMR method provides absolute, orthogonal quantification that satisfies stringent regulatory requirements, drastically reduces method development time, and ensures the highest level of scientific integrity in drug development pipelines.

References

• Bureau International des Poids et Mesures (BIPM). "Rapport BIPM-2018/04: Internal Standard Reference Data for qNMR: Dimethyl sulfone." BIPM Official Publications. Available at:[Link]

• Emery Pharma. "A Guide to Quantitative NMR (qNMR) - Purity Assurance." Emery Pharma Analytical Services. Available at: [Link]

• Malz, F., & Jancke, H. "Validation of quantitative NMR." Journal of Pharmaceutical and Biomedical Analysis, 38(5), 813-823 (2005). Available at:[Link]

A Senior Application Scientist's Guide to Structural Validation: Elemental Analysis vs. HRMS for (4-Benzoylphenyl)methyl 4-bromobenzoate

In the landscape of drug discovery and synthetic chemistry, the unambiguous structural confirmation of a novel chemical entity is a cornerstone of scientific rigor. For a newly synthesized compound such as (4-Benzoylphenyl)methyl 4-bromobenzoate, selecting the appropriate analytical techniques for validation is a critical decision that impacts data integrity and project progression. This guide provides a comparative analysis of two fundamental techniques: Elemental Analysis (EA) and High-Resolution Mass Spectrometry (HRMS), offering insights into their principles, applications, and the synergistic value they provide in structural elucidation.

The Subject of Our Analysis: (4-Benzoylphenyl)methyl 4-bromobenzoate

To ground our discussion, let's first establish the theoretical parameters of our target molecule, (4-Benzoylphenyl)methyl 4-bromobenzoate.

Chemical Structure:

• Molecular Formula: C₂₁H₁₅BrO₃

• Molecular Weight: 407.25 g/mol

• Monoisotopic Mass: 406.0204 Da

These calculated values will serve as our "ground truth" for evaluating the experimental data obtained from EA and HRMS.

Elemental Analysis: A Quantitative Assessment of Compositional Purity

Elemental analysis, particularly CHN analysis, is a combustion-based technique that provides the mass percentages of carbon, hydrogen, and nitrogen in a sample.[1][2][3] This method is a direct measure of the elemental composition and serves as a crucial indicator of a compound's purity.[3][4]

The "Why" Behind the Method

The principle of modern elemental analysis is elegantly simple: a sample is combusted at high temperatures in an oxygen-rich environment, converting the elements into their respective gaseous oxides (CO₂, H₂O, NOₓ).[1][3] These gases are then separated and quantified by a detector, typically a thermal conductivity detector. The choice of combustion analysis stems from its ability to provide highly accurate and precise quantitative data, which is essential for confirming the empirical formula of a newly synthesized compound.[2][3]

Experimental Protocol: CHN Combustion Analysis

• Sample Preparation: A small, accurately weighed sample (typically 1-3 mg) of (4-Benzoylphenyl)methyl 4-bromobenzoate is placed in a tin or silver capsule.

• Combustion: The capsule is introduced into a high-temperature furnace (around 900-1100°C) with a constant flow of pure oxygen.

• Reduction and Separation: The resulting combustion gases (CO₂, H₂O, N₂, and others) are passed through a reduction tube to convert nitrogen oxides to N₂. The gases are then separated using a chromatographic column.

• Detection: A thermal conductivity detector measures the concentration of each gas as it elutes from the column.

• Data Analysis: The instrument's software calculates the percentage of C, H, and N in the original sample.

Interpreting the Data

The experimental percentages are then compared to the theoretical values calculated from the molecular formula. For a new compound to be considered pure, the experimental values should be within ±0.4% of the calculated values, a standard widely accepted by scientific journals.[4]

Element	Theoretical %	Experimental %	Deviation
Carbon	61.94%	61.85%	-0.09%
Hydrogen	3.71%	3.68%	-0.03%

Hypothetical Data

A close correlation between the theoretical and experimental values, as shown in the table above, provides strong evidence for the proposed elemental composition and the purity of the sample.

High-Resolution Mass Spectrometry: A Precise Measure of Molecular Identity

High-Resolution Mass Spectrometry (HRMS) is a powerful technique that measures the mass-to-charge ratio (m/z) of ions with exceptional accuracy and resolution.[5][6][7] This precision allows for the determination of a compound's elemental formula from its exact mass.[7][8]

The "Why" Behind the Method

The core principle of HRMS lies in its ability to distinguish between ions with very similar nominal masses.[7][9] Advanced mass analyzers, such as Time-of-Flight (TOF) or Orbitrap, can achieve mass accuracies of less than 5 parts per million (ppm).[7][8] This level of precision is critical for differentiating between isobaric compounds (molecules with the same nominal mass but different elemental formulas) and provides a high degree of confidence in the assigned molecular formula.[8][9]

Experimental Protocol: HRMS Analysis

• Sample Preparation: A dilute solution of (4-Benzoylphenyl)methyl 4-bromobenzoate is prepared in a suitable solvent (e.g., acetonitrile or methanol).

• Ionization: The sample is introduced into the mass spectrometer and ionized, typically using Electrospray Ionization (ESI) or Atmospheric Pressure Chemical Ionization (APCI).

• Mass Analysis: The resulting ions are guided into the high-resolution mass analyzer, where their m/z ratios are measured with high accuracy.

• Data Analysis: The acquired mass spectrum is processed to determine the accurate mass of the molecular ion. This experimental mass is then used to generate a list of possible elemental formulas within a specified mass tolerance (e.g., ±5 ppm).

Interpreting the Data

The most plausible molecular formula is the one that aligns with the known chemical context of the sample.

Parameter	Theoretical Value	Experimental Value	Deviation (ppm)
Monoisotopic Mass	406.0204 Da	406.0201 Da	-0.74 ppm

Hypothetical Data

An experimental mass that is within a few ppm of the theoretical mass provides very strong evidence for the proposed molecular formula.

A Comparative Analysis: Strengths and Limitations

Feature	Elemental Analysis	High-Resolution Mass Spectrometry
Primary Information	Elemental composition (%C, H, N)	Accurate mass-to-charge ratio (m/z)
Inference	Empirical Formula, Purity	Molecular Formula
Strengths	Gold standard for purity assessment, highly quantitative.[10]	High specificity and accuracy, excellent for formula determination.[7]
Limitations	Does not provide molecular weight information directly, insensitive to isomeric impurities.	Less indicative of bulk purity, can be influenced by ionization efficiency.[10]
Sample Requirement	Milligram quantities	Microgram to nanogram quantities

Synergistic Power: A Multi-Technique Approach

While both EA and HRMS are powerful techniques, they provide complementary information. Elemental analysis offers a robust assessment of bulk purity, while HRMS delivers a highly accurate determination of the molecular formula. Relying on only one of these techniques can leave ambiguities. For instance, HRMS alone cannot definitively rule out the presence of impurities that do not ionize well, and elemental analysis cannot distinguish between isomers.

Therefore, for the unequivocal structural validation of a new chemical entity like (4-Benzoylphenyl)methyl 4-bromobenzoate, a combined approach is the most scientifically sound strategy. The congruence of data from both techniques provides a self-validating system, significantly increasing the confidence in the assigned structure and purity.

Visualizing the Workflow

The following diagrams illustrate the typical experimental workflows for elemental analysis and HRMS.

Caption: Experimental workflow for Elemental Analysis.

Caption: Experimental workflow for High-Resolution Mass Spectrometry.

Conclusion

References

• Algorithm for Selecting Organic Compounds to Verify the Resolution of Electron Ionization Mass Spectrometers - PMC. (n.d.).
• Basic principles and tests of organic element analysis | Universal Lab Blog. (2024, March 7).
• A Look at Elemental Analysis for Organic Compounds - AZoM. (2021, May 6).
• A Succinct Assessment of the Development, Validation, and Method Verification of Analytical Methods for Natural and Synthetic Therapeutic Molecules - Ashdin Publishing. (n.d.).
• Application of High Resolution Mass Spectrometry in Organic Chemistry - CHIMIA. (n.d.).
• 14 Validation of Analytical Methods Based on Chromatographic Techniques: An Overview - La démarche ISO 17025. (2015, July 14).
• Chapter 6 Elemental Analysis and Biological Characterization - ResearchGate. (n.d.).
• Application of the Cross-Validation Method to the Calibration Functions in the Validation Process of an Indirect Analysis Method: Determination of Organic Compounds in Water by UV-Visible Spectrophotometry - JOCPR. (n.d.).
• Element analysis. (n.d.).
• Guidelines for single-laboratory validation of analytical methods for trace-level concentrations of organic chemicals - ResearchGate. (n.d.).
• Laboratory Data Validation Functional Guidelines For Evaluating Organics Analysis. (n.d.).
• High-Resolution Mass Spectrometry for Beginners: A Laboratory Experiment for Organic Chemistry Students | Journal of Chemical Education - ACS Publications. (2023, November 19).
• Elemental Analysis - Organic & Inorganic Compounds - Eltra. (n.d.).
• An International Study Evaluating Elemental Analysis - PMC - NIH. (n.d.).
• Analytical Precision: Using High-Resolution Mass Spectrometry for Scientific Discovery. (n.d.).
• Validation and Evaluation of High-Resolution Orbitrap Mass Spectrometry on Molecular Characterization of Dissolved Organic Matter - PMC. (n.d.).
• Is it possible to use HRMS for organometallic characterization? - ResearchGate. (2016, April 4).
• Compound 4-benzoyl-1,3-phenylene bis(4-bromobenzoate) - Chemdiv. (n.d.).
• Methyl 4-bromobenzoate 99 619-42-1 - Sigma-Aldrich. (n.d.).
• METHYL 4-BROMOBENZOATE - precisionFDA. (n.d.).
• High Resolution Mass Spectrometry - ResolveMass Laboratories Inc. (2025, December 15).
• A Framework for Utilizing High Resolution Mass Spectrometry and Non-Targeted Analysis (NTA) in Rapid Response and Emergency Situations - PMC. (n.d.).
• 4-Methylphenyl 4-bromobenzoate - PMC. (n.d.).
• Methyl 4-Bromobenzoate | 619-42-1 | Tokyo Chemical Industry (India) Pvt. Ltd. (n.d.).
• HRMS - Analytical Chemistry Instrumentation Facility - UC Riverside. (n.d.).
• Methyl 4-bromobenzoate synthesis - ChemicalBook. (n.d.).
• CAS 619-42-1: Methyl 4-bromobenzoate - CymitQuimica. (n.d.).
• SAFETY DATA SHEET - Fisher Scientific. (n.d.).
• Methyl 4-bromobenzoate | C8H7BrO2 | CID 12081 - PubChem - NIH. (n.d.).
• Synthesis and characterization of photoactive methyl 4-bromo-3-((2,6-difluorophenyl)diazenyl) benzoate Eric D. Sylvester,a and J. (n.d.).
• Synthesis of methyl 4-bromobenzoate - PrepChem.com. (n.d.).
• Methyl 4-bromobenzoate, 98+% 100 g | Buy Online | Thermo Scientific Chemicals. (n.d.).
• methyl 4-bromobenzoate - Stenutz. (n.d.).

Sources

• 1. Basic principles and tests of organic element analysis | Universal Lab Blog [universallab.org]
• 2. azom.com [azom.com]
• 3. researchgate.net [researchgate.net]
• 4. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 5. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 6. Application of High Resolution Mass Spectrometry in Organic Chemistry | CHIMIA [chimia.ch]
• 7. longdom.org [longdom.org]
• 8. resolvemass.ca [resolvemass.ca]
• 9. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]

Safety & Regulatory Compliance

Comprehensive Safety and Handling Guide for (4-Benzoylphenyl)methyl 4-bromobenzoate

A Senior Application Scientist's Procedural Guide for Researchers

Hazard Assessment: An Inferred Profile

(4-Benzoylphenyl)methyl 4-bromobenzoate is a solid organic compound incorporating a brominated aromatic ring and a ketone group. Based on these structural motifs, we must anticipate the following hazards until empirical data proves otherwise.

• Skin Irritation: Structurally related compounds like methyl 4-bromobenzoate are classified as skin irritants.[1][2][3] Direct contact with the solid or its dust may cause redness, itching, and discomfort.

• Serious Eye Irritation: Contact with the eyes is likely to cause serious irritation, characterized by redness, pain, and potential damage if not promptly addressed.[1][2][3]

• Respiratory Tract Irritation: Inhalation of fine dust particles may lead to irritation of the nose, throat, and lungs.[1][4]

• Hazardous Combustion Products: In the event of a fire, thermal decomposition can release toxic and corrosive fumes, including carbon monoxide (CO), carbon dioxide (CO2), and hydrogen halides (specifically hydrogen bromide).[2]

Due to the presence of the benzophenone moiety, photosensitivity or other specific toxicological properties cannot be ruled out without further data. Therefore, a conservative approach to handling is warranted.

The Core of Safety: Engineering and Administrative Controls

Personal Protective Equipment (PPE) is the final barrier of protection. Its effectiveness is predicated on a foundation of robust engineering and administrative controls.

Engineering Controls: Your First Line of Defense

• Ventilation: All handling of (4-Benzoylphenyl)methyl 4-bromobenzoate powder must be conducted within a certified chemical fume hood.[5] This is non-negotiable. The fume hood contains dust, prevents inhalation, and provides a physical shield against accidental splashes.[5]

• Controlled Weighing: For weighing, use a ventilated balance enclosure or perform the task within the fume hood to contain any dust generated during transfer.

• Emergency Equipment: Ensure that a safety shower and an eyewash station are readily accessible and have been recently tested.[5] A spill kit appropriate for solid chemical waste should also be available.

Administrative Controls: Structuring a Safe Environment

• Designated Areas: Clearly demarcate the specific area within the lab where this compound will be handled.

• Hygiene Practices: Always wash hands thoroughly with soap and water after handling the chemical, even if gloves were worn.[6][7] Do not eat, drink, or apply cosmetics in the laboratory.[7]

Personal Protective Equipment (PPE): The Essential Barrier

The selection of PPE is dictated by the specific task being performed. Never underestimate the risk associated with seemingly minor procedures like weighing or transfers.

Task	Eye/Face Protection	Hand Protection	Body Protection	Respiratory Protection
Weighing & Transferring Solid	Chemical splash goggles (ANSI Z87.1 certified). A face shield is recommended for larger quantities.	Nitrile gloves (double-gloving recommended). Inspect for tears before use.	Fully-buttoned laboratory coat.	Not required if handled within a certified fume hood.
Preparing Solutions	Chemical splash goggles and a face shield.	Chemical-resistant nitrile or neoprene gloves. Ensure glove material is compatible with the chosen solvent.	Chemical-resistant apron over a lab coat.	Not required if handled within a certified fume hood.
Running Reactions & Work-up	Chemical splash goggles and a face shield.	Chemical-resistant gloves appropriate for all reagents used.	Laboratory coat.	Not required for closed systems or within a fume hood.
Cleaning & Spill Management	Chemical splash goggles and a face shield.	Heavy-duty nitrile or butyl rubber gloves.	Chemical-resistant apron or disposable coveralls.	An N95 dust mask or a respirator may be required for large spills outside of a fume hood.[8]

• Causality of Choices:

  • Eye Protection: Goggles provide a seal around the eyes to protect from dust and splashes from all directions. A face shield adds a necessary layer of protection for the entire face during tasks with higher splash potential.[9][10]

  • Hand Protection: Nitrile gloves offer good resistance to a wide range of chemicals and are effective against solid particulates.[8] Double-gloving provides an extra layer of security; if the outer glove is contaminated, it can be removed while the inner glove continues to offer protection.[8]

  • Body Protection: A lab coat protects skin and personal clothing from contamination.[9][11] For tasks with significant splash risk, a chemical-resistant apron provides a waterproof barrier.

  • Respiratory Protection: When engineering controls like a fume hood are used correctly, they prevent airborne exposure, making additional respiratory protection unnecessary for routine handling.[1] However, it becomes critical in emergency situations like a large spill.[8]

Procedural Workflow: A Step-by-Step Guide

This protocol outlines the essential steps for safely handling the solid compound.

Preparation and Weighing

• Don PPE: Before approaching the chemical storage area, put on your lab coat, chemical splash goggles, and a single pair of nitrile gloves.

• Prepare the Fume Hood: Ensure the fume hood is operational, uncluttered, and the sash is at the appropriate working height.

• Transfer to Hood: Transport the chemical container on a secondary tray to the fume hood.

• Don Second Pair of Gloves: Put on a second pair of nitrile gloves (double-gloving).

• Weigh the Compound: Carefully open the container inside the hood. Use a spatula to transfer the desired amount of solid to a tared weigh boat on a balance located within the hood or a ventilated enclosure.

• Seal and Clean: Securely close the primary container. Use a disposable wipe lightly dampened with 70% ethanol to decontaminate the exterior of the container and the spatula before removing them from the hood. Dispose of the wipe in the designated solid waste container.

• Transfer to Reaction: Carefully transfer the weighed solid to your reaction vessel within the fume hood.

Emergency Procedures

• Skin Contact: Immediately remove contaminated clothing and flush the affected area with copious amounts of water for at least 15 minutes. Seek medical attention.[1][2]

• Eye Contact: Immediately flush eyes with water for at least 15 minutes at an eyewash station, holding the eyelids open. Remove contact lenses if present and easy to do. Seek immediate medical attention.[1][2]

• Inhalation: Move the affected person to fresh air. If breathing is difficult, administer oxygen. Seek medical attention.[1][2]

• Spill Management: For a small spill within a fume hood, gently cover the solid with an absorbent material to prevent it from becoming airborne. Carefully scoop the material into a labeled container for hazardous waste. Decontaminate the area with an appropriate solvent and wipe clean. For a large spill, evacuate the area and contact your institution's environmental health and safety office.[12]

Disposal Plan: Ensuring a Safe End-of-Life

Proper segregation of chemical waste is critical for safety and environmental compliance.

• Waste Classification: As a brominated organic compound, (4-Benzoylphenyl)methyl 4-bromobenzoate and any materials contaminated with it (gloves, weigh boats, wipes) must be treated as Halogenated Organic Waste .[13][14]

• Waste Segregation:

  • Solid Waste: Dispose of all contaminated solid materials in a clearly labeled, sealed container designated for "Halogenated Solid Organic Waste".[13][15]

  • Liquid Waste: Any solutions containing this compound must be disposed of in a labeled container for "Halogenated Liquid Organic Waste". Do not mix with non-halogenated waste streams, as this significantly increases disposal costs and complexity.[15][16]

• Container Management: Ensure all waste containers are properly sealed, clearly labeled with their contents, and stored in a designated satellite accumulation area until collection by trained personnel.[16][17]

Visual Workflow

The following diagram illustrates the critical decision-making and operational flow for safely handling (4-Benzoylphenyl)methyl 4-bromobenzoate.

Sources

• 1. fishersci.no [fishersci.no]
• 2. fishersci.com [fishersci.com]
• 3. Methyl 4-bromobenzoate | C8H7BrO2 | CID 12081 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. elementalmicroanalysis.com [elementalmicroanalysis.com]
• 5. workplacesafety.no [workplacesafety.no]
• 6. tcichemicals.com [tcichemicals.com]
• 7. store.apolloscientific.co.uk [store.apolloscientific.co.uk]
• 8. Chemical Safety: Personal Protective Equipment | Environment, Health & Safety [ehs.ucsf.edu]
• 9. sams-solutions.com [sams-solutions.com]
• 10. Personal Protective Equipment (PPE) - CHEMM [chemm.hhs.gov]
• 11. falseguridad.com [falseguridad.com]
• 12. Methyl 4-(bromomethyl)benzoate - Safety Data Sheet [chemicalbook.com]
• 13. hscprep.com.au [hscprep.com.au]
• 14. bucknell.edu [bucknell.edu]
• 15. sweet.ua.pt [sweet.ua.pt]
• 16. 7.2 Organic Solvents [ehs.cornell.edu]
• 17. se.tmu.ac.jp [se.tmu.ac.jp]